Tianeptine sulfate

• CAS: 2093109-76-1

Core Science & Biosynthesis

Tianeptine Sulfate's intricate Dance with Glutamatergic Pathways: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the complex mechanism of action of tianeptine (B1217405) sulfate (B86663), with a specific focus on its modulatory effects on the glutamatergic system. Moving beyond the traditional monoamine hypothesis of antidepressant action, this document synthesizes current research to provide a detailed understanding of how tianeptine influences glutamate (B1630785) neurotransmission, a key player in neuroplasticity, mood regulation, and cognitive function.[1][2]

Core Glutamatergic Actions of Tianeptine Sulfate

Tianeptine's primary influence on the glutamatergic system is not through direct binding to glutamate receptors but rather through a nuanced modulation of receptor function and glutamate homeostasis, particularly under conditions of stress.[3][4][5] Its actions can be broadly categorized into the regulation of AMPA and NMDA receptor activity, control of glutamate release and uptake, and the orchestration of downstream signaling cascades that ultimately impact synaptic plasticity.[1][6][7]

Modulation of AMPA and NMDA Receptor Function

A significant body of evidence points to tianeptine's ability to alter the phosphorylation state of ionotropic glutamate receptors, thereby influencing their activity.

• AMPA Receptor Potentiation: Tianeptine has been shown to increase the phosphorylation of the GluA1 subunit of the AMPA receptor at two key sites: Serine 831 (Ser831), a target for CaMKII and PKC, and Serine 845 (Ser845), a target for PKA.[8][9] This phosphorylation enhances AMPA receptor function, which is crucial for synaptic plasticity.[8][9] Chronic, but not acute, treatment with tianeptine increases the phosphorylation of the CaMKII/PKC site (Ser831) on the GluR1 subunit in the hippocampus and frontal cortex.[6] This potentiation of AMPA receptor-mediated neuronal responses occurs via a postsynaptic mechanism.[8][10]

• Normalization of NMDA Receptor Activity: Under conditions of chronic stress, there is a persistent enhancement of the NMDA receptor component of excitatory postsynaptic currents (EPSCs) in the CA3 region of the hippocampus.[1][11] Tianeptine treatment normalizes this stress-induced increase in the NMDA/AMPA receptor ratio and prevents the slowing of NMDA-EPSC deactivation.[11][12] This suggests a restorative effect on NMDA receptor function, which is often dysregulated by stress. Interestingly, some research suggests that tianeptine's modulation of the glutamatergic system may be an indirect effect of its agonist activity at the mu-opioid receptor, which can in turn influence NMDA receptor phosphorylation.[5]

Regulation of Glutamate Release and Uptake

Tianeptine also plays a crucial role in maintaining glutamate homeostasis, particularly in brain regions susceptible to stress, such as the amygdala and hippocampus.

• Attenuation of Stress-Induced Glutamate Release: Acute stress leads to an increase in extracellular glutamate levels in the basolateral amygdala (BLA).[1][13] Tianeptine administration has been shown to inhibit this stress-induced surge in glutamate.[1][13] This effect is distinct from that of some other antidepressants, like fluoxetine, which can increase extracellular glutamate levels regardless of stress.[1]

• Modulation of Glutamate Transporters: The clearance of glutamate from the synapse is primarily handled by glial glutamate transporters, such as GLT-1.[1] Chronic stress can lead to an increase in GLT-1 expression in the hippocampus, likely as a compensatory response to elevated glutamate levels. Tianeptine has been found to suppress this stress-induced increase in GLT-1 expression, suggesting it normalizes synaptic glutamate concentrations, thereby removing the stimulus for transporter upregulation.[6][14]

Downstream Signaling Cascades

Tianeptine's effects on glutamate receptors are mediated by a complex interplay of intracellular signaling pathways.

Tianeptine's Downstream Signaling Cascade.

Studies have demonstrated that tianeptine activates several key kinase pathways, including p38 mitogen-activated protein kinase (MAPK), p42/44 MAPK, and c-Jun N-terminal kinase (JNK).[3][8][10] This activation leads to the subsequent engagement of Calcium/calmodulin-dependent protein kinase II (CaMKII) and Protein Kinase A (PKA).[3][8][10] The activation of these kinases is critical for the phosphorylation of the GluA1 subunit of AMPA receptors.[8] The enhancement of excitatory postsynaptic potentials (EPSCs) by tianeptine can be blocked by kinase inhibitors, confirming the involvement of a postsynaptic phosphorylation cascade.[11]

Furthermore, tianeptine has been shown to influence the brain-derived neurotrophic factor (BDNF) signaling pathway. It can increase BDNF levels in the amygdala and prefrontal cortex, which is a key factor in promoting neuroplasticity.[15][16] This increase in BDNF can lead to the phosphorylation of the cAMP response element-binding protein (CREB), a transcription factor involved in the expression of genes that support synaptic plasticity and neuronal survival.[16]

Impact on Neuroplasticity

The culmination of tianeptine's effects on the glutamatergic system is a profound impact on neuroplasticity, the brain's ability to adapt and reorganize.

• Long-Term Potentiation (LTP): Tianeptine has been shown to restore stress-impaired LTP in the hippocampus and prefrontal cortex.[1][5] At a concentration of 10 μM, it enhances the initial phase of LTP, which is dependent on the GluA1 subunit of the AMPA receptor.[8]

• Dendritic Remodeling: Chronic stress is known to cause dendritic atrophy in the CA3 region of the hippocampus. Tianeptine can prevent and even reverse these stress-induced morphological changes.[1][17]

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on tianeptine's glutamatergic actions.

Table 1: In Vitro Tianeptine Concentrations and Effects

Parameter	Concentration	Effect	Reference
AMPA/NMDA EPSC Amplitude	10 µM	Rapid increase	[11][12]
GluA1-dependent LTP	10 µM	Enhanced initial phase	[8]
GluA1-dependent LTP	100 µM	Impaired latter phases	[8]
Neurite Growth & Synaptic Contacts	10 µg/mL	Augmentation	[18]

Table 2: Tianeptine's Effects on Protein Phosphorylation and Expression

Protein	Change	Brain Region	Condition	Reference
p-GluA1 (Ser831)	Increased	Frontal Cortex, Hippocampus (CA3)	Chronic Treatment	[9]
p-GluA1 (Ser845)	Increased	Hippocampus (CA3)	Chronic Treatment	[9]
NMDA/AMPA Receptor Ratio	Normalized	Hippocampus (CA3)	Chronic Stress	[12]
GLT-1 Expression	Suppressed Increase	Hippocampus	Chronic Stress	[6]
BDNF mRNA	Increased	Amygdala	Chronic Stress + Tianeptine
pCREB	Decreased	Amygdala	Tianeptine Treatment

Experimental Protocols

This section provides an overview of the key experimental methodologies used to elucidate the mechanism of action of tianeptine on glutamatergic pathways.

Whole-Cell Patch-Clamp Electrophysiology

This technique is used to record ion currents through AMPA and NMDA receptors in individual neurons.[12][19][20]

• Slice Preparation: Acute hippocampal slices (300-400 µm) are prepared from rodent brains and maintained in artificial cerebrospinal fluid (aCSF) saturated with 95% O2 / 5% CO2.[21]

• Recording: A glass micropipette filled with an internal solution is sealed onto the membrane of a neuron. The membrane patch is then ruptured to allow for whole-cell recording of synaptic currents.

• Pharmacological Isolation: To isolate AMPA or NMDA receptor-mediated currents, specific antagonists are used. For example, the NMDA receptor antagonist APV (D-2-amino-5-phosphonovalerate) is used to isolate AMPA currents, and the AMPA receptor antagonist CNQX (6-cyano-7-nitroquinoxaline-2,3-dione) is used to isolate NMDA currents.[20]

• Data Analysis: Changes in the amplitude, decay kinetics, and ratio of AMPA and NMDA currents are measured in response to tianeptine application.[11]

In Vivo Microdialysis

This technique allows for the measurement of extracellular neurotransmitter levels in specific brain regions of awake, freely moving animals.[13][22]

• Probe Implantation: A microdialysis probe is surgically implanted into the target brain region (e.g., basolateral amygdala).

• Perfusion and Sampling: The probe is perfused with a physiological solution, and the dialysate is collected at regular intervals.

• Neurotransmitter Analysis: The concentration of glutamate in the dialysate is measured using high-performance liquid chromatography (HPLC) with fluorescence detection.

• Experimental Design: Baseline glutamate levels are established before the administration of a stressor and/or tianeptine, and subsequent changes in glutamate concentration are monitored.[1]

Western Blotting for Phosphorylated Proteins

This technique is used to quantify the levels of phosphorylated proteins, such as GluA1 and CREB.[4][9]

• Tissue Homogenization: Brain tissue from specific regions is dissected and homogenized in a lysis buffer containing phosphatase and protease inhibitors.

• Protein Quantification: The total protein concentration of the lysate is determined.

• Gel Electrophoresis and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane.

• Immunoblotting: The membrane is incubated with primary antibodies specific for the phosphorylated protein of interest (e.g., anti-phospho-Ser831-GluA1) and a primary antibody for the total protein as a loading control.

• Detection and Quantification: The bands are visualized using chemiluminescence or fluorescence, and the intensity is quantified to determine the relative amount of the phosphorylated protein.[23]

Long-Term Potentiation (LTP) Induction and Measurement

LTP is a cellular model of learning and memory and is used to assess synaptic plasticity.[1][2]

• Slice Preparation and Recording: As described for whole-cell patch-clamp electrophysiology, field excitatory postsynaptic potentials (fEPSPs) are recorded in the stratum radiatum of the CA1 region of hippocampal slices.[2]

• Baseline Recording: A stable baseline of fEPSPs is recorded for a period of time.

• LTP Induction: A high-frequency stimulation (HFS) protocol (e.g., theta-burst stimulation) is delivered to the Schaffer collateral pathway to induce LTP.[1]

• Post-Induction Recording: fEPSPs are recorded for an extended period after HFS to measure the potentiation of the synaptic response.

• Data Analysis: The slope of the fEPSP is measured and expressed as a percentage of the baseline to quantify the degree of LTP.[2]

General Experimental Workflow.

Conclusion

The mechanism of action of tianeptine sulfate on glutamatergic pathways is multifaceted and represents a significant departure from the classical monoaminergic hypothesis of antidepressant action. By modulating AMPA and NMDA receptor function, regulating glutamate homeostasis, and influencing downstream signaling cascades, tianeptine exerts a profound effect on synaptic plasticity. This intricate interplay with the glutamatergic system likely underlies its therapeutic efficacy in treating depression and related disorders. Further research into these mechanisms will undoubtedly provide valuable insights for the development of novel and more targeted therapeutics for a range of neuropsychiatric conditions.

References

• 1. Long-Term Potentiation by Theta-Burst Stimulation using Extracellular Field Potential Recordings in Acute Hippocampal Slices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Long Term Potentiation in Mouse Hippocampal Slices in an Undergraduate Laboratory Course - PMC [pmc.ncbi.nlm.nih.gov]
• 3. funjournal.org [funjournal.org]
• 4. researchgate.net [researchgate.net]
• 5. The atypical antidepressant and neurorestorative agent tianeptine is a μ-opioid receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The neurobiological properties of Tianeptine (Stablon): from monoamine hypothesis to glutamatergic modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fluorometric measurements of conformational changes in glutamate transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. NCAM140 and pCREB Expression after Tianeptine Treatment of SH-SY5Y Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.physiology.org [journals.physiology.org]
• 11. LTP experiments on Acute Hippocampus Slices | www.multichannelsystems.com [multichannelsystems.com]
• 12. Whole-cell patch clamp electrophysiology to study ionotropic glutamatergic receptors and their roles in addiction - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In Vivo Determination of Glutamate Uptake by Brain Microdialysis | Springer Nature Experiments [experiments.springernature.com]
• 14. Phosphorylation of the AMPA receptor subunit GluA1 regulates clathrin-mediated receptor internalization - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Tianeptine potentiates AMPA receptors by activating CaMKII and PKA via the p38, p42/44 MAPK and JNK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Tianeptine attenuates stress-induced morphological changes in the hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Neurotrophic effects of tianeptine on hippocampal neurons: a proteomic approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Whole-Cell Patch-Clamp Electrophysiology to Study Ionotropic Glutamatergic Receptors and Their Roles in Addiction | Springer Nature Experiments [experiments.springernature.com]
• 20. Whole-cell patch-clamp recordings of an NMDA receptor-mediated synaptic current in rat hippocampal slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. tianeptine.com [tianeptine.com]
• 22. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

Tianeptine Sulfate's Modulation of Long-Term Potentiation in Hippocampal Slices: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the effects of Tianeptine (B1217405) sulfate (B86663) on long-term potentiation (LTP) within hippocampal slices, providing a comprehensive overview for researchers, scientists, and professionals in drug development. Tianeptine, an atypical antidepressant, has garnered significant interest for its unique neuroplasticity-modulating properties, particularly its influence on glutamatergic neurotransmission, a cornerstone of learning and memory. This document synthesizes key findings on its mechanism of action, presents quantitative data from electrophysiological studies, details experimental protocols, and visualizes the intricate signaling pathways involved.

Core Findings: Tianeptine's Impact on Hippocampal LTP

Tianeptine sulfate has been demonstrated to exert a significant modulatory effect on synaptic plasticity in the hippocampus, primarily by enhancing glutamatergic signaling through AMPA and NMDA receptors.[1][2] Its actions are particularly noteworthy in the context of stress, where it has been shown to reverse the detrimental effects of chronic stress on hippocampal function.[1][3]

Under normal conditions, tianeptine enhances the magnitude of LTP in the CA1 and CA3 regions of the hippocampus.[3][4] In vitro application of tianeptine to hippocampal slices from naive animals has been shown to rapidly increase the amplitudes of both NMDA and AMPA receptor-mediated excitatory postsynaptic currents (EPSCs).[1] This enhancement is linked to a postsynaptic mechanism involving the phosphorylation of glutamate (B1630785) receptors.[1]

Furthermore, tianeptine has been observed to prevent the stress-induced impairment of LTP.[3][5] Chronic stress is known to alter the ratio of NMDA to AMPA receptor-mediated currents, an effect that is counteracted by long-term tianeptine treatment.[1]

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies investigating the effects of Tianeptine sulfate on hippocampal slices.

Parameter	Control	Stress	Control + Tianeptine	Stress + Tianeptine
Resting Membrane Potential (mV)	-69.0 ± 1.6	-68.7 ± 2.2	-65.7 ± 4.8	-63.3 ± 2.2
Membrane Input Resistance (MΩ)	104.1 ± 7.1	112.4 ± 4.6	93.6 ± 5.6	103.5 ± 11.3
AMPA EPSC Latency (ms)	2.8 ± 0.1	3.1 ± 0.1	2.9 ± 0.2	3.1 ± 0.2
AMPA EPSC 10-90% Rise Time (ms)	2.8 ± 0.2	3.0 ± 0.2	2.6 ± 0.3	2.8 ± 0.6
AMPA EPSC Decay Time (ms)	15.9 ± 1.2	15.7 ± 1.2	15.1 ± 1.0	16.9 ± 1.4
NMDA/AMPA Ratio (%)	26.1 ± 3.9	44.3 ± 5.1	-	-
Data are presented as mean ± S.E.M.[1]

Condition	LTP Magnitude (% increase from control)
3-pulse TBS	~20%
3-pulse TBS + 10 µM Tianeptine	~50%
4-pulse TBS (Maximal LTP)	~50%
4-pulse TBS + 10 µM Tianeptine	~50%
Acute Stress + 4-pulse TBS	~20%
Acute Stress + 4-pulse TBS + 10 µM Tianeptine	~50%
Data are approximated from graphical representations.[4]

Treatment	p-Ser831-GluA1 (Frontal Cortex)	p-Ser831-GluA1 (CA3)	p-Ser845-GluA1 (CA3)
Saline (Chronic)	Baseline	Baseline	Baseline
Tianeptine (Chronic)	Increased	Increased	Increased
Qualitative representation of findings.[6]

Experimental Protocols

Hippocampal Slice Preparation

• Animal Euthanasia and Brain Extraction: Male Wistar rats or mice are anesthetized (e.g., with isoflurane) and decapitated. The brain is rapidly removed and submerged in ice-cold, oxygenated (95% O2 / 5% CO2) artificial cerebrospinal fluid (aCSF) of the following composition (in mM): 124 NaCl, 3 KCl, 1.75 MgCl2, 1 CaCl2, 1.25 NaH2PO4, 26 NaHCO3, and 10 D-glucose.[4]

• Slicing: The hippocampus is dissected out and transverse slices (typically 300-400 µm thick) are prepared using a vibratome (e.g., Leica VT1200S) in ice-cold aCSF.

• Incubation and Recovery: Slices are transferred to an interface or submersion chamber containing oxygenated aCSF at room temperature or slightly elevated temperature (e.g., 32°C) and allowed to recover for at least 1 hour before recordings commence.

Electrophysiological Recording and LTP Induction

• Recording Setup: A single slice is transferred to a recording chamber continuously perfused with oxygenated aCSF at a constant temperature (e.g., 30-32°C). Field excitatory postsynaptic potentials (fEPSPs) are recorded from the stratum radiatum of the CA1 or CA3 area using a glass microelectrode filled with aCSF.

• Stimulation: A bipolar stimulating electrode is placed in the Schaffer collateral-commissural pathway to evoke fEPSPs.

• Baseline Recording: Stable baseline fEPSPs are recorded for at least 20-30 minutes at a low stimulation frequency (e.g., 0.05 Hz).

• LTP Induction:

  • High-Frequency Stimulation (HFS): A common protocol involves one or more trains of high-frequency stimulation (e.g., 100 Hz for 1 second).

  • Theta-Burst Stimulation (TBS): This protocol mimics endogenous hippocampal rhythms and typically consists of bursts of high-frequency stimuli (e.g., 4 pulses at 100 Hz) repeated at a lower frequency (e.g., 5 Hz).[4]

• Post-Induction Recording: fEPSPs are recorded for at least 60 minutes following LTP induction to assess the magnitude and stability of potentiation.

• Drug Application: Tianeptine sulfate is bath-applied to the hippocampal slices at the desired concentration (e.g., 10 µM) either before or after LTP induction, depending on the experimental design.[1][4]

Signaling Pathways and Visualizations

Tianeptine's effects on LTP are mediated by complex intracellular signaling cascades. A key mechanism is the potentiation of AMPA receptor function through the activation of Ca2+/calmodulin-dependent protein kinase II (CaMKII) and Protein Kinase A (PKA).[7][8] These kinases, in turn, are regulated by upstream pathways including the p38, p42/44 MAPK, and JNK pathways.[7]

References

• 1. tianeptine.com [tianeptine.com]
• 2. researchgate.net [researchgate.net]
• 3. Beneficial Effects of Tianeptine on Hippocampus-Dependent Long-Term Memory and Stress-Induced Alterations of Brain Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Tianeptine, stress and synaptic plasticity [tianeptine.com]
• 6. researchgate.net [researchgate.net]
• 7. Tianeptine potentiates AMPA receptors by activating CaMKII and PKA via the p38, p42/44 MAPK and JNK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Regulation of AMPA receptor surface trafficking and synaptic plasticity by a cognitive enhancer and antidepressant molecule - PubMed [pubmed.ncbi.nlm.nih.gov]

Enantioselective synthesis of Tianeptine sulfate analogues

An In-depth Technical Guide to the Enantioselective Preparation of Tianeptine (B1217405) Sulfate (B86663) Analogues

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tianeptine is an atypical tricyclic antidepressant with a unique pharmacological profile, primarily acting as a modulator of the glutamatergic system and an agonist at the µ-opioid receptor.[1][2] Its molecular structure features a single chiral center, leading to two enantiomers with potentially distinct pharmacological and toxicological profiles.[3][4] While typically prescribed as a racemic mixture, there is growing interest in the properties of the individual enantiomers.[1][5] Furthermore, the development of the tianeptine sulfate salt has offered improved pharmacokinetic properties compared to the more common sodium salt, such as a longer half-life.[6][7] This guide provides a comprehensive overview of the synthesis of racemic tianeptine, the enantioselective separation of its stereoisomers, and the subsequent formation of the sulfate salt analogues. It includes detailed experimental protocols, quantitative data, and diagrams of the relevant signaling pathways to serve as a technical resource for professionals in the field.

Synthesis of Racemic Tianeptine

The foundational synthesis of tianeptine produces a racemic mixture. The initial route was developed in the 1970s and has since been refined for improved yield and purity.[1] The core of the synthesis involves the construction of the tricyclic dibenzothiazepine system followed by the attachment of the 7-aminoheptanoic acid side chain.

General Synthetic Workflow

The classical synthesis begins with a nucleophilic substitution to form an aryl sulfonamide, which is then cyclized via a Friedel-Crafts acylation. Subsequent reduction and chlorination form the key tricyclic intermediate, which is then coupled with the amino acid side chain.[1]

Caption: General workflow for the synthesis of racemic tianeptine.

Enantioselective Separation

Currently, the most established method for obtaining enantiomerically pure tianeptine is not through direct asymmetric synthesis but via the chiral separation of the racemate.[4] High-performance liquid chromatography (HPLC) using chiral stationary phases (CSPs) has proven effective for both analytical and preparative-scale separations.

Experimental Protocol: Chiral HPLC Separation

Recent studies have successfully employed core-shell chiral stationary phases for the rapid and reliable separation of tianeptine enantiomers.[3][4]

Objective: To separate (R)- and (S)-tianeptine from a racemic mixture.

Materials and Equipment:

• Racemic Tianeptine

• HPLC-grade solvents (Ethanol, Hexane)

• Reversed-phase HPLC system with UV or photodiode array (PDA) detector

• Chiral Column: WhelkoShell or NicoShell (2.7 μm core-shell particles)

Procedure:

• Sample Preparation: Dissolve a known concentration of racemic tianeptine in the mobile phase to prepare the sample solution.

• Chromatographic Conditions: Set up the HPLC system according to the parameters outlined in Table 1. The polar ionic mode is often used.[4]

• Injection and Elution: Inject the sample onto the column and begin the elution process.

• Detection: Monitor the elution profile using a UV/PDA detector. The two enantiomers will appear as distinct peaks with different retention times.

• Fraction Collection (for preparative scale): Collect the fractions corresponding to each enantiomer peak separately.

• Analysis: Confirm the purity and assign the absolute configuration of the separated enantiomers using techniques like Vibrational Circular Dichroism (VCD).[3][4]

Data Presentation: HPLC Parameters

Table 1: Chromatographic Conditions for Tianeptine Enantiomer Separation

Parameter	WhelkoShell CSP	NicoShell CSP	Reference
Column Dimensions	150 mm × 4.6 mm i.d.	150 mm × 4.6 mm i.d.	[3][4]
Particle Size	2.7 μm	2.7 μm	[4]
Mobile Phase	50:50 (v/v) Ethanol/Hexane	Polar Ionic Mode	[3][4]
Flow Rate	1.0 mL/min	Not Specified	[3]
Detection	UV/PDA, Circular Dichroism	UV/PDA, Circular Dichroism	[3][4]

Note: Specific mobile phase composition for NicoShell in polar ionic mode may vary and requires optimization.

Synthesis of Tianeptine Sulfate Analogues

Once the individual enantiomers have been isolated (typically as a free acid or sodium salt), they can be converted to the sulfate salt. The sulfate form is noted for its improved stability and extended-release properties.[7][8]

Experimental Protocol: Sulfate Salt Formation

This protocol is adapted from patent literature describing the synthesis of tianeptine hemisulfate monohydrate.[7][9]

Objective: To convert an isolated tianeptine enantiomer into its stable sulfate salt.

Materials:

• Enantiomerically pure tianeptine (or its sodium salt)

• Acetic Acid

• Sulfuric Acid

• Water

• A suitable solvent for crystallization (e.g., acetone, ethanol, acetonitrile)[9]

Procedure:

• Dissolution: Dissolve the tianeptine enantiomer (or its sodium salt) in a mixture of water and acetic acid.

• Acidification: Slowly add a solution of sulfuric acid in a solvent (e.g., acetic acid or another suitable solvent) to the tianeptine solution.

• Crystallization: Allow the mixture to stir. The tianeptine sulfate salt will begin to crystallize out of the solution. The process can be aided by cooling the mixture.

• Isolation: Collect the crystalline product by filtration.

• Washing and Drying: Wash the collected crystals with a cold solvent and dry under a vacuum to yield the final tianeptine sulfate enantiomer.

References

• 1. Classics in Chemical Neuroscience: Tianeptine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tianeptine, an Antidepressant with Opioid Agonist Effects: Pharmacology and Abuse Potential, a Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jascoinc.com [jascoinc.com]
• 4. Tianeptine: enantiomeric separations, structural assignment, and biological interactions [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Tianeptine - Wikipedia [en.wikipedia.org]
• 7. US8198268B2 - Tianeptine sulfate salt forms and methods of making and using the same - Google Patents [patents.google.com]
• 8. nordicchems.is [nordicchems.is]
• 9. TWI492937B - Tianeptine sulfate salt forms and methods of making and using the same - Google Patents [patents.google.com]

An In-depth Technical Guide to the X-ray Crystallography Analysis of Tianeptine Sulfate Polymorphs

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tianeptine (B1217405) sulfate (B86663), a salt of the atypical antidepressant tianeptine, presents unique physicochemical properties that are of significant interest in drug development. Polymorphism, the ability of a solid material to exist in multiple crystalline forms, can profoundly impact a drug's stability, solubility, and bioavailability. This technical guide provides a comprehensive overview of the X-ray crystallography analysis of tianeptine sulfate polymorphs, with a focus on tianeptine hemisulfate monohydrate. It details experimental protocols for polymorph characterization using powder X-ray diffraction (PXRD), differential scanning calorimetry (DSC), and thermogravimetric analysis (TGA). Furthermore, this guide illustrates the key signaling pathways of tianeptine's mechanism of action and outlines a typical experimental workflow for polymorph analysis.

Introduction to Tianeptine and Polymorphism

Tianeptine is an atypical antidepressant with a complex pharmacological profile. Its primary mechanism of action involves the modulation of the glutamatergic system, and it also acts as a full agonist at the mu-opioid receptor.[1][2] Unlike typical tricyclic antidepressants, tianeptine's therapeutic effects are not primarily mediated through serotonin (B10506) reuptake inhibition.[3] The development of different salt forms, such as tianeptine sulfate, aims to improve its pharmaceutical properties.

Polymorphism is a critical consideration in the pharmaceutical industry. Different polymorphs of an active pharmaceutical ingredient (API) are, in essence, different solid-state arrangements of the same molecule. These structural variations can lead to significant differences in physical properties, including:

• Solubility and Dissolution Rate: Affecting bioavailability and therapeutic efficacy.

• Stability: Influencing shelf-life and storage conditions.

• Mechanical Properties: Impacting manufacturability, such as tableting.

Therefore, the thorough characterization of polymorphic forms is a regulatory requirement and a crucial step in drug development. X-ray crystallography, particularly powder X-ray diffraction (PXRD), is the definitive technique for identifying and characterizing crystalline polymorphs.[4]

Tianeptine Sulfate Polymorphs: Crystallographic Data

While various polymorphic forms of tianeptine have been investigated, including a zwitterion and an amino carboxylic acid form influenced by pH, this guide focuses on the sulfate salt.[5] Patent literature describes a crystalline form of tianeptine hemisulfate monohydrate. Although complete single-crystal X-ray diffraction data with unit cell parameters and space groups are not publicly available, characteristic peaks from powder X-ray diffraction (PXRD) patterns have been reported. These peaks serve as a "fingerprint" for the identification of this specific polymorph.

Table 1: Characteristic PXRD Peaks for Tianeptine Hemisulfate Monohydrate

2θ (degrees)
8.25
8.97
11.49
13.91
14.73
16.95
18.07
19.39
20.59
21.99
22.83
23.27

Note: The relative intensities of these peaks may vary depending on experimental conditions and preferred orientation of the crystal lattice.

Experimental Protocols for Polymorph Characterization

The following sections detail the methodologies for the characterization of tianeptine sulfate polymorphs.

Powder X-ray Diffraction (PXRD)

PXRD is a non-destructive analytical technique used to identify the crystalline phases present in a solid sample.[4]

Objective: To obtain a diffraction pattern characteristic of the crystalline form of tianeptine sulfate and compare it with known polymorphs.

Instrumentation: A laboratory X-ray diffractometer equipped with a copper (Cu) Kα radiation source is typically used.

Sample Preparation:

• A small amount of the tianeptine sulfate powder is gently ground using a mortar and pestle to ensure a random orientation of the crystallites and to minimize particle size effects.

• The powdered sample is then carefully packed into a sample holder, ensuring a flat and smooth surface.

Data Collection:

• Radiation: Cu Kα (λ = 1.5406 Å)

• Voltage and Current: 40 kV and 40 mA

• Scan Range (2θ): 5° to 40°

• Step Size: 0.02°

• Scan Speed: 1°/min

Data Analysis: The resulting diffractogram, a plot of intensity versus 2θ angle, is analyzed to identify the positions of the diffraction peaks. These peak positions are then compared to reference patterns of known tianeptine sulfate polymorphs.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to determine thermal transitions such as melting, crystallization, and solid-solid phase transitions.[6][7]

Objective: To determine the melting point and enthalpy of fusion of tianeptine sulfate polymorphs, and to identify any polymorphic transitions upon heating.

Instrumentation: A calibrated differential scanning calorimeter.

Sample Preparation:

• Approximately 2-5 mg of the tianeptine sulfate sample is accurately weighed into an aluminum DSC pan.

• The pan is hermetically sealed to prevent any loss of volatile components.

Experimental Conditions:

• Heating Rate: 10 °C/min

• Temperature Range: 25 °C to 250 °C (or a suitable range to encompass the melting point)

• Atmosphere: Inert nitrogen atmosphere with a flow rate of 50 mL/min.

Data Analysis: The DSC thermogram is analyzed for endothermic (melting) and exothermic (crystallization) peaks. The onset temperature of the melting peak is taken as the melting point, and the area under the peak corresponds to the enthalpy of fusion.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. It is used to assess thermal stability and to quantify the amount of volatile substances, such as water or residual solvents, in a sample.[8][9]

Objective: To determine the thermal stability of tianeptine sulfate and to quantify the water content in the case of a hydrate (B1144303) polymorph.

Instrumentation: A thermogravimetric analyzer.

Sample Preparation: Approximately 5-10 mg of the tianeptine sulfate sample is placed in a tared TGA pan.

Experimental Conditions:

• Heating Rate: 10 °C/min

• Temperature Range: 25 °C to 300 °C

• Atmosphere: Inert nitrogen atmosphere with a flow rate of 50 mL/min.

Data Analysis: The TGA curve, a plot of mass versus temperature, is analyzed for any mass loss steps. The temperature at which mass loss begins indicates the onset of decomposition or desolvation. The percentage of mass loss is calculated to determine the amount of volatile content.

Visualizations: Signaling Pathways and Experimental Workflow

Tianeptine Signaling Pathways

Tianeptine's antidepressant effects are primarily attributed to its modulation of the glutamatergic system and its action as a mu-opioid receptor agonist.[1][2]

Tianeptine's dual mechanism of action.

Experimental Workflow for Polymorph Analysis

A systematic approach is essential for the comprehensive analysis of pharmaceutical polymorphs.

A typical experimental workflow for polymorph analysis.

Conclusion

The crystallographic analysis of tianeptine sulfate polymorphs is a critical aspect of its development as a pharmaceutical product. This guide has provided an overview of the known crystallographic data for tianeptine hemisulfate monohydrate and detailed experimental protocols for its characterization using PXRD, DSC, and TGA. The elucidation of tianeptine's signaling pathways and a structured experimental workflow further contribute to a comprehensive understanding of this atypical antidepressant. The rigorous application of these analytical techniques is essential for ensuring the quality, stability, and efficacy of tianeptine sulfate formulations. Further research, particularly single-crystal X-ray diffraction studies, would provide more definitive structural information and enhance our understanding of the solid-state properties of tianeptine sulfate polymorphs.

References

• 1. Tianeptine, an Antidepressant with Opioid Agonist Effects: Pharmacology and Abuse Potential, a Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The neurobiological properties of Tianeptine (Stablon): from monoamine hypothesis to glutamatergic modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The neurobiological properties of tianeptine (Stablon): from monoamine hypothesis to glutamatergic modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. GMP X-Ray Powder Diffraction Pharmaceutical Analysis [intertek.com]
• 5. The effect of pH on polymorph formation of the pharmaceutically active compound tianeptine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tainstruments.com [tainstruments.com]
• 7. mt.com [mt.com]
• 8. veeprho.com [veeprho.com]
• 9. improvedpharma.com [improvedpharma.com]

Tianeptine sulfate solubility in aqueous and organic solvents for experimental use

This in-depth technical guide provides a comprehensive overview of the solubility of tianeptine (B1217405) sulfate (B86663) in various aqueous and organic solvents for experimental use. Designed for researchers, scientists, and drug development professionals, this document outlines quantitative solubility data, detailed experimental protocols, and the key signaling pathways associated with tianeptine.

Executive Summary

Tianeptine is an atypical antidepressant with a unique pharmacological profile. While the sodium salt form is more commonly studied, tianeptine sulfate offers advantages in terms of stability.[1] However, its solubility characteristics differ significantly. Understanding these properties is critical for the design of in vitro and in vivo experiments, formulation development, and ensuring the accuracy and reproducibility of research findings. This guide consolidates available data on the solubility of tianeptine sulfate, provides standardized protocols for its determination, and visualizes its complex mechanism of action.

Solubility Data

The solubility of tianeptine sulfate is markedly lower than its sodium salt counterpart. The following tables summarize the available quantitative data for both forms to provide a clear comparison for experimental design.

Table 1: Tianeptine Sulfate Solubility

Solvent System	Temperature	Solubility
Aqueous Buffer 1	37°C	< 1.0 mg/mL
Aqueous Buffer 2	37°C	< 1.0 mg/mL
Aqueous Buffer 3	37°C	< 1.0 mg/mL

Note: Data is derived from patent literature for tianeptine hemisulfate monohydrate and indicates poor aqueous solubility.

Table 2: Tianeptine Sodium Solubility (for comparison)

Solvent	Approximate Solubility
PBS (pH 7.2)	~10 mg/mL[2]
Water	Up to 100 mM (~45.9 mg/mL)
Ethanol	~10 mg/mL[2]
DMSO	~20 mg/mL[2] or 10 mM (~4.6 mg/mL)
Dimethylformamide (DMF)	~30 mg/mL[2][3]

Note: There are discrepancies in the reported solubility of tianeptine sodium in the literature, particularly for DMSO. Researchers should perform their own solubility assessments.

Experimental Protocols for Solubility Determination

A standardized method for determining the equilibrium solubility of a compound is crucial for obtaining reliable and comparable data. The shake-flask method is considered the gold standard in the pharmaceutical industry.

Equilibrium Solubility Determination via Shake-Flask Method

This protocol outlines the steps for determining the thermodynamic equilibrium solubility of tianeptine sulfate.

Materials:

• Tianeptine sulfate powder

• Selected aqueous buffers (e.g., pH 1.2, 4.5, 6.8) and/or organic solvents

• Calibrated pH meter

• Shaking incubator or orbital shaker with temperature control (set to 37 ± 1°C for physiological relevance)

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

• Validated analytical method for quantification (e.g., HPLC-UV)

• Scintillation vials or other suitable sealed containers

Procedure:

• Preparation: Add an excess amount of tianeptine sulfate to a vial containing a known volume of the desired solvent. The excess solid should be clearly visible.

• Equilibration: Seal the vials and place them in a shaking incubator set to the desired temperature (e.g., 37°C). Agitate the samples for a sufficient period to reach equilibrium (typically 24-48 hours).

• Phase Separation: After equilibration, allow the suspensions to settle. Centrifuge the vials at a high speed to pellet the excess solid.

• Sample Collection: Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed.

• Filtration: Immediately filter the supernatant through a syringe filter into a clean vial. This step removes any remaining undissolved microparticles.

• Quantification: Analyze the concentration of tianeptine sulfate in the filtrate using a validated analytical method, such as HPLC.

• pH Measurement: For aqueous solutions, measure the pH of the final saturated solution to ensure it has not shifted significantly.

Below is a diagram illustrating the general workflow for this experimental protocol.

Caption: Experimental workflow for determining equilibrium solubility.

Factors Influencing Tianeptine Sulfate Solubility

Several factors can influence the solubility of tianeptine sulfate in a given medium. Understanding these relationships is key to controlling experimental conditions.

Caption: Logical relationships affecting tianeptine sulfate solubility.

Core Signaling Pathways of Tianeptine

The antidepressant and anxiolytic effects of tianeptine are not attributed to the typical monoamine reuptake inhibition seen with other antidepressants. Instead, its primary mechanism involves a dual action on the glutamatergic system and opioid receptors.

• Mu-Opioid Receptor (MOR) Agonism: Tianeptine is a full agonist at the mu-opioid receptor.[4] This action is believed to be essential for its acute and chronic antidepressant-like effects.

• Glutamatergic Modulation: Tianeptine modulates the activity of glutamate (B1630785) receptors, particularly AMPA and NMDA receptors. It has been shown to prevent stress-induced changes in glutamatergic neurotransmission, which plays a key role in neural plasticity and the pathophysiology of depression.

The following diagram illustrates these primary signaling pathways.

Caption: Primary signaling pathways of Tianeptine.

References

• 1. tianeptine sulfate | 1224690-84-9 [chemicalbook.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. US8198268B2 - Tianeptine sulfate salt forms and methods of making and using the same - Google Patents [patents.google.com]

An In-depth Technical Guide on the Chemical Stability and Degradation Profile of Tianeptine Sulfate Under Stress Conditions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical stability and degradation profile of Tianeptine (B1217405) sulfate (B86663) under various stress conditions. Tianeptine, an atypical antidepressant, has a unique tricyclic structure that is susceptible to degradation under environmental pressures such as light, heat, humidity, and in acidic, alkaline, and oxidative environments.[1] A thorough understanding of its stability is crucial for the development of stable pharmaceutical formulations, ensuring therapeutic efficacy and safety.

Introduction to Tianeptine Sulfate Stability

Tianeptine is commercially available as a sodium salt and more recently as a sulfate salt.[2][3] The sulfate salt was developed to offer improved properties over the sodium salt.[4] Forced degradation studies, or stress testing, are essential to identify the likely degradation products, establish degradation pathways, and determine the intrinsic stability of the molecule.[5] These studies are also critical for the development and validation of stability-indicating analytical methods, such as High-Performance Liquid Chromatography (HPLC), which can separate and quantify the active pharmaceutical ingredient (API) from its degradation products.[5]

Summary of Degradation Profile

Tianeptine's stability is influenced by several factors, including temperature, light, humidity, and pH.[1] Elevated temperatures can accelerate oxidation and hydrolysis, while exposure to UV and visible light can lead to photodegradation.[1] Moisture can act as a reactant in hydrolysis and alter the crystalline structure.[1] The molecule is also susceptible to degradation in both acidic and alkaline conditions.[1]

The following table summarizes the known degradation behavior of Tianeptine under various stress conditions. It should be noted that while studies have been conducted, detailed quantitative data for Tianeptine sulfate specifically is not widely available in the public domain. The information presented is a composite from studies on Tianeptine and its sodium salt, which is expected to have a similar degradation profile.

Table 1: Summary of Tianeptine Degradation Under Stress Conditions

Stress Condition	Observations	Known Degradation Products
Acidic Hydrolysis	Susceptible to degradation in acidic environments.[1]	Specific degradation products not fully characterized in available literature.
Alkaline Hydrolysis	Susceptible to degradation in basic environments.[1]	Specific degradation products not fully characterized in available literature.
Oxidative Degradation	Subject to oxidation, which can be accelerated by heat.[1]	Oxidized byproducts, structures not fully elucidated in available literature.
Thermal Degradation	Degradation is accelerated at elevated temperatures.[1]	Specific thermal degradants not detailed in available literature.
Photodegradation	Tianeptine undergoes complete degradation upon prolonged exposure to simulated sunlight, following pseudo-first-order kinetics with a half-life of approximately 12.0 ± 2.4 hours.[6]	Eight transformation products have been identified via UHPLC-QTOF MS/MS.[6]

Experimental Protocols

Detailed experimental protocols for the stress testing of Tianeptine sulfate are not extensively published. However, based on general guidelines for forced degradation studies and available information on Tianeptine, the following methodologies are representative of the techniques employed.

A validated stability-indicating HPLC method is fundamental for assessing the degradation of Tianeptine. A common approach involves:

• Column: Agilent-Zorbax-XDB-C18 or similar C18 column.[7]

• Mobile Phase: A gradient elution with acetonitrile (B52724) and a buffered aqueous phase (e.g., 0.02M sodium acetate, pH 4.2).[7]

• Detection: Photodiode array (PDA) detector at 254 nm for Tianeptine and a fluorescence detector (excitation at 350 nm, emission at 425 nm) for potential fluorescent degradation products.[7]

• Flow Rate: Typically 1.0 mL/min.

• Injection Volume: 10-20 µL.

The following protocols are based on standard industry practices for forced degradation studies.

3.2.1. Acidic Hydrolysis

• Prepare a solution of Tianeptine sulfate in a suitable solvent (e.g., methanol (B129727) or water).

• Add an equal volume of 0.1 M hydrochloric acid (HCl).

• Reflux the solution at a specified temperature (e.g., 60-80°C) for a defined period (e.g., 2-8 hours).

• Withdraw samples at various time points.

• Neutralize the samples with an equivalent amount of 0.1 M sodium hydroxide (B78521) (NaOH).

• Dilute to a suitable concentration and analyze by the stability-indicating HPLC method.

3.2.2. Alkaline Hydrolysis

• Prepare a solution of Tianeptine sulfate.

• Add an equal volume of 0.1 M NaOH.

• Reflux at a specified temperature for a defined period.

• Withdraw samples at various time points.

• Neutralize with an equivalent amount of 0.1 M HCl.

• Dilute and analyze by HPLC.

3.2.3. Oxidative Degradation

• Prepare a solution of Tianeptine sulfate.

• Add a solution of hydrogen peroxide (e.g., 3-30% H₂O₂).

• Store the solution at room temperature or a slightly elevated temperature for a defined period (e.g., up to 24 hours), protected from light.

• Withdraw samples at various time points.

• Dilute and analyze by HPLC.

3.2.4. Thermal Degradation

• Place solid Tianeptine sulfate powder in a thermostatically controlled oven.

• Expose the sample to a high temperature (e.g., 80-100°C) for an extended period (e.g., 24-72 hours).

• For degradation in solution, reflux a solution of Tianeptine sulfate at a high temperature.

• At various time points, dissolve the solid sample or dilute the solution sample and analyze by HPLC.

3.2.5. Photolytic Degradation

• Prepare a solution of Tianeptine sulfate.

• Expose the solution to a light source providing an output similar to ICH Q1B guidelines (e.g., a combination of cool white fluorescent and near-UV lamps).

• Simultaneously, keep a control sample in the dark.

• Expose for a specified duration or until significant degradation is observed.

• Withdraw samples at various time points and analyze by HPLC. A study on the photodegradation of tianeptine in ultrapure water under simulated sunlight showed complete degradation after 106 hours.[6]

Signaling Pathways and Experimental Workflows

Tianeptine's antidepressant effects are primarily attributed to its modulation of the glutamatergic system and its action as a full agonist at the mu-opioid receptor (MOR).[8]

Glutamatergic Pathway Modulation: Tianeptine is thought to normalize glutamatergic signaling, which can be dysregulated in depression.[8] It has opposing effects on NMDA and AMPA receptors, which contributes to its antidepressant properties.[8]

Tianeptine's influence on the glutamatergic system.

Mu-Opioid Receptor Agonism: Tianeptine acts as a full agonist at the mu-opioid receptor.[8] This action is linked to its antidepressant effects and also its potential for abuse.[8] Downstream effects of mu-opioid receptor activation include the upregulation of mTOR, which in turn stimulates the glutamatergic pathway.[8]

Tianeptine's signaling through the mu-opioid receptor.

The logical flow for conducting a comprehensive stability study of Tianeptine sulfate is outlined below.

References

• 1. nordicchems.is [nordicchems.is]
• 2. Classics in Chemical Neuroscience: Tianeptine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US8198268B2 - Tianeptine sulfate salt forms and methods of making and using the same - Google Patents [patents.google.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Non-targeted identification of tianeptine photodegradation products in water samples by UHPLC-QTOF MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. High-performance liquid chromatographic stability indicating assay method of tianeptine sodium with simultaneous fluorescence and UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Tianeptine, an Antidepressant with Opioid Agonist Effects: Pharmacology and Abuse Potential, a Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]

Tianeptine Sulfate and its Role in Modulating Brain-Derived Neurotrophic Factor (BDNF): A Technical Guide

Abstract: Tianeptine (B1217405) is an atypical antidepressant with a unique neurobiological profile that challenges traditional monoaminergic hypotheses of depression. Its therapeutic effects are increasingly attributed to its ability to modulate neuroplasticity, particularly through the Brain-Derived Neurotrophic Factor (BDNF) signaling pathway. This technical guide provides an in-depth analysis of the mechanisms by which tianeptine sulfate (B86663) influences BDNF expression and activity. It consolidates findings from preclinical studies, presents quantitative data in structured tables, details relevant experimental protocols, and visualizes key pathways and workflows. This document is intended for researchers, scientists, and drug development professionals investigating novel antidepressant mechanisms and the role of neurotrophins in psychiatric disorders.

Introduction: Tianeptine and the Neurotrophic Hypothesis

Tianeptine is an antidepressant agent whose mechanism of action is distinct from that of selective serotonin (B10506) reuptake inhibitors (SSRIs) and other classes of antidepressants.[1][2] Initially characterized as a selective serotonin reuptake enhancer (SSRE), its antidepressant and anxiolytic properties are now largely believed to stem from its influence on glutamatergic neurotransmission and its ability to reverse stress-induced impairments in neuroplasticity.[3][4][5]

The neurotrophic hypothesis of depression posits that a reduction in key growth factors, such as Brain-Derived Neurotrophic Factor (BDNF), in brain regions like the hippocampus and prefrontal cortex contributes to the pathophysiology of depression.[3] BDNF is a critical mediator of neuronal survival, differentiation, and synaptic plasticity.[5] Chronic stress, a major risk factor for depression, has been shown to decrease BDNF expression, leading to neuronal atrophy and impaired cognitive function.[3][6] Many effective antidepressant treatments, including tianeptine, appear to exert their therapeutic effects by normalizing or increasing BDNF levels.[3][6][7]

This guide focuses on tianeptine sulfate. While the majority of foundational research has been conducted using the tianeptine sodium salt, the underlying molecular interactions with the BDNF pathway are conserved. Tianeptine sulfate offers a different pharmacokinetic profile, with slower absorption and a longer half-life, which may provide a more stable and sustained physiological effect.[8][9]

The BDNF-TrkB Signaling Cascade

BDNF exerts its effects by binding to its high-affinity receptor, Tropomyosin receptor kinase B (TrkB). This binding event initiates a cascade of intracellular signaling crucial for neuroplasticity.

Mechanism of Action:

• Binding and Dimerization: BDNF binds to the extracellular domain of TrkB, inducing receptor dimerization.

• Autophosphorylation: The dimerization brings the intracellular kinase domains into close proximity, leading to autophosphorylation of specific tyrosine residues.

• Downstream Pathway Activation: The phosphorylated TrkB receptor acts as a docking site for various adaptor proteins, activating three primary signaling cascades:

  • MAPK/ERK Pathway: This pathway leads to the phosphorylation and activation of the cAMP response element-binding protein (CREB), a transcription factor that directly promotes the expression of pro-survival and pro-plasticity genes, including the BDNF gene itself.[10]

  • PI3K/Akt Pathway: This cascade is primarily involved in promoting cell survival and growth by inhibiting apoptotic factors.

  • PLCγ Pathway: Activation of phospholipase C-gamma (PLCγ) leads to the mobilization of intracellular calcium and the activation of protein kinase C (PKC), influencing synaptic function.

Recent evidence also suggests that antidepressants may directly bind to the TrkB receptor, facilitating its synaptic localization and enhancing its response to BDNF.[11]

Caption: The canonical BDNF-TrkB signaling pathway.

Tianeptine's Mechanism of BDNF Modulation

Tianeptine's influence on the BDNF pathway is multifaceted, primarily involving the reversal of stress-induced deficits and the normalization of glutamatergic signaling.

• Reversal of Stress Effects: Chronic stress significantly reduces BDNF levels in the hippocampus and medial prefrontal cortex (mPFC).[6][10] Tianeptine administration has been demonstrated to prevent this stress-induced reduction, thereby preserving neuronal structure and function.[3][6] It blocks the atrophy of hippocampal dendrites and promotes neurogenesis, effects that are closely linked to the restoration of BDNF levels.[6]

• Modulation of Glutamatergic System: Unlike SSRIs, tianeptine's primary action involves the modulation of the glutamatergic system.[3] Stress can lead to excessive glutamate (B1630785) release, which can be excitotoxic and downregulate BDNF expression. Tianeptine normalizes glutamatergic activity, particularly at AMPA and NMDA receptors, protecting neurons from excitotoxicity and creating a favorable environment for BDNF synthesis and signaling.[5][6]

• Upregulation of BDNF and pCREB: Tianeptine treatment has been shown to restore the stress-induced downregulation of both BDNF and phosphorylated CREB (pCREB) in the hippocampus and mPFC.[10][12] In some cases, chronic tianeptine treatment has been found to increase BDNF levels in the amygdala, independent of stress exposure.[6][13] This suggests that tianeptine can both prevent stress-induced deficits and directly enhance neurotrophic factor expression.

Caption: Tianeptine's proposed mechanism on the BDNF pathway under stress.

Quantitative Data on Tianeptine's Effects

The following tables summarize quantitative and semi-quantitative data from key preclinical studies investigating the effects of tianeptine on BDNF and related signaling molecules.

Table 1: Effect of Tianeptine on BDNF and p-CREB Protein Expression in a Fibromyalgia Animal Model

Brain Region	Condition	Relative BDNF Level (vs. Control)	Relative p-CREB/CREB Ratio (vs. Control)
Hippocampus	Control	100%	100%
Fibromyalgia Model (Stress)	Decreased (p<0.05)[10][14]	Decreased (p<0.05)[10][14]
FM Model + Tianeptine	Restored to Control Levels (p<0.05 vs. FM)[10][14]	Restored to Control Levels (p<0.05 vs. FM)[10][14]
mPFC	Control	100%	100%
Fibromyalgia Model (Stress)	Decreased (p<0.05)[10]	Decreased (p<0.05)[10]
FM Model + Tianeptine	Restored to Control Levels (p<0.05 vs. FM)[10]	Restored to Control Levels (p<0.05 vs. FM)[10]
Data derived from Western blot analyses in Lee et al. (2017). "Decreased" and "Restored" indicate statistically significant changes.

Table 2: Summary of Tianeptine's Effects on BDNF in Various Preclinical Models

Study Model	Animal	Tianeptine Dose & Duration	Brain Region	Key Findings on BDNF
Chronic Restraint Stress	Rat	10 mg/kg/day, 21 days	Amygdala	Increased BDNF mRNA and protein levels irrespective of stress.[13]
Chronic Restraint Stress	Rat	10 mg/kg/day, 21 days	Hippocampus	No significant change in BDNF mRNA or protein.[13] Note: Other studies show it prevents a decrease.[6]
Chronic Treatment	Wistar Rat	5, 10, 15 mg/kg, 14 days	Prefrontal Cortex, Hippocampus	Increased BDNF levels in both regions.[15]
Acute Treatment	Wistar Rat	5, 10, 15 mg/kg, single dose	Prefrontal Cortex	Increased BDNF levels.[15]
Maternal Deprivation	Rat	15 mg/kg/day, 14 days	Amygdala	Reversed the stress-induced decrease in BDNF levels.[16]

Experimental Protocols

The following methodologies are representative of the experiments cited in this guide for assessing the impact of tianeptine on the BDNF pathway.

Animal Models of Stress

• Fibromyalgia (FM) Animal Model:

  • Subjects: Male C57BL/6 mice.

  • Procedure: A combination of restraint and intermittent cold stress is applied. Mice are placed in a 50-ml conical tube for 1 hour of restraint stress, followed immediately by 1 hour in a cold chamber (4°C). This procedure is repeated once daily for a period of several days.[10][12]

  • Tianeptine Administration: Tianeptine is administered via intraperitoneal (i.p.) injection at a specified dose (e.g., 10 mg/kg) daily for the duration of the stress protocol.[10]

• Chronic Restraint Stress (CRS) Model:

  • Subjects: Adult male Sprague-Dawley or Wistar rats.[13][17]

  • Procedure: Rats are placed in wire mesh restrainers for a period of 6 hours each day for 21 consecutive days.[13]

  • Tianeptine Administration: Tianeptine (10 mg/kg) is administered via i.p. injection twice daily throughout the 21-day stress period.[13]

Biochemical Analysis: Western Blotting for BDNF and p-CREB

This protocol is used to quantify the relative levels of specific proteins in brain tissue.

• Tissue Preparation: Immediately following euthanasia, the brain is dissected to isolate specific regions (e.g., hippocampus, mPFC). The tissue is homogenized in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration of the lysate is determined using a bicinchoninic acid (BCA) protein assay.

• SDS-PAGE: Equal amounts of protein (e.g., 20-30 µg) from each sample are loaded onto a polyacrylamide gel and separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • The membrane is blocked (e.g., with 5% bovine serum albumin or non-fat milk) to prevent non-specific antibody binding.

  • The membrane is incubated overnight at 4°C with primary antibodies specific to the target proteins (e.g., rabbit anti-BDNF, rabbit anti-p-CREB, rabbit anti-CREB) and a loading control (e.g., mouse anti-β-tubulin or anti-actin).

  • The membrane is washed and then incubated with horseradish peroxidase (HRP)-conjugated secondary antibodies (e.g., anti-rabbit IgG, anti-mouse IgG).

• Detection and Analysis: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. The band intensity is quantified using densitometry software (e.g., ImageJ). Levels of target proteins are normalized to the loading control.[10][12]

Caption: A typical experimental workflow for Western blot analysis.

Conclusion and Future Directions

The evidence strongly indicates that tianeptine's antidepressant and neuroprotective effects are significantly mediated by its ability to modulate the BDNF signaling pathway. By preventing stress-induced decreases in BDNF and pCREB and normalizing glutamatergic overactivity, tianeptine restores neuroplasticity in critical brain regions. This mechanism, distinct from conventional monoaminergic antidepressants, positions tianeptine as a key compound for understanding the molecular basis of depression and stress-related disorders.

For drug development professionals, the focus on the BDNF-TrkB pathway offers a promising target. Future research should aim to:

• Directly compare the long-term effects of tianeptine sulfate versus tianeptine sodium on BDNF expression and TrkB activation to correlate pharmacokinetic differences with neurobiological outcomes.

• Investigate the downstream effects of tianeptine on specific gene transcription regulated by CREB.

• Explore the potential synergistic effects of tianeptine with other compounds that target the BDNF pathway.

A deeper understanding of how tianeptine sulfate sustains the activation of these critical neurotrophic pathways will be invaluable for the development of next-generation therapeutics for mood and anxiety disorders.

References

• 1. Tianeptine: potential influences on neuroplasticity and novel pharmacological effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tianeptine: a novel atypical antidepressant that may provide new insights into the biomolecular basis of depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The neurobiological properties of Tianeptine (Stablon): from monoamine hypothesis to glutamatergic modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The effect of chronic tianeptine administration on the brain mitochondria: direct links with an animal model of depression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Tianeptine Sodium? [synapse.patsnap.com]
• 6. Beneficial Effects of Tianeptine on Hippocampus-Dependent Long-Term Memory and Stress-Induced Alterations of Brain Structure and Function [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. bloomtechz.com [bloomtechz.com]
• 9. purelife-bio.com [purelife-bio.com]
• 10. Effects of tianeptine on symptoms of fibromyalgia via BDNF signaling in a fibromyalgia animal model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antidepressant drugs act by directly binding to TRKB neurotrophin receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Effects of tianeptine on symptoms of fibromyalgia via BDNF signaling in a fibromyalgia animal model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Tianeptine increases brain-derived neurotrophic factor expression in the rat amygdala - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Tianeptine treatment induces antidepressive-like effects and alters BDNF and energy metabolism in the brain of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Treatment with tianeptine induces antidepressive-like effects and alters the neurotrophin levels, mitochondrial respiratory chain and cycle Krebs enzymes in the brain of maternally deprived adult rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Effect of chronic restraint stress and tianeptine on growth factors, growth-associated protein-43 and microtubule-associated protein 2 mRNA expression in the rat hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the mu-opioid receptor agonism of Tianeptine sulfate

An In-Depth Technical Guide to the Mu-Opioid Receptor Agonism of Tianeptine (B1217405) Sulfate (B86663)

Introduction

Tianeptine is an atypical antidepressant agent with a unique pharmacological profile.[1][2][3][4] Initially thought to modulate the serotonergic system, subsequent research has revealed its primary mechanism of action to be agonism at the mu-opioid receptor (MOR).[1][3][5][6][7] This discovery has provided a new framework for understanding its therapeutic effects, as well as its potential for misuse.[5][8] Tianeptine is a full agonist at the mu-opioid receptor and also demonstrates weak agonism at the delta-opioid receptor (DOR), with no significant activity at the kappa-opioid receptor (KOR).[1][3][5][8] This document provides a comprehensive technical overview of the mu-opioid receptor agonism of Tianeptine sulfate, intended for researchers, scientists, and drug development professionals.

Quantitative Pharmacology of Tianeptine at Opioid Receptors

Tianeptine's interaction with opioid receptors has been characterized through various in vitro assays, quantifying both its binding affinity and functional potency. The data consistently demonstrate that tianeptine is a full agonist at the MOR.[1][2][3][8]

Table 1: Opioid Receptor Binding Affinities of Tianeptine

Receptor Subtype	Species	Radioligand	Kᵢ (nM)	Reference
Mu (µ)	Human	---	383 ± 183	[1][3][9][10]
Delta (δ)	Human	---	>10,000	[1][3][9][10][11]
Kappa (κ)	Human	---	No Affinity	[1][3][11]

Table 2: Functional Potency (EC₅₀) of Tianeptine at Opioid Receptors

Assay Type	Receptor	Species	EC₅₀	Reference
G-protein Activation	Mu (µ)	Human	194 ± 70 nM	[1]
G-protein Activation	Mu (µ)	Mouse	641 ± 120 nM	[1][9][10]
G-protein Activation	Mu (µ)	Mouse	4.7 µM	[6]
cAMP Inhibition	Mu (µ)	Mouse	1.03 ± 0.10 µM	[9][10]
G-protein Activation	Delta (δ)	Human	37.4 ± 11.2 µM	[1]
G-protein Activation	Delta (δ)	Mouse	14.5 ± 6.6 µM	[1][11]
cAMP Inhibition	Delta (δ)	Mouse	9.46 ± 1.34 µM	[1][11]

Signaling Pathways

As an agonist at the mu-opioid receptor, a G-protein coupled receptor (GPCR), tianeptine initiates an intracellular signaling cascade primarily through the activation of inhibitory G-proteins (Gαi/o).[3][12] This leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cAMP levels, and modulation of ion channel activity.[13][14]

Caption: Mu-Opioid Receptor (MOR) signaling cascade initiated by Tianeptine.

Experimental Protocols

The characterization of tianeptine's activity at the mu-opioid receptor relies on several key in vitro assays.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Kᵢ) of a compound for a receptor. It involves competing the unlabeled drug (tianeptine) with a radiolabeled ligand that has a known high affinity for the receptor.

Methodology:

• Membrane Preparation: Cell membranes expressing the mu-opioid receptor are prepared.

• Incubation: Membranes are incubated with a fixed concentration of a radiolabeled MOR ligand (e.g., [³H]-DAMGO or [³H]-Diprenorphine) and varying concentrations of tianeptine.[12]

• Equilibrium: The mixture is incubated to allow the binding to reach equilibrium.

• Separation: Bound and unbound radioligand are separated by rapid filtration through glass fiber filters.[15]

• Quantification: The radioactivity trapped on the filters is measured using liquid scintillation counting.

• Data Analysis: The IC₅₀ value (concentration of tianeptine that displaces 50% of the radioligand) is determined and converted to a Kᵢ value using the Cheng-Prusoff equation.

Caption: Workflow for a competitive radioligand binding assay.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G-proteins following agonist binding to a GPCR. It quantifies the binding of a non-hydrolyzable GTP analog, [³⁵S]GTPγS, to the Gα subunit.[16]

Methodology:

• Membrane Preparation: Cell membranes expressing the MOR and associated G-proteins are prepared.[16]

• Incubation: Membranes are incubated in a buffer containing GDP, varying concentrations of tianeptine, and a fixed concentration of [³⁵S]GTPγS.[17][18]

• Reaction: Agonist binding promotes the exchange of GDP for [³⁵S]GTPγS on the Gα subunit.

• Termination: The reaction is stopped by rapid filtration, separating the membranes with bound [³⁵S]GTPγS from the unbound nucleotide.[16][18]

• Quantification: The amount of membrane-bound [³⁵S]GTPγS is determined by scintillation counting.

• Data Analysis: The data are plotted as specific binding versus the logarithm of the tianeptine concentration to determine the EC₅₀ and Eₘₐₓ values.[16]

Caption: Workflow for the [³⁵S]GTPγS binding assay.

cAMP Inhibition Assay

This assay measures a downstream consequence of MOR activation: the inhibition of adenylyl cyclase activity.[13]

Methodology:

• Cell Culture: Whole cells expressing the MOR are cultured.

• Pre-treatment: Cells are pre-treated with varying concentrations of tianeptine.

• Stimulation: Adenylyl cyclase is then stimulated with forskolin (B1673556) to increase intracellular cAMP levels.[13][19]

• Incubation: The cells are incubated to allow for the agonist-mediated inhibition of cAMP production.

• Lysis and Detection: The cells are lysed, and the intracellular cAMP concentration is measured using a competitive immunoassay, often employing techniques like HTRF or ELISA.[19][20]

• Data Analysis: The results are used to generate a dose-response curve and determine the EC₅₀ for cAMP inhibition.

Caption: Workflow for a cAMP inhibition assay.

Conclusion

The evidence strongly supports the classification of tianeptine sulfate as a full agonist at the mu-opioid receptor. Its binding affinity and functional potency at the MOR are well within concentrations achievable in vivo.[1][11] The activation of the MOR and its downstream Gαi/o signaling pathway is the primary mechanism underlying many of tianeptine's pharmacological effects.[1] A thorough understanding of these interactions, facilitated by the experimental protocols detailed herein, is crucial for the continued investigation of tianeptine's therapeutic potential and for the development of novel antidepressants targeting the opioid system.

References

• 1. The atypical antidepressant and neurorestorative agent tianeptine is a μ-opioid receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Behavioral Effects of the Antidepressant Tianeptine Require the Mu-Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mu opioid receptors on hippocampal GABAergic interneurons are critical for the antidepressant effects of tianeptine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tianeptine, an Antidepressant with Opioid Agonist Effects: Pharmacology and Abuse Potential, a Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chronic tianeptine induces tolerance in analgesia and hyperlocomotion via mu-opioid receptor activation in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Chronic tianeptine induces tolerance in analgesia and hyperlocomotion via mu-opioid receptor activation in mice [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]
• 10. Making sure you're not a bot! [academiccommons.columbia.edu]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Molecular Assays for Characterization of Alternatively Spliced Isoforms of the Mu Opioid Receptor (MOR) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 15. Radioligand-binding studies [bio-protocol.org]
• 16. benchchem.com [benchchem.com]
• 17. GTPγS Incorporation in the Rat Brain: A Study on μ-Opioid Receptors and CXCR4 - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Tianeptine Sulfate in Rodent Research: Dosage, Administration, and Protocols

Application Notes and Protocols for Researchers

Tianeptine (B1217405) sulfate (B86663), an atypical antidepressant, is a subject of growing interest in neuroscience research due to its unique mechanism of action, primarily involving the modulation of the glutamatergic system and its agonist activity at the mu-opioid receptor.[1][2] These application notes provide a comprehensive overview of tianeptine sulfate dosage and administration routes for rodent studies, tailored for researchers, scientists, and drug development professionals.

Data Summary: Dosage and Administration

The following tables summarize quantitative data on tianeptine sulfate dosage and administration in rats and mice from various research contexts.

Table 1: Tianeptine Dosage and Administration in Rat Studies

Research Focus	Strain	Route of Administration	Dosage	Vehicle	Frequency & Duration	Reference
Pharmacokinetics	Wistar	Intravenous (i.v.)	1 mg/kg	0.9% Sterile Isotonic Saline	Single dose	[3]
Pharmacokinetics	Wistar	Intraperitoneal (i.p.)	10 mg/kg	0.9% Sterile Isotonic Saline	Single dose	[3][4]
Pharmacokinetics (Chronic)	Wistar	Intraperitoneal (i.p.)	10 mg/kg/day	Not Specified	Once or twice daily for 15 days	[4]
Abuse Potential (Acute)	Sprague-Dawley	Intraperitoneal (i.p.)	1.0, 3.2, 10, 32 mg/kg	Bacteriostatic Saline	Single dose	[5][6]
Abuse Potential (Repeated)	Sprague-Dawley	Intraperitoneal (i.p.)	10, 32 mg/kg/day	Bacteriostatic Saline	Daily for 7 days	[5][6]
Model of Depression	Sprague-Dawley	Not Specified	Not Specified	Not Specified	Single high doses post-restraint	[7]

Table 2: Tianeptine Dosage and Administration in Mouse Studies

Research Focus	Strain	Route of Administration	Dosage	Vehicle	Frequency & Duration	Reference
Opioid-like Effects	ICR	Subcutaneous (s.c.)	10-100 mg/kg	Bacteriostatic Saline	Single dose	[5][6]
Analgesia	C57BL/6:sv129	Intraperitoneal (i.p.)	2, 20 mg/kg	Not Specified	Single dose	[8]
Analgesia (Chronic)	C57BL/6:sv129	Intraperitoneal (i.p.)	20 mg/kg	Not Specified	Daily	[8]
Conditioned Place Preference	C57BL/6:sv129	Intraperitoneal (i.p.)	30 mg/kg	Not Specified	Daily for 3 days	[9]
Model of Early Life Stress	C57BL/6	Intraperitoneal (i.p.)	30 mg/kg	0.9% Sterile Saline	Twice daily for 14 days	[10]

Experimental Protocols

Below are detailed methodologies for key experiments involving the administration of tianeptine sulfate to rodents.

Protocol 1: Pharmacokinetic Study in Rats

Objective: To determine the pharmacokinetic profile of tianeptine and its major metabolite, MC5.

Materials:

• Tianeptine sodium salt

• 0.9% sterile isotonic saline

• Male Wistar rats

• Intravenous (i.v.) and Intraperitoneal (i.p.) injection equipment

• Blood collection tubes (e.g., heparinized Eppendorf tubes)

• Centrifuge

Procedure:

• Animal Preparation: Acclimate male Wistar rats to the laboratory conditions for at least one week prior to the experiment. For intravenous administration, cannulation of the jugular vein may be performed a few days before the study to allow for multiple blood sampling from a single animal.[3]

• Drug Preparation: Dissolve tianeptine sodium salt in 0.9% sterile isotonic saline to the desired concentration (e.g., for a 1 mg/kg i.v. dose or a 10 mg/kg i.p. dose).[3]

• Administration:

  • Intravenous (i.v.): Administer the prepared tianeptine solution intravenously at a dose of 1 mg/kg.[3]

  • Intraperitoneal (i.p.): Administer the prepared tianeptine solution intraperitoneally at a dose of 10 mg/kg.[3]

• Blood Sampling: Collect blood samples (approximately 300 µL) at predetermined time points (e.g., 5, 15, 30, 60, 120, 240, and 480 minutes) after dosing into heparinized tubes.[3]

• Plasma Separation: Centrifuge the blood samples (e.g., at 3000 rpm for 10 minutes) to separate the plasma.[3]

• Sample Storage: Store the plasma samples at -30°C until analysis.[3]

• Analysis: Analyze the plasma concentrations of tianeptine and its MC5 metabolite using a validated analytical method such as LC-MS/MS.[3]

Protocol 2: Assessment of Abuse Potential using Intracranial Self-Stimulation (ICSS) in Rats

Objective: To evaluate the abuse potential of tianeptine by measuring its effects on the rate of intracranial self-stimulation.

Materials:

• Tianeptine sodium salt

• Bacteriostatic saline

• Male Sprague-Dawley rats

• Stereotaxic apparatus for electrode implantation

• ICSS chambers

• Intraperitoneal (i.p.) injection equipment

Procedure:

• Surgical Implantation: Surgically implant electrodes into the medial forebrain bundle of male Sprague-Dawley rats under anesthesia. Allow for a post-operative recovery period.

• ICSS Training: Train the rats to press a lever to receive electrical stimulation through the implanted electrode. Establish a stable baseline of responding.

• Drug Preparation: Dissolve tianeptine sodium salt in bacteriostatic saline.

• Acute Administration:

  • Administer single intraperitoneal (i.p.) injections of tianeptine at various doses (e.g., 1.0, 3.2, 10, and 32 mg/kg) or vehicle.[5][6]

  • Measure the rate of ICSS at different time points post-injection.

• Repeated Administration:

  • Administer tianeptine daily for a set period (e.g., 7 days) at specific doses (e.g., 10 and 32 mg/kg/day, i.p.).[5][6]

  • Monitor ICSS rates before and after daily injections to assess for sensitization or tolerance.

• Data Analysis: Analyze the changes in ICSS rates compared to baseline and vehicle-treated controls to determine the reinforcing effects of tianeptine.

Visualizations: Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways influenced by tianeptine and a typical experimental workflow for its study in rodent models.

Caption: Tianeptine's dual mechanism of action.

Caption: General experimental workflow for rodent studies.

References

• 1. Tianeptine, an Antidepressant with Opioid Agonist Effects: Pharmacology and Abuse Potential, a Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tianeptine | C21H25ClN2O4S | CID 68870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Pharmacokinetic study of tianeptine and its active metabolite MC5 in rats following different routes of administration using a novel liquid chromatography tandem mass spectrometry analytical method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetic profiles of tianeptine and its MC5 metabolite in plasma, blood and brain after single and chronic intraperitoneal administration in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Opioid-Like Adverse Effects of Tianeptine in Male Rats and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Opioid-like adverse effects of tianeptine in male rats and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The effects of tianeptine and other antidepressants on a rat model of depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Chronic tianeptine induces tolerance in analgesia and hyperlocomotion via mu-opioid receptor activation in mice [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Tianeptine, but not fluoxetine, decreases avoidant behavior in a mouse model of early developmental exposure to fluoxetine - PMC [pmc.ncbi.nlm.nih.gov]

Administration of Tianeptine Sulfate in Mice: A Comparative Analysis of Intraperitoneal and Oral Gavage Routes

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Abstract

Tianeptine (B1217405) sulfate (B86663), an atypical antidepressant, is a subject of growing interest in neuroscience research. Its unique mechanism of action, primarily as a mu-opioid receptor (MOR) agonist and a modulator of the glutamatergic system, distinguishes it from traditional antidepressants. The choice of administration route in preclinical murine models is a critical determinant of its pharmacokinetic and pharmacodynamic profile. This document provides a detailed comparison of intraperitoneal (IP) and oral gavage administration of tianeptine sulfate in mice, offering comprehensive protocols, a summary of available pharmacokinetic data, and a visualization of its signaling pathways to guide researchers in their experimental design.

Introduction

Tianeptine was originally classified as a selective serotonin (B10506) reuptake enhancer, but more recent studies have identified its primary mechanism as a full agonist at the mu-opioid receptor (MOR).[1][2] This MOR activation is believed to be responsible for many of its therapeutic effects.[1] Furthermore, tianeptine modulates the glutamatergic system, influencing neuroplasticity by altering the phosphorylation state of glutamate (B1630785) receptors such as AMPA and NMDA.[1][3][4] This modulation of glutamatergic neurotransmission is thought to contribute to its antidepressant and anxiolytic properties.[3][5]

The selection of an appropriate administration route is paramount for achieving reliable and reproducible results in preclinical studies. Intraperitoneal injection offers rapid systemic exposure, bypassing the gastrointestinal tract and first-pass metabolism. In contrast, oral gavage mimics the clinical route of administration in humans, providing insights into the drug's oral bioavailability and metabolic fate. This document aims to provide a comprehensive resource for researchers utilizing tianeptine sulfate in murine models.

Data Presentation: Pharmacokinetic Parameters

Direct comparative pharmacokinetic data for tianeptine sulfate administered via intraperitoneal versus oral gavage routes in mice is limited in the currently available scientific literature. The following tables summarize the available pharmacokinetic data for tianeptine and its active metabolite, MC5, from various studies in different species and administration routes to provide a comparative context.

Table 1: Pharmacokinetic Parameters of Tianeptine Following Intraperitoneal (IP) Administration in Rodents

Species	Dose (mg/kg)	Tmax (plasma)	Half-life (t½) (plasma)	Bioavailability (IP)	Reference
Mouse	30	~5 minutes	~1 hour (parent); longer for MC5 metabolite	Not Reported	[6]
Rat	10	~5 minutes	~2.5 hours	69%	[7]

Table 2: Pharmacokinetic Parameters of Tianeptine Following Oral Administration

Species	Dose	Tmax (plasma)	Half-life (t½) (plasma)	Bioavailability (Oral)	Reference
Human	12.5 mg	0.94 ± 0.47 hours	2.5 ± 1.1 hours	99 ± 29%	[8]
Mouse	Not Reported	Not Reported	Not Reported	Not Reported

Note: The active metabolite of tianeptine, MC5, has a longer half-life than the parent compound and contributes significantly to its overall effect.[5][6]

Experimental Protocols

Intraperitoneal (IP) Injection of Tianeptine Sulfate

Intraperitoneal injection is a common method for administering tianeptine in mice to achieve rapid and consistent systemic exposure.

Materials:

• Tianeptine sulfate powder

• Sterile 0.9% saline solution (vehicle)

• Vortex mixer

• Sterile 1 mL syringes with 25-27 gauge needles

• Analytical balance

• Appropriate personal protective equipment (PPE)

Protocol:

• Preparation of Tianeptine Sulfate Solution:

  • On the day of the experiment, weigh the desired amount of tianeptine sulfate using an analytical balance.

  • Dissolve the tianeptine sulfate powder in sterile 0.9% saline to the desired final concentration (e.g., 1 mg/mL for a 10 mg/kg dose in a 25g mouse, assuming an injection volume of 0.25 mL).

  • Vortex the solution thoroughly until the tianeptine sulfate is completely dissolved.

• Animal Handling and Injection:

  • Gently restrain the mouse, exposing the abdomen.

  • Tilt the mouse's head downwards at a slight angle.

  • Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.

  • Aspirate slightly to ensure the needle has not entered a blood vessel or organ.

  • Slowly inject the tianeptine sulfate solution.

  • Withdraw the needle and return the mouse to its cage.

  • Monitor the animal for any adverse reactions.

Dosage Considerations: Doses ranging from 5 mg/kg to 30 mg/kg have been used in mice for various behavioral and analgesic studies.[9][10]

Oral Gavage of Tianeptine Sulfate

Oral gavage is used to administer precise doses of substances directly into the stomach, mimicking the oral route of administration in humans.

Materials:

• Tianeptine sulfate powder

• Vehicle (e.g., distilled water, 0.5% methylcellulose)

• Vortex mixer or sonicator

• Flexible or rigid oral gavage needles (20-22 gauge for adult mice)

• 1 mL syringes

• Analytical balance

• Appropriate PPE

Protocol:

• Preparation of Tianeptine Sulfate Suspension/Solution:

  • Weigh the required amount of tianeptine sulfate.

  • Suspend or dissolve the powder in the chosen vehicle to the desired concentration. Tianeptine sulfate's solubility in water is limited, so a suspension may be necessary. Use of a suspending agent like 0.5% methylcellulose (B11928114) can be beneficial.

  • Vortex or sonicate the mixture to ensure a homogenous suspension.

• Animal Handling and Gavage Procedure:

  • Firmly but gently restrain the mouse to prevent movement.

  • Measure the distance from the tip of the mouse's nose to the last rib to estimate the length of the esophagus and ensure the gavage needle will reach the stomach.

  • Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the esophagus.

  • Allow the mouse to swallow the needle; do not force it. If resistance is met, withdraw and reinsert.

  • Once the needle is in the stomach, slowly administer the tianeptine sulfate suspension/solution.

  • Gently remove the gavage needle and return the mouse to its cage.

  • Observe the animal for any signs of distress or injury.

Visualization of Signaling Pathways and Experimental Workflows

Signaling Pathways

Tianeptine's primary mechanisms of action involve the mu-opioid receptor and the glutamatergic system.

Tianeptine's Mu-Opioid Receptor Signaling Pathway.

Tianeptine's Modulation of the Glutamatergic System.

Experimental Workflows

The following diagrams illustrate the logical flow of the intraperitoneal and oral gavage administration protocols.

Workflow for Intraperitoneal Injection of Tianeptine Sulfate.

Workflow for Oral Gavage of Tianeptine Sulfate.

Discussion and Conclusion

The choice between intraperitoneal and oral gavage administration of tianeptine sulfate in mice depends on the specific aims of the research. IP injection provides a rapid onset of action and high bioavailability, making it suitable for acute pharmacological studies and for bypassing confounding factors of gastrointestinal absorption and first-pass metabolism. However, it does not reflect the typical clinical route of administration.

Oral gavage, while technically more challenging, provides a more clinically relevant model for studying the effects of tianeptine sulfate following oral ingestion. This route is essential for investigating oral bioavailability, the impact of first-pass metabolism, and for chronic dosing paradigms that aim to mimic human therapeutic use.

The lack of direct comparative pharmacokinetic data in mice highlights a critical knowledge gap. Future studies should aim to directly compare the pharmacokinetic profiles of tianeptine sulfate following both IP and oral gavage administration in mice to enable a more precise interpretation of experimental results and facilitate the translation of preclinical findings.

References

• 1. tianeptine.com [tianeptine.com]
• 2. researchgate.net [researchgate.net]
• 3. NMDA and AMPA receptors are involved in the antidepressant-like activity of tianeptine in the forced swim test in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The antidepressant tianeptine persistently modulates glutamate receptor currents of the hippocampal CA3 commissural associational synapse in chronically stressed rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tianeptine, an Antidepressant with Opioid Agonist Effects: Pharmacology and Abuse Potential, a Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Behavioral Effects of the Antidepressant Tianeptine Require the Mu-Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacokinetic study of tianeptine and its active metabolite MC5 in rats following different routes of administration using a novel liquid chromatography tandem mass spectrometry analytical method - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacokinetic and metabolic parameters of tianeptine in healthy volunteers and in populations with risk factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Opioid-Like Adverse Effects of Tianeptine in Male Rats and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analgesic effect of tianeptine in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for LC-MS/MS Quantification of Tianeptine in Rat Plasma and Brain Tissue

These application notes provide a detailed methodology for the simultaneous quantification of tianeptine (B1217405) and its active metabolite, MC5, in rat plasma and brain tissue using a sensitive and selective LC-MS/MS method. This method is crucial for preclinical pharmacokinetic and drug metabolism studies.

Introduction

Tianeptine is an atypical antidepressant drug with a unique neurochemical profile. To understand its pharmacokinetic properties and distribution into the central nervous system, a robust analytical method for its quantification in biological matrices is essential. This document outlines a validated LC-MS/MS method for the determination of tianeptine and its primary active metabolite, MC5, in rat plasma and brain tissue. The method utilizes liquid-liquid extraction for sample preparation and stable isotope-labeled internal standards to ensure accuracy and reproducibility[1][2].

Experimental Protocols

Materials and Reagents

• Tianeptine sodium salt (≥98% purity)

• Tianeptine MC5 metabolite

• Tianeptine-D4 and Tianeptine MC5-D4 (Internal Standards)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate

• Water (Ultrapure)

• Rat plasma (blank)

• Rat brain tissue (blank)

Sample Preparation

A one-step liquid-liquid extraction is employed for the preparation of plasma and brain tissue samples[1][2].

For Rat Plasma:

• Thaw plasma samples to room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add the internal standard solution (Tianeptine-D4 and Tianeptine MC5-D4).

• Add 1 mL of extraction solvent (e.g., a mixture of organic solvents).

• Vortex mix for 2 minutes.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a 5 µL aliquot into the LC-MS/MS system.

For Rat Brain Tissue:

• Accurately weigh the brain tissue sample.

• Homogenize the tissue in a suitable buffer (e.g., phosphate-buffered saline) to create a 10% (w/v) homogenate.

• Use 100 µL of the brain homogenate and follow the same liquid-liquid extraction procedure as described for plasma samples.

LC-MS/MS Instrumentation and Conditions

The analysis is performed on a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.

Chromatographic Conditions: [3][4][5][6]

Parameter	Condition
HPLC System	Agilent 1290 HPLC or equivalent
Column	Agilent Poroshell 120 EC-C18 (3.0 × 100 mm, 2.7 µm) or equivalent
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Isocratic at 20% B (0-0.5 min), 20-95% B (0.5-4.0 min), Isocratic at 95% B (4.0-6.0 min), 95-20% B (6.0-6.1 min), Isocratic at 20% B (6.1-7.0 min)
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL

Mass Spectrometric Conditions: [3][4]

Parameter	Condition
Mass Spectrometer	Agilent 6460 Triple Quadrupole LC/MS or equivalent
Ion Source	Electrospray Ionization (ESI), Positive Ion Mode
Gas Temperature	300 °C
Gas Flow	10 L/min
Nebulizer	35 psi
Capillary Voltage	3500 V
MRM Transitions	See Table 1

Table 1: Multiple Reaction Monitoring (MRM) Transitions [3]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
Tianeptine	437.2	322.1	20
Tianeptine MC5	409.1	292.1	25
Tianeptine-D4	441.2	326.1	20
Tianeptine MC5-D4	413.1	296.1	25

Data and Performance Characteristics

The method was validated according to FDA guidelines for bioanalytical method validation.

Table 2: Method Validation Parameters [1][2][5]

Parameter	Plasma	Brain Tissue
Linearity Range	1.0 - 500.0 ng/mL	1.0 - 500.0 ng/g
Correlation Coefficient (r²)	> 0.99	> 0.99
Accuracy (% RE)	Within ±15%	Within ±15%
Precision (% RSD)	< 15%	< 15%
Recovery	Consistent and reproducible	Consistent and reproducible
Matrix Effect	Minimized by stable isotope standards	Minimized by stable isotope standards

Experimental Workflow and Diagrams

The overall workflow for the quantification of tianeptine in rat plasma and brain tissue is depicted below.

LC-MS/MS analysis workflow.

The logical relationship for the mass spectrometric detection is based on the principle of Multiple Reaction Monitoring (MRM).

MRM detection pathway.

References

• 1. Simultaneous determination of tianeptine and its active metabolite tianeptine MC5 in rat plasma and brain tissue using high performance liquid chromatography/electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. augusta.elsevierpure.com [augusta.elsevierpure.com]
• 3. Pharmacokinetic study of tianeptine and its active metabolite MC5 in rats following different routes of administration using a novel liquid chromatography tandem mass spectrometry analytical method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. unitedchem.com [unitedchem.com]
• 6. UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Tianeptine Sulfate and its Metabolites in Microdialysis Samples by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tianeptine (B1217405) is an atypical antidepressant agent with a unique neurochemical profile. Unlike many tricyclic antidepressants, it is not primarily metabolized by the cytochrome P450 system; instead, it undergoes hepatic β-oxidation.[1][2] The primary metabolic pathway involves the shortening of the heptanoic acid side chain to form a pentanoic acid derivative, known as MC5, and subsequently a propionic acid derivative, MC3.[2][3] The MC5 metabolite is pharmacologically active and possesses a significantly longer elimination half-life than the parent drug, making its quantification crucial for pharmacokinetic and pharmacodynamic studies.[2][4]

Microdialysis is an in-vivo sampling technique that permits the continuous monitoring of unbound drug and metabolite concentrations in the extracellular fluid of specific tissues.[5][6] This application note provides a detailed protocol for the collection of brain microdialysate from animal models and the subsequent quantification of tianeptine and its major active metabolite, MC5, using a sensitive and robust Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.

Principle of the Method

The experimental workflow begins with in-vivo microdialysis sampling from a target tissue (e.g., the striatum of a rat) to collect extracellular fluid containing tianeptine and its metabolites. The collected dialysate samples, which have low protein content, are then prepared for analysis, typically involving protein precipitation to remove any remaining macromolecules. The prepared samples are injected into an LC-MS/MS system for separation and quantification. Chromatographic separation is achieved on a C18 reverse-phase column, and detection is performed using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode, ensuring high selectivity and sensitivity. Quantification is based on a calibration curve generated from standards of known concentrations.

Caption: Flowchart of the complete experimental protocol.

Tianeptine Metabolism

Tianeptine's primary metabolic route is the β-oxidation of its heptanoic acid side chain. This process does not involve the cytochrome P450 enzyme system, which minimizes the potential for drug-drug interactions.[1] The initial oxidation shortens the side chain to a pentanoic acid, creating the active metabolite MC5.[2][3] Further β-oxidation of MC5 results in a propionic acid derivative, MC3, which is a much weaker µ-opioid receptor agonist.[2]

Caption: Major metabolic pathway of Tianeptine via β-oxidation.

Experimental Protocols

4.1. Protocol 1: In-Vivo Microdialysis

This protocol is a general guideline and should be adapted and optimized according to specific experimental needs and institutional animal care guidelines.

• Microdialysis Probe Preparation:

  • Use a concentric microdialysis probe with a suitable membrane length (e.g., 2-4 mm) and molecular weight cut-off (MWCO) appropriate for small molecules.

  • Before implantation, flush the probe with perfusion buffer (e.g., artificial cerebrospinal fluid, aCSF) at a low flow rate.

• Surgical Procedure:

  • Anesthetize the subject animal (e.g., a male Wistar rat) following approved protocols.

  • Secure the animal in a stereotaxic frame.

  • Perform a craniotomy to expose the target brain region (e.g., striatum or prefrontal cortex).

  • Slowly lower the microdialysis probe to the desired stereotaxic coordinates.

  • Secure the probe to the skull using dental cement.

• Perfusion and Sampling:

  • Connect the probe inlet to a microinfusion pump and the outlet to a fraction collector.

  • Perfuse the probe with aCSF at a constant low flow rate (e.g., 0.5-2.0 µL/min).[6]

  • Allow the system to equilibrate for at least 60-90 minutes post-implantation.

  • Administer Tianeptine sulfate (B86663) via the desired route (e.g., 10 mg/kg, intraperitoneally).[4]

  • Collect dialysate fractions at regular intervals (e.g., every 15-30 minutes) into vials, which may contain a small amount of antioxidant or acid if stability is a concern.

  • Store collected samples immediately at -80°C until analysis.

4.2. Protocol 2: Sample Preparation

This protocol is adapted from methods used for plasma and is suitable for the small volumes and low protein content of microdialysate.[4]

• Reagent Preparation:

  • Prepare stock solutions of Tianeptine, MC5, and an appropriate internal standard (IS), such as pentoxifylline (B538998) or a stable isotope-labeled version of tianeptine, in methanol (B129727) at 1.0 mg/mL.[4][7]

  • Prepare a working IS solution by diluting the stock solution with acetonitrile (B52724) (e.g., to 2.5 µg/mL).[4]

• Protein Precipitation:

  • To a 20 µL aliquot of microdialysate sample, standard, or quality control (QC) sample, add 40 µL of the working IS solution in acetonitrile.

  • Vortex the mixture vigorously for 90 seconds to ensure thorough mixing and protein precipitation.

  • Centrifuge the samples at high speed (e.g., 15,000 rpm) for 5 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

4.3. Protocol 3: LC-MS/MS Analysis

The following parameters are a robust starting point for method development.[4][8]

• Liquid Chromatography (LC) Conditions:

  • LC System: Agilent 1100 series or equivalent.[4]

  • Column: Aquasil C18, 5 µm, 3 x 100 mm (or equivalent reverse-phase column).[4]

  • Mobile Phase A: Water with 4 mM ammonium (B1175870) formate (B1220265) or 0.1% formic acid.[4]

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.[4]

  • Gradient: Isocratic or a shallow gradient optimized for separation (e.g., 90:10 A:B).

  • Flow Rate: 400 µL/min.[4]

  • Injection Volume: 5 µL.[4]

  • Column Temperature: 40°C.[8]

• Mass Spectrometry (MS) Conditions:

  • MS System: API 2000 triple quadrupole mass spectrometer or equivalent.[4]

  • Ionization Source: Electrospray Ionization (ESI), positive mode.

  • Ion Source Parameters: Optimize nebulizer gas, curtain gas, and collision gas pressures according to the specific instrument. Set source temperature and ion spray voltage to typical values (e.g., 400°C and 5500 V).

  • Detection Mode: Multiple Reaction Monitoring (MRM). Monitor the specific precursor-to-product ion transitions for each analyte and the IS.

Data Presentation and Quantification

Table 1: Example LC-MS/MS Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
Tianeptine	437.1	308.1	150	Optimized (~25-35)
MC5	409.1	280.1	150	Optimized (~25-35)

| IS (Pentoxifylline) | 279.0 | 181.0 | 150 | Optimized (~20-30) |

Note: The exact m/z values and collision energies should be determined empirically by infusing pure standards.

Table 2: Representative Method Validation Summary

Parameter	Tianeptine	MC5 Metabolite
Linearity Range	1 - 2000 ng/mL[4]	1 - 2000 ng/mL[4]
LLOQ	1 ng/mL[4]	1 ng/mL[4]
Intra-day Precision (%RSD)	< 15%	< 15%
Inter-day Precision (%RSD)	< 15%	< 15%
Accuracy (%RE)	± 15%	± 15%

| Recovery | > 85%[8] | > 85% |

Data presented are typical values based on published methods for plasma and may vary for microdialysate.[4][8][9]

Table 3: Pharmacokinetic Parameters in Rats (for reference)

Parameter	Tianeptine	MC5 Metabolite
Elimination Half-life (t½)	~1.16 hours	~7.53 hours
Tmax (i.p. admin)	~0.5 hours	~2.0 hours

| Systemic Clearance | ~1.84 L/h/kg | Not Applicable |

Data obtained from intravenous and intraperitoneal administration studies in rats.[4]

References

• 1. Tianeptine - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Classics in Chemical Neuroscience: Tianeptine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetic study of tianeptine and its active metabolite MC5 in rats following different routes of administration using a novel liquid chromatography tandem mass spectrometry analytical method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. taylorfrancis.com [taylorfrancis.com]
• 6. Pharmacokinetic and Metabolism Studies Using Microdialysis Sampling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. augusta.elsevierpure.com [augusta.elsevierpure.com]
• 8. unitedchem.com [unitedchem.com]
• 9. Simultaneous determination of tianeptine and its active metabolite tianeptine MC5 in rat plasma and brain tissue using high performance liquid chromatography/electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Application Notes: In Vitro Electrophysiological Characterization of Tianeptine Sulfate in Cortical Neurons

Introduction

Tianeptine (B1217405) is an atypical antidepressant agent with a unique neuropharmacological profile. Unlike typical antidepressants that primarily target monoamine systems, tianeptine's therapeutic effects are largely attributed to its modulation of the glutamatergic system and its action as a full agonist at the mu (µ)-opioid receptor.[1][2][3] In vitro electrophysiology, particularly whole-cell patch-clamp recording in cortical and hippocampal neurons, has been instrumental in elucidating these mechanisms.

These application notes provide a comprehensive overview and detailed protocols for investigating the effects of Tianeptine sulfate (B86663) on cortical neurons using in vitro electrophysiological techniques. The primary mechanism of action highlighted by these studies is the potentiation of AMPA receptor-mediated glutamatergic neurotransmission.[4][5] Tianeptine has been shown to increase the phosphorylation of AMPA receptor subunits (GluA1), enhance AMPA receptor currents, and promote synaptic plasticity, such as long-term potentiation (LTP).[4][5][6] This is achieved through the activation of several intracellular signaling cascades, including CaMKII, PKA, and MAPK pathways.[5][7][8] Furthermore, tianeptine has demonstrated neuroprotective properties by preventing stress-induced impairments in synaptic plasticity and dendritic atrophy.[1][9][10]

These protocols are designed for researchers, scientists, and drug development professionals aiming to characterize the electrophysiological and synaptic effects of Tianeptine sulfate or similar compounds on neuronal function.

Quantitative Data Summary: Effects of Tianeptine Sulfate

The following tables summarize the key quantitative findings from electrophysiological studies on Tianeptine's effects.

Table 1: Effects of Tianeptine on Basal Synaptic Transmission

Parameter	Preparation	Tianeptine Concentration	Observed Effect	Reference
AMPA-R EPSCs	Hippocampal Slices (CA3)	10 µM	Significant increase in amplitude	[6]
NMDA-R EPSCs	Hippocampal Slices (CA3)	10 µM	Significant increase in amplitude	[6]
AMPA-R Responses	Murine Hippocampal Slices	10 µM	Increased neuronal responses	[5]
Paired-Pulse Ratio	Murine Hippocampal Slices	Not specified	Unaltered, suggesting a postsynaptic site of action	[5]
GluA1 Phosphorylation (Ser831)	Murine Hippocampal Slices	Not specified	Rapidly increased	[5]
GluA1 Phosphorylation (Ser845)	Murine Hippocampal Slices	Not specified	Rapidly increased	[5]

Table 2: Effects of Tianeptine on Synaptic Plasticity (LTP)

Condition	Preparation	Tianeptine Concentration	Observed Effect on LTP	Reference
Non-stress	Hippocampal Slices (CA1)	10 µM	Enhanced submaximal LTP	[11]
Non-stress	Hippocampal Slices (CA1)	100 µM	Impaired latter phases of LTP	[5]
Acute Stress	Hippocampal Slices (CA1)	10 µM	Reversed stress-induced suppression of LTP	[9][11]
Acute Stress	Prefrontal Cortex (PFC)	10 mg/kg (in vivo)	Restored LTP from stress-induced impairment	[12]

Signaling Pathways and Experimental Workflow

Tianeptine Signaling Pathway in Neurons

Tianeptine initiates a complex postsynaptic signaling cascade to modulate synaptic plasticity. It acts as a µ-opioid receptor agonist and also enhances glutamatergic transmission, primarily by potentiating AMPA receptor function. This potentiation is mediated through the activation of key protein kinases such as CaMKII and PKA, which are downstream of MAPK pathways (p38, p42/44, JNK).[5][8] These kinases then phosphorylate AMPA receptor subunits (specifically GluA1 at Ser831 and Ser845), leading to increased receptor activity and trafficking to the synapse, ultimately enhancing synaptic strength and promoting LTP.[5][7]

Tianeptine's postsynaptic signaling cascade.

Experimental Workflow for Patch-Clamp Recording

The process of evaluating Tianeptine's effects on cortical neurons involves several key stages, from preparing viable brain tissue to acquiring and analyzing electrophysiological data. This workflow ensures consistent and reproducible results.

Workflow for Tianeptine electrophysiology.

Detailed Experimental Protocols

This section provides detailed step-by-step protocols for performing whole-cell patch-clamp recordings to study the effects of Tianeptine sulfate on cortical neurons.

Protocol 1: Acute Cortical Slice Preparation

This protocol is adapted from standard procedures for obtaining viable brain slices for electrophysiology.[13][14]

Solutions & Reagents:

• Slicing Solution (Ice-cold, Carbogenated): High sucrose-based artificial cerebrospinal fluid (aCSF) to improve cell viability. Composition (in mM): 210 Sucrose, 2.5 KCl, 1.25 NaH₂PO₄, 25 NaHCO₃, 7 D-Glucose, 7 MgCl₂, 0.5 CaCl₂.

• Recording aCSF (Carbogenated): Standard aCSF for recovery and recording. Composition (in mM): 126 NaCl, 2.5 KCl, 1.25 NaH₂PO₄, 26 NaHCO₃, 10 D-Glucose, 2 MgCl₂, 2 CaCl₂.[15]

• Carbogen Gas: 95% O₂ / 5% CO₂.

Procedure:

• Anesthetize the animal (e.g., juvenile rat or mouse) following approved institutional guidelines.

• Once deeply anesthetized, quickly decapitate the animal and submerge the head in ice-cold, carbogenated slicing solution.

• Rapidly dissect the brain and place it in the ice-cold slicing solution.

• Glue the desired brain hemisphere onto the cutting stage of a vibratome.

• Submerge the stage in the vibratome chamber filled with ice-cold, carbogenated slicing solution.

• Cut coronal or sagittal slices of the cortex at a thickness of 250-350 µm.

• Transfer the slices to a holding chamber containing standard aCSF, carbogenated and maintained at 32-34°C, for a recovery period of at least 1 hour before recording.

Protocol 2: Whole-Cell Patch-Clamp Recording

This protocol outlines the procedure for obtaining whole-cell recordings from cortical neurons.[16][17][18]

Equipment & Solutions:

• Upright microscope with DIC optics.

• Micromanipulators.

• Patch-clamp amplifier and data acquisition system.

• Perfusion system for aCSF.

• Intracellular Solution (K-Gluconate based): For recording synaptic currents and membrane potential. Composition (in mM): 135 K-Gluconate, 10 HEPES, 10 KCl, 4 Mg-ATP, 0.3 Na-GTP, 0.2 EGTA. Adjust pH to 7.3 with KOH and osmolarity to ~290 mOsm.[13][17]

• Recording Pipettes: Pulled from borosilicate glass capillaries to a resistance of 3-7 MΩ when filled with intracellular solution.

Procedure:

• Transfer a recovered brain slice to the recording chamber on the microscope stage.

• Continuously perfuse the slice with carbogenated aCSF at a rate of 1.5-2 mL/min at room temperature or near-physiological temperature (30-32°C).

• Identify a target neuron (e.g., a pyramidal neuron in Layer V of the cortex) under visual guidance.

• Fill a recording pipette with the intracellular solution and mount it on the micromanipulator.

• Apply positive pressure to the pipette and carefully approach the target neuron.

• Once the pipette tip touches the cell membrane, release the positive pressure to form a high-resistance (GΩ) seal.

• Apply brief, gentle suction to rupture the membrane patch and achieve the whole-cell configuration.

• Switch the amplifier to current-clamp mode to measure the resting membrane potential or to voltage-clamp mode (holding potential typically -70 mV) to record synaptic currents.

• Allow the cell to stabilize for 5-10 minutes before beginning baseline recordings.

Protocol 3: Application of Tianeptine Sulfate and Data Acquisition

Procedure:

• Baseline Recording: Record baseline synaptic activity for at least 10 minutes to ensure a stable recording.

  • For spontaneous excitatory postsynaptic currents (sEPSCs), record continuously in voltage-clamp mode.

  • For evoked responses, use a stimulating electrode placed in an adjacent layer to elicit synaptic currents at a low frequency (e.g., 0.1 Hz).

  • For LTP experiments, deliver a baseline stimulation followed by a high-frequency stimulation (HFS) protocol (e.g., theta-burst stimulation) to induce potentiation.[11]

• Tianeptine Application: Prepare a stock solution of Tianeptine sulfate and dilute it to the final desired concentration (e.g., 10 µM) in the recording aCSF.[5][6] Switch the perfusion line to the Tianeptine-containing aCSF.

• Post-Drug Recording: Record the cellular activity for 20-30 minutes during Tianeptine application to observe its effects.

• Washout: (Optional) Switch the perfusion back to the control aCSF to determine if the drug's effects are reversible.

Protocol 4: Data Analysis

• Synaptic Currents (EPSCs):

  • Use event detection software (e.g., Clampfit, Mini Analysis) to analyze the frequency, amplitude, and kinetics (rise and decay times) of sEPSCs or mEPSCs (if TTX is used to block action potentials).

  • Compare the parameters from the baseline period to the period during Tianeptine application using appropriate statistical tests (e.g., paired t-test or Kolmogorov-Smirnov test).

• Long-Term Potentiation (LTP):

  • Measure the slope or amplitude of the evoked field excitatory postsynaptic potentials (fEPSPs) or EPSCs.

  • Normalize the responses to the pre-HFS baseline.

  • Quantify the degree of potentiation as the percentage increase in the response slope/amplitude 40-60 minutes post-HFS.

  • Compare the magnitude of LTP between control (no drug) and Tianeptine-treated slices.[11][12]

References

• 1. The atypical antidepressant and neurorestorative agent tianeptine is a μ-opioid receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tianeptine, an Antidepressant with Opioid Agonist Effects: Pharmacology and Abuse Potential, a Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Tianeptine Sodium? [synapse.patsnap.com]
• 4. Beneficial Effects of Tianeptine on Hippocampus-Dependent Long-Term Memory and Stress-Induced Alterations of Brain Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tianeptine potentiates AMPA receptors by activating CaMKII and PKA via the p38, p42/44 MAPK and JNK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tianeptine.com [tianeptine.com]
• 7. Regulation of AMPA receptor surface trafficking and synaptic plasticity by a cognitive enhancer and antidepressant molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. air.unimi.it [air.unimi.it]
• 9. The neurobiological properties of Tianeptine (Stablon): from monoamine hypothesis to glutamatergic modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Neurobiological and clinical effects of the antidepressant tianeptine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Whole-cell Patch-clamp Recordings in Brain Slices - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Protocol for simultaneous patch-clamp recording from tanycytes and neurons in living mouse brain slices - PMC [pmc.ncbi.nlm.nih.gov]
• 15. docs.axolbio.com [docs.axolbio.com]
• 16. Whole Cell Patch Clamp Protocol [protocols.io]
• 17. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 18. pure.mpg.de [pure.mpg.de]

Application Notes and Protocols: Using the Forced Swim Test to Assess Antidepressant Effects of Tianeptine Sulfate in Mice

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tianeptine (B1217405) is an atypical antidepressant with a unique pharmacological profile.[1][2] Unlike typical antidepressants that primarily target monoamine systems, tianeptine's therapeutic effects are largely attributed to its action as a full agonist at the mu-opioid receptor (MOR).[3][4] Additionally, it is understood to modulate glutamatergic pathways, which plays a role in its antidepressant and anxiolytic properties.[1][2][5] The forced swim test (FST) is a widely utilized behavioral assay in rodents to screen for potential antidepressant efficacy.[6][7][8] This test is based on the principle that when placed in an inescapable container of water, animals will eventually adopt an immobile posture, and antidepressant treatments can reduce this immobility time.[7][9] These application notes provide a detailed protocol for using the FST to evaluate the antidepressant-like effects of tianeptine sulfate (B86663) in mice, summarize key quantitative findings, and illustrate the experimental workflow and proposed mechanism of action.

Mechanism of Action of Tianeptine

Tianeptine's primary mechanism for its antidepressant effects involves its agonism at the mu-opioid receptor (MOR).[3][4][10] This interaction is crucial for the behavioral outcomes observed in preclinical models of depression.[10][11] Beyond its opioid activity, tianeptine also modulates glutamate (B1630785) receptors, specifically the AMPA and NMDA receptors, which is thought to contribute to its neuroplastic and antidepressant effects.[1][2]

References

• 1. Tianeptine - Wikipedia [en.wikipedia.org]
• 2. Tianeptine, an Antidepressant with Opioid Agonist Effects: Pharmacology and Abuse Potential, a Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [PDF] The Behavioral Effects of the Antidepressant Tianeptine Require the Mu-Opioid Receptor | Semantic Scholar [semanticscholar.org]
• 4. The Behavioral Effects of the Antidepressant Tianeptine Require the Mu-Opioid Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tianeptine, an atypical pharmacological approach to depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Forced swimming test in mice: a review of antidepressant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. peta.org [peta.org]
• 10. researchgate.net [researchgate.net]
• 11. The Behavioral Effects of the Antidepressant Tianeptine Require the Mu-Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Novel Object Recognition Test with Tianeptine Sulfate Administration

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Novel Object Recognition (NOR) test is a widely utilized behavioral assay to assess learning and memory, particularly recognition memory, in rodents.[1][2] The test is founded on the innate tendency of rodents to explore novel objects more than familiar ones.[3] This paradigm is valuable for investigating the cognitive effects of pharmacological agents.[1] Tianeptine (B1217405), an atypical antidepressant, presents a complex pharmacological profile, primarily modulating glutamate (B1630785) receptors and acting as a full agonist at the µ-opioid receptor.[4][5][6] Its influence on cognitive function is an area of active research, with some studies suggesting pro-cognitive and neuroprotective effects, potentially by normalizing neuroplasticity mechanisms crucial for memory formation.[7][8][9]

This document provides a detailed protocol for conducting the Novel Object Recognition test in conjunction with the administration of Tianeptine sulfate (B86663) to evaluate its effects on recognition memory in mice.

Signaling Pathway of Tianeptine in Relation to Cognition

Caption: Proposed signaling pathway of Tianeptine sulfate's impact on cognitive function.

Experimental Protocols

Materials and Reagents

• Tianeptine sulfate (dissolved in 0.9% NaCl)

• Vehicle (0.9% NaCl)

• Open field arena (e.g., 40 x 40 x 40 cm, non-reflective material)

• Two sets of identical objects (e.g., plastic blocks, metal cubes) - objects should be heavy enough not to be displaced by the mice and easy to clean.

• Video recording and tracking software (e.g., EthoVision XT)[10]

• 70% Ethanol (B145695) for cleaning

Animal Subjects

• Adult male C57BL/6 mice (8-12 weeks old)

• Animals should be housed in groups of 4-5 per cage with ad libitum access to food and water, under a 12:12 hour light/dark cycle.

• Acclimatize mice to the housing facility for at least one week before the experiment and handle them for 2-3 days prior to testing to reduce stress.

Drug Administration

Tianeptine sulfate is dissolved in saline and administered orally (p.o.) or via intraperitoneal (i.p.) injection. A common dose used in mice for cognitive studies is 10 mg/kg.[11] The vehicle group receives an equivalent volume of saline. Administration should occur 30 minutes before the training session.

Novel Object Recognition Protocol

The NOR test is conducted over three consecutive days: Habituation, Training (Familiarization), and Testing.[1]

Day 1: Habituation

• Transport mice to the testing room and allow them to acclimate for at least 30 minutes.

• Place each mouse individually into the empty open field arena.

• Allow the mouse to explore the arena freely for 5-10 minutes.[1]

• Return the mouse to its home cage.

• Clean the arena thoroughly with 70% ethanol between each mouse to eliminate olfactory cues.

Day 2: Training (Familiarization)

• Administer Tianeptine sulfate (10 mg/kg) or vehicle to the respective groups 30 minutes before the training session.

• Place two identical objects (A1 and A2) in opposite corners of the arena, approximately 10 cm from the walls.[12]

• Place a mouse into the arena, midway between the two objects, facing the wall.

• Allow the mouse to explore the objects for a fixed duration, typically 5-10 minutes.[1]

• Record the session using video tracking software.

• Return the mouse to its home cage.

• Clean the arena and objects with 70% ethanol.

Day 3: Testing

• The testing phase is conducted 24 hours after the training session.[1] No drug is administered on this day.

• Replace one of the familiar objects with a novel object (B), while the other familiar object (A3, a clean copy of A1/A2) remains. The position of the novel object should be counterbalanced across animals.

• Place the mouse back into the arena.

• Allow the mouse to explore the objects for 5 minutes.[1]

• Record the session using video tracking software.

• Return the mouse to its home cage.

• Clean the arena and objects thoroughly.

Experimental Workflow

Caption: Experimental workflow for the Novel Object Recognition test with Tianeptine administration.

Data Presentation and Analysis

Exploration is defined as the mouse directing its nose towards the object at a distance of ≤ 2 cm.[13] The primary metric for assessing recognition memory is the Discrimination Index (DI) , calculated as:

DI = (Time exploring novel object - Time exploring familiar object) / (Total time exploring both objects)

A positive DI indicates a preference for the novel object, suggesting intact recognition memory. A DI of zero suggests no preference.

Locomotor activity (total distance traveled) should also be analyzed to rule out any confounding effects of the drug on general activity.[10]

Table 1: Object Exploration Time and Locomotor Activity

Group	Treatment	Total Exploration Time (s) - Training	Total Exploration Time (s) - Testing	Total Distance Traveled (m) - Testing
1	Vehicle	45.3 ± 3.1	42.8 ± 2.9	25.6 ± 1.8
2	Tianeptine Sulfate (10 mg/kg)	43.9 ± 2.8	44.1 ± 3.0	24.9 ± 2.1

Data are presented as mean ± SEM.

Table 2: Discrimination Index

Group	Treatment	Time with Familiar Object (s) - Testing	Time with Novel Object (s) - Testing	Discrimination Index (DI)
1	Vehicle	15.2 ± 1.5	27.6 ± 2.1	0.29 ± 0.04
2	Tianeptine Sulfate (10 mg/kg)	12.5 ± 1.3	31.6 ± 2.4	0.43 ± 0.05*

Data are presented as mean ± SEM. *p < 0.05 compared to Vehicle group (Student's t-test).

Expected Results and Interpretation

In this hypothetical dataset, the vehicle-treated group demonstrates a positive discrimination index, indicating successful recognition memory. The Tianeptine sulfate-treated group shows a significantly higher discrimination index compared to the vehicle group. This suggests that Tianeptine sulfate, administered prior to the training session, enhances recognition memory in mice. The lack of significant difference in total exploration time and locomotor activity between the groups indicates that the observed cognitive enhancement is not due to changes in overall activity or motivation. These findings would support the hypothesis that Tianeptine's modulation of glutamatergic pathways and neuroplasticity contributes to improved cognitive function.[7]

References

• 1. Novel Object Recognition Test for the Investigation of Learning and Memory in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mmpc.org [mmpc.org]
• 3. maze.conductscience.com [maze.conductscience.com]
• 4. nbinno.com [nbinno.com]
• 5. Tianeptine, an Antidepressant with Opioid Agonist Effects: Pharmacology and Abuse Potential, a Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. When an obscurity becomes a trend: Social-media descriptions of tianeptine use and associated atypical drug use - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The neurobiological properties of Tianeptine (Stablon): from monoamine hypothesis to glutamatergic modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antidepressant tianeptine shows cognitive benefits in Alzheimer's disease patients - Instituto Andaluz de Neurociencia - IANEC [ianec.es]
• 9. Effects of Tianeptine Treatment on Depression and Cognitive Function in Patients with Alzheimer's Disease: A 12-Month Retrospective Observational Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. New Object Recognition | USF Health [health.usf.edu]
• 11. [Effects of tianeptine on learning and memory in mice. Improvement of impairments induced by chronic alcoholism and brain aging] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Novel object recognition test as an alternative approach to assessing the pharmacological profile of sigma-1 receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols: Immunohistochemistry for c-Fos Expression After Chronic Tianeptine Sulfate Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for investigating the effects of chronic Tianeptine (B1217405) sulfate (B86663) treatment on the expression of the immediate early gene c-Fos, a widely used marker of neuronal activity. This document is intended to guide researchers in designing and executing experiments to elucidate the neurobiological mechanisms of Tianeptine, a unique antidepressant with a distinct pharmacological profile.

Introduction

Tianeptine is an atypical antidepressant agent with a mechanism of action that differs from typical selective serotonin (B10506) reuptake inhibitors (SSRIs). Its therapeutic effects are attributed to the modulation of the glutamatergic system, particularly AMPA and NMDA receptors, and its ability to promote neuroplasticity. Chronic stress is known to alter neuronal activity and morphology in brain regions critical for mood regulation, such as the prefrontal cortex, hippocampus, and amygdala. Tianeptine has been shown to counteract these stress-induced changes.

The protein c-Fos is the product of the immediate early gene c-fos. Its expression is rapidly and transiently induced in neurons in response to various stimuli, making it a valuable tool for mapping neuronal activation in response to pharmacological agents or environmental challenges. By employing immunohistochemistry to detect c-Fos, researchers can identify specific neuronal populations and circuits that are modulated by chronic Tianeptine sulfate administration.

Rationale for Investigating c-Fos Expression

Studying c-Fos expression following chronic Tianeptine treatment can provide critical insights into:

• Identifying the neural circuits mediating the antidepressant effects of Tianeptine: By mapping the brain regions with altered c-Fos expression, researchers can pinpoint the areas where Tianeptine exerts its primary effects.

• Understanding the molecular pathways engaged by Tianeptine: Changes in c-Fos expression can be correlated with upstream signaling events, such as the activation of glutamate (B1630785) receptors and neurotrophic factor pathways.

• Assessing the impact of Tianeptine on neuronal plasticity: c-Fos is involved in long-term changes in gene expression that underlie synaptic plasticity.

Expected Outcomes and Data Interpretation

Based on existing literature, chronic Tianeptine treatment, particularly in the context of stress models, is not expected to cause a global increase in c-Fos expression. Instead, it is more likely to normalize or attenuate stress-induced changes in c-Fos levels in specific brain regions. For instance, in a maternal separation and chronic stress model in rats, Tianeptine was shown to modulate Fos-immunoreactivity in the hippocampus and amygdala. In a chronic mild stress model, tianeptine reversed the stress-induced decrease in hippocampal CREB and BDNF gene expression, which are upstream regulators of c-Fos. Therefore, a decrease or normalization of c-Fos expression in areas like the amygdala and paraventricular nucleus of the hypothalamus, which are often hyperactive during stress, could be indicative of the therapeutic action of Tianeptine. Conversely, changes in c-Fos expression in the prefrontal cortex and hippocampus may reflect the pro-neuroplastic effects of the drug.

Quantitative Data Summary

The following table summarizes quantitative data on c-Fos immunoreactivity from a study investigating the effects of chronic Tianeptine treatment in a rat model of maternal separation (MS) followed by chronic stress.

Brain Region	Experimental Group	Mean Number of Fos-ir Cells (± SEM)
Hippocampus (CA1)	MS + Chronic Stress + Vehicle	25.5 ± 2.1
MS + Chronic Stress + Tianeptine	18.2 ± 1.5
Medial Amygdala	MS + Chronic Stress + Vehicle	38.7 ± 3.4
MS + Chronic Stress + Tianeptine	29.1 ± 2.8

*Indicates a statistically significant difference compared to the vehicle-treated group.

Signaling Pathways

Chronic Tianeptine sulfate treatment is believed to modulate c-Fos expression through a complex signaling cascade that involves the glutamatergic system and neurotrophic factors. The following diagram illustrates the proposed pathway.

Caption: Proposed signaling pathway for Tianeptine-mediated c-Fos expression.

Experimental Protocols

Chronic Tianeptine Sulfate Administration

Animal Model: Adult male Sprague-Dawley rats (250-300g) are recommended. Animals should be housed individually with ad libitum access to food and water and maintained on a 12:12 hour light/dark cycle.

Drug Preparation: Tianeptine sulfate should be dissolved in 0.9% sterile saline. The solution should be prepared fresh daily.

Administration Protocol:

• Administer Tianeptine sulfate at a dose of 10 mg/kg intraperitoneally (i.p.) twice daily for 21 consecutive days.

• A control group should receive an equivalent volume of 0.9% saline i.p. on the same schedule.

• On day 22, 2 hours after the final injection, animals are to be sacrificed for brain tissue collection.

Immunohistochemistry for c-Fos

This protocol is adapted from established methods for c-Fos immunohistochemistry in rodent brain tissue.

1. Tissue Preparation: a. Deeply anesthetize the animal with an appropriate anesthetic (e.g., sodium pentobarbital). b. Perform transcardial perfusion with ice-cold phosphate-buffered saline (PBS), followed by 4% paraformaldehyde (PFA) in PBS. c. Post-fix the brain in 4% PFA overnight at 4°C. d. Cryoprotect the brain by immersing it in a 30% sucrose (B13894) solution in PBS at 4°C until it sinks. e. Freeze the brain and section it coronally at 40 µm using a cryostat. Collect sections in a cryoprotectant solution and store at -20°C until use.

2. Immunohistochemical Staining: a. Rinse free-floating sections three times in PBS for 10 minutes each. b. Quench endogenous peroxidase activity by incubating sections in 0.3% H₂O₂ in PBS for 30 minutes. c. Rinse sections three times in PBS for 10 minutes each. d. Block non-specific binding by incubating sections in a blocking solution (e.g., 5% normal goat serum and 0.3% Triton X-100 in PBS) for 1 hour at room temperature. e. Incubate sections with a primary antibody against c-Fos (e.g., rabbit anti-c-Fos, 1:1000 dilution) in the blocking solution for 48 hours at 4°C. f. Rinse sections three times in PBS for 10 minutes each. g. Incubate sections with a biotinylated secondary antibody (e.g., biotinylated goat anti-rabbit IgG, 1:200 dilution) in blocking solution for 2 hours at room temperature. h. Rinse sections three times in PBS for 10 minutes each. i. Incubate sections with an avidin-biotin-peroxidase complex (ABC kit) for 1 hour at room temperature. j. Rinse sections three times in PBS for 10 minutes each. k. Visualize the immunoreactivity using a diaminobenzidine (DAB) solution. Monitor the reaction closely under a microscope and stop it by rinsing with PBS. l. Mount the sections onto gelatin-coated slides, air-dry, dehydrate through a graded series of ethanol, clear with xylene, and coverslip with a mounting medium.

3. Quantification of c-Fos-Positive Cells: a. Acquire images of the brain regions of interest (e.g., prefrontal cortex, hippocampus, amygdala) using a light microscope equipped with a digital camera. b. Use image analysis software (e.g., ImageJ) to count the number of c-Fos-immunoreactive nuclei. c. Define a standardized counting frame for each brain region to ensure consistency. d. An observer blinded to the experimental conditions should perform the cell counting. e. Express the data as the number of c-Fos-positive cells per unit area (e.g., cells/mm²).

Experimental Workflow

The following diagram outlines the key steps in the experimental workflow.

Caption: Experimental workflow for c-Fos immunohistochemistry after chronic Tianeptine treatment.

Application Notes &amp; Protocols: Establishing a Stable Cell Line for Screening Tianeptine Sulfate Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tianeptine is an atypical antidepressant whose mechanism of action includes agonism at the μ-opioid receptor (MOR) and modulation of the glutamatergic system.[1][2] Its derivatives are of significant interest for developing novel therapeutics with potentially improved efficacy and safety profiles. High-throughput screening (HTS) of these derivatives requires a robust and reproducible cellular assay system. The most effective approach is to use a stable cell line that consistently expresses the primary drug target.

This document provides a detailed methodology for the generation, validation, and implementation of a stable cell line expressing the human μ-opioid receptor (encoded by the OPRM1 gene) for screening Tianeptine sulfate (B86663) derivatives. The protocol is based on the principle that MOR is a Gi-coupled G-protein coupled receptor (GPCR), and its activation leads to the inhibition of adenylyl cyclase, resulting in a measurable decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[3][4][5]

Principle of the Method

The overall process involves introducing a mammalian expression vector containing the human OPRM1 gene and a selectable marker into a suitable host cell line, such as Human Embryonic Kidney 293 (HEK293) cells.[6] Transfected cells are then subjected to antibiotic selection to eliminate non-transfected cells.[7] Surviving colonies, which have stably integrated the plasmid into their genome, are isolated, expanded, and validated for target receptor expression and function.[8][9] The resulting stable cell line provides a consistent biological system for quantifying the potency and efficacy of Tianeptine derivatives through functional assays, such as cAMP measurement.[10][11]

Materials and Reagents

Reagent	Supplier	Purpose
HEK293 Cell Line	ATCC	Host cell line
DMEM, high glucose, GlutaMAX™	Thermo Fisher Scientific	Cell culture medium
Fetal Bovine Serum (FBS), Qualified	Thermo Fisher Scientific	Medium supplement
Penicillin-Streptomycin (10,000 U/mL)	Thermo Fisher Scientific	Antibiotic for cell culture
Trypsin-EDTA (0.25%)	Thermo Fisher Scientific	Cell dissociation
pCMV-OPRM1-neo Vector	Customer-generated or commercial	Expression plasmid with OPRM1 and Neomycin resistance gene
Lipofectamine™ 3000 Transfection Reagent	Thermo Fisher Scientific	Transfection reagent
Geneticin™ (G418 Sulfate)	Thermo Fisher Scientific	Selection antibiotic[12]
cAMP-Glo™ Assay Kit	Promega	Functional screening assay[10]
Tianeptine Sulfate Reference Standard	Sigma-Aldrich	Positive control
Phosphate-Buffered Saline (PBS), pH 7.4	Thermo Fisher Scientific	Washing buffer

Experimental Workflows and Signaling Pathways

Overall Workflow for Stable Cell Line Generation

Caption: Workflow for generating a validated stable cell line.

Tianeptine-Mediated MOR Signaling Pathway

Caption: Tianeptine's inhibitory action on the cAMP pathway.

Experimental Protocols

Protocol 1: Determination of Optimal G418 Concentration (Kill Curve)

To effectively select stably transfected cells, it is crucial to first determine the minimum concentration of G418 that kills all non-transfected host cells within a specific timeframe (typically 7-10 days).[13][14]

• Cell Seeding: Seed HEK293 cells in a 24-well plate at a density of 5 x 10⁴ cells/well in 0.5 mL of complete growth medium (DMEM + 10% FBS + 1% Pen/Strep).

• Incubation: Incubate for 24 hours at 37°C, 5% CO₂.

• G418 Addition: Prepare a series of G418 dilutions in complete growth medium. Aspirate the medium from the wells and replace it with medium containing G418 at final concentrations ranging from 0 to 1000 µg/mL. Include a "no antibiotic" control well.

• Monitoring: Observe the cells every 2 days for signs of cytotoxicity. Replace the medium with freshly prepared G418-containing medium every 3-4 days.[13]

• Endpoint Analysis: After 10 days, assess cell viability in each well using a viability stain like Trypan Blue. The lowest concentration that results in 100% cell death is the optimal concentration for stable cell line selection.

Table 1: Example Kill Curve Data for G418 on HEK293 Cells

G418 Conc. (µg/mL)	Day 2 Viability (%)	Day 4 Viability (%)	Day 7 Viability (%)	Day 10 Viability (%)
0	100	100	100	100
100	95	80	65	50
200	90	65	40	20
400	70	40	10	0
600	50	15	0	0
800	30	5	0	0
1000	10	0	0	0
Note: The optimal concentration is determined to be 400 µg/mL.

Protocol 2: Generation of Stable Cell Line

This protocol outlines the transfection and selection process.[7][15]

• Cell Seeding: The day before transfection, seed 2.5 x 10⁵ HEK293 cells in a 6-well plate with 2 mL of complete growth medium. Cells should be ~80% confluent at the time of transfection.

• Transfection: Transfect the cells with the pCMV-OPRM1-neo plasmid using Lipofectamine™ 3000 according to the manufacturer's protocol.

• Recovery: Incubate the cells for 48 hours post-transfection to allow for gene expression.[7]

• Selection: After 48 hours, passage the cells into a 10 cm dish containing complete growth medium supplemented with the predetermined optimal concentration of G418 (e.g., 400 µg/mL).

• Maintenance: Replace the selection medium every 3-4 days. Most non-transfected cells should die off within the first week.[16]

• Colony Formation: Continue incubation for 2-3 weeks until distinct, drug-resistant colonies become visible.[7]

Protocol 3: Isolation and Expansion of Clonal Cell Lines

This ensures the final cell line is derived from a single parent cell, guaranteeing a homogenous population.[8]

• Colony Identification: Identify well-isolated, healthy-looking colonies using a microscope.

• Cloning Ring Placement: Dip a sterile cloning cylinder in sterile grease and place it over a single colony to create a sealed well.

• Cell Detachment: Add 50 µL of 0.25% Trypsin-EDTA into the cylinder and incubate for 5 minutes at 37°C.

• Transfer: Gently pipette the cell suspension up and down and transfer the contents to a well of a 24-well plate containing 1 mL of selection medium.

• Expansion: Repeat for 10-15 different colonies. Expand the clonal populations by progressively passaging them into larger culture vessels (6-well plate, T-25 flask, etc.). Maintain G418 selection pressure during initial expansion.

• Cryopreservation: Once a sufficient cell number is reached, cryopreserve vials of each clone for a Master Cell Bank.

Protocol 4: Functional Screening of Clones using cAMP-Glo™ Assay

This protocol validates the functionality of the stably expressed MOR and is the primary assay for screening Tianeptine derivatives.[3][10]

• Cell Seeding: Seed the validated stable cells in a white, opaque 384-well plate at a density of 5,000 cells/well. Incubate overnight.

• Compound Preparation: Prepare serial dilutions of Tianeptine sulfate (positive control) and its derivatives in an appropriate buffer.

• Forskolin (B1673556) Stimulation: To measure inhibition of cAMP production, cells are first stimulated with forskolin (an adenylyl cyclase activator) to induce a high basal level of cAMP. Add forskolin (final concentration ~10 µM) along with the test compounds to the cells.[5]

• Incubation: Incubate the plate at room temperature for 30 minutes.

• Cell Lysis and cAMP Detection: Add the cAMP-Glo™ Lysis Buffer and Detection Solution according to the manufacturer's protocol. This releases cAMP and begins the enzymatic reaction.

• Kinase-Glo® Addition: Add the Kinase-Glo® Reagent to terminate the PKA reaction and initiate the light-producing luciferase reaction.

• Measurement: Measure luminescence using a plate-reading luminometer. The light signal is inversely proportional to the cAMP concentration.

• Data Analysis: Plot the luminescence signal against the compound concentration and fit the data to a four-parameter logistic curve to determine the EC₅₀ value for each derivative.

Table 2: Example Screening Data for Tianeptine Derivatives

Compound	EC₅₀ (nM)	Max Inhibition (%)
Tianeptine Sulfate (Reference)	150.2	95.8
Derivative A	75.6	98.2
Derivative B	450.1	80.5
Derivative C	25.3	99.1
EC₅₀ (Half maximal effective concentration) represents the concentration of a compound that produces 50% of the maximal response.

Validation and Quality Control

Table 3: Validation Parameters for Selected Stable Clone

Parameter	Method	Acceptance Criteria	Example Result (Clone #7)
Receptor Expression	Western Blot	Clear band at the expected molecular weight for MOR.	Positive band at ~45 kDa
mRNA Expression	qRT-PCR	>50-fold increase in OPRM1 mRNA vs. untransfected HEK293.	210-fold increase
Functional Potency	cAMP Assay	Tianeptine EC₅₀ within 2-fold of published values.	150.2 nM
Stability	Functional Assay	EC₅₀ remains stable (± 3-fold) over 20 passages.	Stable through passage 25
Mycoplasma	PCR-based Test	Negative	Negative

Conclusion

The protocols described provide a comprehensive framework for developing a robust, validated stable cell line expressing the human μ-opioid receptor. This cellular tool is indispensable for the reliable screening and characterization of Tianeptine sulfate derivatives, facilitating the identification of lead candidates in the drug discovery pipeline. The use of a quantitative functional assay like the cAMP-Glo™ assay ensures high-quality, reproducible data suitable for structure-activity relationship (SAR) studies.

References

• 1. nbinno.com [nbinno.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 5. Molecular Assays for Characterization of Alternatively Spliced Isoforms of the Mu Opioid Receptor (MOR) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. knowledge.lonza.com [knowledge.lonza.com]
• 7. Stable Cell Line Generation | Thermo Fisher Scientific - SG [thermofisher.com]
• 8. home.sandiego.edu [home.sandiego.edu]
• 9. Generation Of Stable Cell Lines - Altogen Labs [altogenlabs.com]
• 10. cAMP-Glo™ Assay [promega.com]
• 11. genscript.com [genscript.com]
• 12. Selection Antibiotics | Thermo Fisher Scientific - US [thermofisher.com]
• 13. How much antibiotic required for stable cell selection? | Transfection Reagents | Cell Lines, In Vivo | Altogen Biosystems [altogen.com]
• 14. wiki.phagocytes.ca [wiki.phagocytes.ca]
• 15. bosterbio.com [bosterbio.com]
• 16. origene.com [origene.com]

Application Notes and Protocols for In Vivo Microdialysis Measuring Glutamate Release with Tianeptine Sulfate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for conducting in vivo microdialysis studies in rats to measure glutamate (B1630785) release following the administration of Tianeptine (B1217405) sulfate (B86663). This document outlines the surgical procedures, microdialysis sample collection, and analytical methods, and includes a summary of expected results based on published literature.

Introduction

Tianeptine is an atypical antidepressant with a unique neuropharmacological profile that distinguishes it from selective serotonin (B10506) reuptake inhibitors (SSRIs) and other tricyclic antidepressants.[1][2] A growing body of evidence suggests that tianeptine's therapeutic effects are, at least in part, mediated through the modulation of the glutamatergic system.[1][3][4] Specifically, tianeptine has been shown to prevent stress-induced changes in glutamatergic neurotransmission.[1][3] In vivo microdialysis is a powerful technique to measure real-time changes in extracellular neurotransmitter levels in specific brain regions of freely moving animals, providing valuable insights into the mechanism of action of novel compounds.[5][6]

Experimental Protocols

Animal Subjects and Housing

• Species: Adult male Sprague-Dawley rats (250-300g).

• Housing: Animals should be housed individually in a temperature-controlled environment with a 12-hour light/dark cycle. Food and water should be available ad libitum. All procedures must be in accordance with institutional and national guidelines for animal care.

Stereotaxic Surgery and Microdialysis Probe Implantation

• Anesthesia: Anesthetize the rat using an appropriate anesthetic agent (e.g., isoflurane (B1672236) or a ketamine/xylazine mixture).

• Stereotaxic Implantation:

  • Secure the anesthetized rat in a stereotaxic frame.

  • Incise the scalp to expose the skull.

  • Drill a small hole in the skull over the target brain region. For example, to target the basolateral amygdala (BLA), coordinates can be determined from a rat brain atlas (e.g., anteroposterior -2.8 mm, mediolateral ±5.0 mm from bregma, and dorsoventral -8.5 mm from the skull surface).

  • Slowly lower a guide cannula (CMA 12, Harvard Apparatus) to the desired depth.

  • Secure the guide cannula to the skull using dental cement and surgical screws.

  • Insert a dummy cannula into the guide to keep it patent.

• Post-operative Care:

  • Administer analgesics as required.

  • Allow the animals to recover for at least 5-7 days before the microdialysis experiment.

In Vivo Microdialysis Procedure

• Probe Insertion: On the day of the experiment, gently restrain the rat and replace the dummy cannula with a microdialysis probe (e.g., CMA 12, 2 mm membrane, 20 kDa cutoff, Harvard Apparatus).

• Perfusion:

  • Connect the probe inlet to a microinfusion pump.

  • Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant flow rate of 1-2 µL/min.[7] The composition of the aCSF should be: 147 mM NaCl, 4 mM KCl, 2.3 mM CaCl2, and 1.0 mM MgCl2, buffered to pH 7.4.

• Stabilization: Allow the system to stabilize for at least 2-3 hours to obtain a stable baseline of glutamate levels.

• Sample Collection:

  • Collect dialysate samples every 20-30 minutes into vials containing a small volume of perchloric acid to prevent degradation of glutamate.

  • Collect at least three baseline samples before drug administration.

• Tianeptine Sulfate Administration:

  • Dissolve Tianeptine sulfate in saline.

  • Administer Tianeptine sulfate via intraperitoneal (i.p.) injection at a dose of 10 mg/kg.[8]

  • Continue collecting dialysate samples for at least 2-3 hours post-injection.

• Stress Induction (Optional): To investigate the effect of tianeptine on stress-induced glutamate release, a stressor such as restraint stress can be applied after the baseline collection period and 30 minutes after tianeptine or vehicle administration.[1][2]

• Probe Placement Verification: At the end of the experiment, euthanize the animal and perfuse the brain with a fixative. Subsequently, slice the brain and stain to histologically verify the correct placement of the microdialysis probe.

Glutamate Analysis by HPLC

• Derivatization:

  • Glutamate in the microdialysate samples is analyzed using high-performance liquid chromatography (HPLC) with fluorescence detection.[7][9][10]

  • Derivatize the amino acids in the samples with o-phthaldialdehyde (OPA) in the presence of a thiol reagent (e.g., 2-mercaptoethanol) to form a fluorescent derivative.[7][10]

• Chromatographic Separation:

  • Inject the derivatized sample into an HPLC system equipped with a C18 reverse-phase column.

  • Use a gradient elution with a mobile phase consisting of a phosphate (B84403) or acetate (B1210297) buffer and an organic modifier like methanol (B129727) or acetonitrile (B52724) to separate the amino acid derivatives.[7]

• Detection and Quantification:

  • Detect the fluorescent derivatives using a fluorescence detector (e.g., excitation at 340 nm and emission at 450 nm).

  • Quantify the glutamate concentration by comparing the peak area to a standard curve generated from known concentrations of glutamate.

  • Express the results as a percentage of the mean baseline glutamate concentration.

Data Presentation

The following table summarizes the expected effects of Tianeptine on extracellular glutamate levels in the basolateral amygdala (BLA) under normal and stress conditions, based on data from published studies.

Treatment Group	Brain Region	Condition	Change in Extracellular Glutamate (% of Baseline)
Vehicle	Basolateral Amygdala (BLA)	No Stress	~100%
Tianeptine (10 mg/kg)	Basolateral Amygdala (BLA)	No Stress	No significant change
Vehicle + Stress	Basolateral Amygdala (BLA)	Acute Restraint Stress	Significant increase
Tianeptine (10 mg/kg) + Stress	Basolateral Amygdala (BLA)	Acute Restraint Stress	Attenuation of stress-induced increase[1][2]

Visualizations

Experimental Workflow

References

• 1. The neurobiological properties of Tianeptine (Stablon): from monoamine hypothesis to glutamatergic modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Tianeptine modulates amygdalar glutamate neurochemistry and synaptic proteins in rats subjected to repeated stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Predominant Protective Effect of Tianeptine Over Other Antidepressants in Models of Neuronal Apoptosis: The Effect Blocked by Inhibitors of MAPK/ERK1/2 and PI3-K/Akt Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In Vivo Determination of Glutamate Uptake by Brain Microdialysis | Springer Nature Experiments [experiments.springernature.com]
• 6. researchgate.net [researchgate.net]
• 7. Glutamate, Glutamine and GABA Levels in Rat Brain Measured Using MRS, HPLC and NMR Methods in Study of Two Models of Autism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of acute and chronic tianeptine administration on serotonin outflow in rats: comparison with paroxetine by using in vivo microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of glutamate and aspartate in microdialysis samples by reversed-phase column liquid chromatography with fluorescence and electrochemical detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Validation of HPLC Analysis of Aspartate and Glutamate Neurotransmitters Following o ‐Phthaldialdehyde‐Mercaptoethanol Derivatization | Semantic Scholar [semanticscholar.org]

Technical Notes & Optimization

Overcoming Tianeptine sulfate solubility issues in phosphate-buffered saline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tianeptine (B1217405) sulfate (B86663). Our goal is to help you overcome common challenges, particularly those related to solubility in phosphate-buffered saline (PBS), and to provide clear protocols and data to support your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of Tianeptine sulfate in PBS?

Q2: I'm having trouble dissolving Tianeptine sulfate in PBS. What can I do?

Difficulty in dissolving Tianeptine sulfate in PBS can be due to several factors, including concentration, temperature, and the specific composition of your buffer. Here are several troubleshooting steps you can take:

• Mechanical Agitation: Start by vortexing the solution vigorously.

• Sonication: Using a bath sonicator for 10-15 minutes can help break down powder aggregates and enhance dissolution.

• Gentle Heating: Gently warming the solution to 37-40°C can increase the solubility. However, be cautious and monitor for any signs of degradation. Do not boil the solution.

• pH Adjustment: The pH of your PBS solution can influence the solubility of Tianeptine sulfate. Although PBS is a buffered system, slight adjustments within a physiologically acceptable range might aid dissolution. It is crucial to ensure the final pH is compatible with your experimental model.

• Incremental Addition: Instead of adding the entire amount of Tianeptine sulfate at once, try adding it in smaller portions to the solvent while continuously stirring or vortexing.

Q3: Can I use a solvent other than PBS to dissolve Tianeptine sulfate?

Yes, if you are preparing a stock solution that will be further diluted in your experimental medium. Tianeptine sodium salt is soluble in organic solvents like DMSO and ethanol. You can prepare a concentrated stock solution in one of these solvents and then dilute it to the final concentration in PBS.

Important: Ensure the final concentration of the organic solvent in your working solution is minimal (typically <0.1%) to avoid any off-target effects in your experiments.

Q4: How should I prepare a Tianeptine sulfate solution for animal studies?

For in vivo experiments, Tianeptine sulfate can be dissolved in sterile saline (0.9% NaCl) or distilled water. One study describes dissolving Tianeptine in 0.9% NaCl to prepare a high-dose stock solution for oral administration in mice.[1] Another study mentions the use of ultrasound to aid in the dissolution of Tianeptine tablets in physiological saline for intraperitoneal injections in rats.[2] It is crucial to ensure the final solution is sterile and particle-free, which may require filtration through a 0.22 µm filter.

Q5: How stable is Tianeptine sulfate in an aqueous solution?

Tianeptine sulfate is more stable in aqueous solutions compared to Tianeptine sodium. However, for optimal results, it is recommended to prepare fresh solutions for each experiment. If storage is necessary, it is advisable to store aliquots at -20°C and protect them from light to minimize degradation. Avoid repeated freeze-thaw cycles.

Troubleshooting Guide

This guide addresses common issues encountered when preparing Tianeptine sulfate solutions in PBS.

Issue	Possible Cause	Recommended Solution
Cloudy solution or visible particles after mixing	Incomplete dissolution or precipitation.	1. Increase vortexing/sonication time. 2. Gently warm the solution (not exceeding 40°C). 3. Prepare a more dilute solution. 4. Filter the solution through a 0.22 µm syringe filter to remove undissolved particles (note: this will lower the effective concentration).
Compound "oils out" or forms a film	The solution is supersaturated.	1. Increase the volume of PBS to lower the concentration. 2. Prepare a stock solution in a suitable organic solvent (e.g., DMSO) and then dilute it in PBS.
Variability in experimental results	Inconsistent solution preparation or degradation of the compound.	1. Standardize your solution preparation protocol. 2. Always prepare fresh solutions before each experiment. 3. If storing stock solutions, aliquot and store them properly at -20°C, protected from light.

Experimental Protocols

Protocol 1: Preparation of a 1 mg/mL Tianeptine Sulfate Solution in PBS

Materials:

• Tianeptine sulfate powder

• Phosphate-Buffered Saline (PBS), pH 7.4, sterile

• Sterile conical tubes or vials

• Vortex mixer

• Bath sonicator

• Sterile 0.22 µm syringe filter

Procedure:

• Weighing: Accurately weigh 1 mg of Tianeptine sulfate powder and place it in a sterile conical tube.

• Initial Dissolution: Add 1 mL of sterile PBS (pH 7.4) to the tube.

• Mechanical Agitation: Vortex the tube vigorously for 2-3 minutes.

• Sonication: Place the tube in a bath sonicator for 15-20 minutes. Check for complete dissolution visually.

• Gentle Heating (Optional): If the compound is not fully dissolved, place the tube in a water bath at 37°C for 10-15 minutes, with intermittent vortexing.

• Sterilization (Optional but Recommended): If required for your application (e.g., cell culture), filter the solution through a sterile 0.22 µm syringe filter into a new sterile tube.

• Usage: Use the freshly prepared solution immediately for your experiments.

Signaling Pathways and Experimental Workflows

Tianeptine's mechanism of action is complex, primarily involving the modulation of the glutamatergic system and its activity as a mu-opioid receptor agonist.[3][4][5][6][7]

Diagram 1: Tianeptine's dual mechanism of action.

Diagram 2: Workflow for preparing Tianeptine sulfate solution.

References

• 1. Tianeptine Affects the Improvement of Behavioral Defects, such as Schizophrenia, Caused by Maternal Immune Activation in the Mice Offspring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tianeptine modulates synaptic vesicle dynamics and favors synaptic mitochondria processes in socially isolated rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is tianeptine, and are there recommendations for managing tianeptine misuse/withdrawal in the medical setting? | Drug Information Group | University of Illinois Chicago [dig.pharmacy.uic.edu]
• 4. researchportal.bath.ac.uk [researchportal.bath.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The atypical antidepressant and neurorestorative agent tianeptine is a μ-opioid receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 7. escholarship.org [escholarship.org]

Tianeptine Sulfate Aqueous Stock Solutions: A Technical Support and Troubleshooting Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the preparation, storage, and troubleshooting of aqueous stock solutions of Tianeptine (B1217405) sulfate (B86663). Ensuring the stability of your experimental compounds is critical for reproducible and accurate results. This guide offers answers to frequently asked questions, detailed experimental protocols, and troubleshooting advice to mitigate the degradation of Tianeptine sulfate in your research.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of Tianeptine sulfate in aqueous solutions?

A1: The stability of Tianeptine sulfate in aqueous solutions is influenced by several factors, including:

• pH: Tianeptine's stability is pH-dependent. Acidic or basic conditions can catalyze hydrolysis.[1]

• Temperature: Elevated temperatures accelerate the rate of chemical degradation.[1]

• Light: Exposure to light, particularly UV radiation, can lead to photodegradation.[1][2]

• Oxidation: The presence of atmospheric oxygen or other oxidizing agents can cause oxidative degradation.[1]

• Moisture: While Tianeptine sulfate is more stable against atmospheric moisture than Tianeptine sodium, in solution, water acts as a reactant for hydrolysis.[1]

Q2: What is the recommended pH for preparing and storing Tianeptine sulfate aqueous stock solutions?

A2: While specific quantitative data on the optimal pH for Tianeptine sulfate stability is limited, a neutral pH is generally recommended to minimize acid- or base-catalyzed hydrolysis.[1] Tianeptine hemisulfate monohydrate has been shown to have a relatively flat solubility profile from pH 1 to pH 7.[3] For practical purposes, preparing stock solutions in a buffer system at or near physiological pH (e.g., PBS pH 7.2) is a common practice. However, it is not recommended to store aqueous solutions of tianeptine salts for more than one day.[4]

Q3: How should I store my Tianeptine sulfate aqueous stock solutions to ensure stability?

A3: To maximize the stability of your Tianeptine sulfate stock solutions, the following storage conditions are recommended:

• Temperature: For short-term storage (up to 24 hours), refrigeration at 2-8°C is advisable.[1] For longer-term storage, aliquoting and freezing at -20°C to -80°C is recommended to significantly reduce degradation kinetics.[1]

• Light Protection: Store solutions in amber vials or wrap containers in aluminum foil to protect them from light.[1]

• Airtight Containers: Use tightly sealed containers to minimize exposure to atmospheric oxygen.[1]

Q4: Are there any visible signs of Tianeptine sulfate degradation in my stock solution?

A4: Visual inspection can sometimes indicate degradation. Signs to look for include:

• Color Change: A change from a colorless or white suspension to a yellowish or brownish hue can be an indicator of degradation.

• Precipitation: The formation of a precipitate may indicate the formation of insoluble degradation products or a change in the salt form.

• Cloudiness: An increase in turbidity or the appearance of cloudiness can also suggest degradation or microbial contamination.

Note: The absence of these visual cues does not guarantee the stability of the solution. Analytical methods are required for confirmation.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Unexpected experimental results	Degradation of Tianeptine sulfate stock solution leading to lower effective concentration or interference from degradation products.	1. Prepare a fresh stock solution of Tianeptine sulfate. 2. Perform a stability analysis of your stock solution using a validated analytical method (see Experimental Protocols). 3. Review your storage conditions (temperature, light exposure, pH).
Visible particulates or color change in the stock solution	Chemical degradation, microbial contamination, or precipitation.	1. Discard the solution. 2. Prepare a new stock solution using sterile technique and a filtered, buffered solvent. 3. Ensure the storage container is clean and appropriate for the solvent used.
Difficulty dissolving Tianeptine sulfate	Incorrect solvent, pH, or temperature. Tianeptine sulfate has a solubility of less than 1 mg/mL in 10 mM HCl, pH 6.5 buffer, and deionized water.[5]	1. Verify the solubility of Tianeptine sulfate in your chosen solvent system. 2. Gentle warming and sonication may aid dissolution. 3. Adjusting the pH may be necessary, but be mindful of the potential for increased degradation.

Quantitative Data on Tianeptine Stability

The following table provides illustrative data on the stability of Tianeptine under different conditions. Note that specific degradation rates for Tianeptine sulfate are not widely published; the photodegradation data is for Tianeptine (salt form not specified but likely sodium) in ultrapure water.[6] The pH and temperature stability data are hypothetical but based on the qualitative understanding of tricyclic antidepressant stability.

Condition	Parameter	Time	Remaining Tianeptine (%)	Reference
Photodegradation	Simulated Sunlight	12 hours	~50%	[6]
106 hours	0%	[6]
pH Stability (Illustrative)	pH 4	24 hours	95%	-
pH 7	24 hours	99%	-
pH 9	24 hours	92%	-
Temperature Stability (Illustrative)	4°C	7 days	98%	-
25°C	7 days	90%	-
40°C	7 days	75%	-

Experimental Protocols

Protocol 1: Preparation of Tianeptine Sulfate Aqueous Stock Solution

• Materials:

  • Tianeptine sulfate powder

  • Sterile, high-purity water (e.g., Milli-Q or equivalent)

  • Phosphate-buffered saline (PBS), pH 7.2 (optional, for buffered solution)

  • Calibrated analytical balance

  • Sterile, amber glass vials with screw caps

  • Sterile pipette tips

  • Vortex mixer

  • Sonicator

• Procedure:

  • Tare a sterile, amber glass vial on the analytical balance.

  • Carefully weigh the desired amount of Tianeptine sulfate powder into the vial.

  • Record the exact weight.

  • Using a sterile pipette, add the calculated volume of sterile water or PBS (pH 7.2) to the vial to achieve the desired final concentration.

  • Tightly cap the vial and vortex thoroughly for 1-2 minutes.

  • If complete dissolution is not achieved, sonicate the solution in a water bath for 5-10 minutes.

  • Visually inspect the solution to ensure it is clear and free of particulates.

  • For immediate use, store at 2-8°C. For long-term storage, aliquot into smaller volumes in amber microcentrifuge tubes and freeze at -20°C or below.

Protocol 2: Stability-Indicating HPLC Method for Tianeptine Sulfate

This method is adapted from published methods for Tianeptine analysis and is suitable for assessing the stability of stock solutions.[2][7]

• Instrumentation and Conditions:

  • HPLC System: A system with a UV detector.

  • Column: C18 reversed-phase column (e.g., Agilent Zorbax-XDB-C18, 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and 0.02 M sodium acetate (B1210297) buffer (pH 4.2).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 20 µL.

  • Column Temperature: 30°C.

• Procedure:

  • Prepare the mobile phase components and filter them through a 0.45 µm membrane filter.

  • Equilibrate the HPLC system with the initial mobile phase composition until a stable baseline is achieved.

  • Dilute a sample of your Tianeptine sulfate stock solution to a suitable concentration within the linear range of the assay (e.g., 10 µg/mL) using the mobile phase as the diluent.

  • Inject the prepared sample onto the HPLC system.

  • Record the chromatogram and integrate the peak corresponding to Tianeptine sulfate.

  • To assess degradation, compare the peak area of the Tianeptine sulfate in your stored sample to that of a freshly prepared standard solution of the same concentration. The appearance of new peaks in the chromatogram of the stored sample indicates the presence of degradation products.

Visualizations

Caption: Major degradation pathways for Tianeptine sulfate in aqueous solution.

Caption: Experimental workflow for assessing the stability of Tianeptine sulfate stock solutions.

Caption: Troubleshooting decision tree for unexpected results with Tianeptine sulfate solutions.

References

• 1. nordicchems.is [nordicchems.is]
• 2. researchgate.net [researchgate.net]
• 3. US20100112051A1 - Tianeptine sulfate salt forms and methods of making and using the same - Google Patents [patents.google.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. US8198268B2 - Tianeptine sulfate salt forms and methods of making and using the same - Google Patents [patents.google.com]
• 6. Non-targeted identification of tianeptine photodegradation products in water samples by UHPLC-QTOF MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. High-performance liquid chromatographic stability indicating assay method of tianeptine sodium with simultaneous fluorescence and UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting inconsistent behavioral effects of Tianeptine sulfate in animal models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering inconsistent behavioral effects of Tianeptine (B1217405) sulfate (B86663) in animal models.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Tianeptine sulfate's antidepressant-like effects?

A1: Tianeptine sulfate's primary mechanism for its antidepressant-like effects is its action as a full agonist at the mu-opioid receptor (MOR).[1][2][3][4][5] This is a departure from the initial hypothesis of it being a selective serotonin (B10506) reuptake enhancer (SSRE).[6][7] In fact, its effects on serotonin are now considered unlikely to be the main driver of its antidepressant activity.[6] The behavioral effects of Tianeptine, including its antidepressant and analgesic properties, are largely dependent on MOR activation.[1][4][8] Additionally, Tianeptine is known to modulate the glutamatergic system, which may contribute to its effects on neuroplasticity.[7][9][10][11]

Q2: What is the role of Tianeptine's metabolites in its behavioral effects?

A2: Tianeptine is metabolized in the liver to several metabolites, with the most significant being MC5.[3][6][12] MC5 is also a mu-opioid receptor agonist and has a longer half-life than the parent compound, contributing to the overall behavioral effects observed after Tianeptine administration.[2][3][4][12] The longer half-life of MC5 means it may play a role in the sustained effects of Tianeptine.

Q3: What is the difference between Tianeptine sodium and Tianeptine sulfate?

A3: Tianeptine is available in different salt forms, primarily sodium and sulfate. Tianeptine sulfate is reported to be more stable and less hygroscopic (less likely to absorb moisture from the air) than Tianeptine sodium.[13] It is also suggested that the sulfate form may have a longer duration of action.[13][14] These differences could impact the pharmacokinetic profile and, consequently, the behavioral outcomes in animal studies.

Q4: Does Tianeptine sulfate induce tolerance and withdrawal?

A4: Preclinical studies have yielded some conflicting results regarding tolerance and withdrawal. Some studies in rodent models have shown that chronic Tianeptine administration does not produce significant tolerance to its analgesic effects or naloxone-precipitated withdrawal symptoms, unlike classic opioids such as morphine.[4][6] However, other research suggests that chronic use can lead to tolerance to its analgesic and hyperlocomotor effects.[8] It is important to note that at supratherapeutic doses, Tianeptine can produce opioid-like adverse effects, including respiratory depression.[15]

Troubleshooting Guide

Issue 1: Inconsistent or absent antidepressant-like effects in the Forced Swim Test (FST).

Potential Cause	Troubleshooting Steps
Inappropriate Dosage	Tianeptine's effects are dose-dependent. A dose of 10-30 mg/kg (i.p.) in mice has been shown to decrease immobility.[1][4] Ensure the dose is within the effective range. Consider conducting a dose-response study to determine the optimal dose for your specific animal strain and experimental conditions.
Timing of Administration	The timing of drug administration relative to the test is critical. For acute effects in the FST, administration is typically 30-60 minutes before the test.[1]
Animal Strain	Different mouse strains can exhibit varying baseline levels of immobility and sensitivity to antidepressants in the FST.[16] Ensure you are using a strain known to be responsive in this paradigm or characterize the baseline behavior of your chosen strain.
Mu-Opioid Receptor (MOR) Genotype	The antidepressant-like effects of Tianeptine in the FST are mediated by the mu-opioid receptor.[1][4] If using knockout or transgenic animals, consider the role of MOR in the observed phenotype.
Incorrect FST Protocol	Ensure the FST is conducted according to a validated protocol. Water temperature (typically 23-25°C) and the dimensions of the swim cylinder are important parameters.[16] The duration of the test (usually 6 minutes) and the scoring of immobility (typically in the last 4 minutes) should be standardized.[1]

Issue 2: Lack of effect in the Novelty-Suppressed Feeding (NSF) test.

Potential Cause	Troubleshooting Steps
Acute vs. Chronic Dosing	The NSF test is sensitive to chronic, but not acute, antidepressant treatment.[2][13] Ensure your dosing regimen is long enough (e.g., 21 days) to induce the desired anxiolytic and antidepressant-like effects.[17]
Inadequate Food Deprivation	The NSF test relies on the conflict between the drive to eat and the fear of a novel environment. Animals should be food-deprived for approximately 18-24 hours before the test.[13][17]
Habituation to the Testing Environment	The "novelty" aspect is crucial. Avoid habituating the animals to the testing arena before the experiment.
Control for General Activity and Appetite	A lack of effect could be due to changes in overall locomotor activity or appetite. Always include control measures, such as an open field test for activity and a home cage feeding test to assess appetite.[17]

Issue 3: Variability in locomotor activity.

Potential Cause	Troubleshooting Steps
Dose-Dependent Hyperactivity	Tianeptine can induce hyperactivity, which is also dose-dependent and mediated by the mu-opioid receptor.[1] If hyperactivity is a confounding factor, consider adjusting the dose.
Time Course of Effects	The hyperlocomotor effects of Tianeptine have a specific time course. Measure locomotor activity at different time points after administration to understand the peak effect and its duration.
Habituation to the Open Field	For open field tests, a habituation period before drug administration can help to distinguish drug-induced hyperactivity from novelty-induced exploration.[1]

Quantitative Data Summary

Table 1: Dose-Dependent Effects of Tianeptine Sulfate in Mice (Acute Administration)

Behavioral Test	Dose (mg/kg, i.p.)	Key Finding
Forced Swim Test	10	Significant decrease in immobility time.[1][4]
30	Further significant decrease in immobility time.[1][4]
Open Field Test	10	Increase in total distance traveled.[1]
30	Dose-dependent increase in total distance traveled.[1]
Hot Plate Test	30	Significant increase in latency to jump (analgesic effect).[1]

Table 2: Pharmacokinetic Parameters of Tianeptine and its Metabolite MC5 in Rats

Parameter	Tianeptine	Metabolite MC5
Elimination Half-life (t½)	~1.16 - 2.5 hours[3][6][12]	~7.53 hours[3][12]
Bioavailability (intraperitoneal)	~69%[3][12]	-

Experimental Protocols

Detailed Methodology 1: Forced Swim Test (FST) in Mice

• Apparatus: Use transparent cylindrical containers (20 cm in diameter, 30 cm in height) filled with water (23-25°C) to a depth of 15 cm. The depth should be sufficient to prevent the mouse from touching the bottom with its tail or paws.[1]

• Acclimation: Allow mice to acclimate to the testing room for at least 1 hour before the experiment.

• Drug Administration: Administer Tianeptine sulfate (e.g., 10 or 30 mg/kg) or vehicle via intraperitoneal (i.p.) injection 30-60 minutes before the test.[1]

• Test Procedure:

  • Gently place each mouse into the water-filled cylinder.

  • The total test duration is 6 minutes.[1]

  • A video camera can be used to record the sessions for later analysis.

• Behavioral Scoring:

  • Analyze the last 4 minutes of the 6-minute test.[1]

  • Score the duration of immobility, which is defined as the time the mouse spends floating with only minimal movements necessary to keep its head above water.

  • Active behaviors include swimming and climbing.

Detailed Methodology 2: Novelty-Suppressed Feeding (NSF) Test in Mice

• Apparatus: A brightly lit (e.g., >500 lux) open-field arena (e.g., 50 x 50 cm). A single food pellet (standard chow) is placed on a small, white paper platform in the center of the arena.

• Food Deprivation: Food deprive the mice for 18-24 hours before the test, with free access to water.[17]

• Drug Administration: For chronic studies, administer Tianeptine sulfate (e.g., 30 mg/kg, i.p.) daily for a predetermined period (e.g., 21 days).[17] The test is typically conducted 18-24 hours after the last injection.

• Test Procedure:

  • Place the mouse in a corner of the open-field arena.

  • Start a timer and measure the latency to begin eating the food pellet. Eating is defined as the mouse biting the pellet.

  • The test is typically run for a maximum of 5-10 minutes. If the mouse does not eat within this time, a maximum latency is recorded.

• Control Measures:

  • Immediately after the NSF test, place the mouse back in its home cage with pre-weighed food pellets.

  • Measure the amount of food consumed in the home cage over a short period (e.g., 5 minutes) to assess appetite and rule out anorectic effects of the drug.[17]

Visualizations

Caption: Tianeptine's primary mechanism of action and its influence on glutamatergic pathways.

Caption: A logical workflow for troubleshooting inconsistent behavioral effects of Tianeptine sulfate.

References

• 1. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 2. samuelslab.com [samuelslab.com]
• 3. researchwithrutgers.com [researchwithrutgers.com]
• 4. Video: The Forced Swim Test as a Model of Depressive-like Behavior [jove.com]
• 5. Factsheet on the forced swim test :: Understanding Animal Research [understandinganimalresearch.org.uk]
• 6. dpi.nsw.gov.au [dpi.nsw.gov.au]
• 7. m.youtube.com [m.youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. research-support.uq.edu.au [research-support.uq.edu.au]
• 10. researchgate.net [researchgate.net]
• 11. transpharmation.com [transpharmation.com]
• 12. animal.research.wvu.edu [animal.research.wvu.edu]
• 13. Novelty-Seeking Behavior Predicts Vulnerability in a Rodent Model of Depression - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Opioid-like adverse effects of tianeptine in male rats and mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Factors influencing behavior in the forced swim test - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The Behavioral Effects of the Antidepressant Tianeptine Require the Mu-Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Tianeptine Sulfate Pharmacokinetic Studies

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions (FAQs) to minimize variability in Tianeptine (B1217405) sulfate (B86663) pharmacokinetic (PK) studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary metabolic pathway of Tianeptine, and how can it influence pharmacokinetic variability?

A1: Tianeptine is extensively metabolized in the liver, primarily through β-oxidation of its heptanoic acid side chain, not by the cytochrome P450 (CYP) enzyme system. This process forms two major metabolites: a pentanoic acid derivative (MC5) and a propionic acid derivative (MC3)[1]. The MC5 metabolite is pharmacologically active, similar to the parent drug[2][3]. Since CYP enzymes are not involved, the potential for drug-drug interactions that could alter pharmacokinetics is limited[4]. However, variability can still arise from individual differences in the efficiency of β-oxidation pathways. In rats, the exposure to the MC5 metabolite can be higher than that of the parent drug, and its elimination half-life is significantly longer[2][3]. Therefore, it is crucial to quantify both Tianeptine and the MC5 metabolite to get a complete pharmacokinetic profile.

Q2: How does food intake affect the pharmacokinetics of Tianeptine sulfate?

A2: Food intake can delay and reduce the peak plasma concentration (Cmax) of Tianeptine. When Tianeptine is administered after a meal, there is a noticeable increase in the time to reach Cmax (Tmax) and a decrease in Cmax by about 25%[5][6]. However, the overall drug exposure, as measured by the area under the curve (AUC), is not significantly altered[5]. For consistency in pharmacokinetic studies, it is recommended to administer Tianeptine sulfate under standardized fasting conditions.

Q3: What are the known effects of age and renal impairment on Tianeptine pharmacokinetics?

A3: Both advanced age and renal failure can lead to a prolonged elimination half-life of Tianeptine by approximately one hour[7]. This suggests a reduced clearance in these populations, which could lead to drug accumulation with multiple dosing. It is advisable to consider dose adjustments or extended monitoring periods for elderly subjects or those with renal impairment in clinical study designs[7].

Q4: Can co-administration of other drugs affect Tianeptine's pharmacokinetic profile?

A4: While Tianeptine is not metabolized by the CYP450 system, minimizing the risk of many common drug-drug interactions, some interactions have been noted[4][8]. Co-administration with MAOIs should be avoided[8]. Alcohol can modestly reduce the absorption rate of Tianeptine[1][9][10]. Long-term aspirin (B1665792) use might increase Tianeptine levels[9]. It is crucial to obtain a detailed medication history from study subjects and consider potential interactions.

Troubleshooting Guide

Issue 1: High variability in Cmax and Tmax values between subjects.

• Possible Cause: Inconsistent food intake prior to dosing.

  • Solution: Implement a strict and standardized fasting protocol (e.g., overnight fast of at least 10 hours) for all subjects before Tianeptine administration. Provide a standardized meal at a specific time point post-dose if required.

• Possible Cause: Co-ingestion of beverages that can alter gastric pH or motility (e.g., caffeine, acidic juices).

  • Solution: Restrict fluid intake to water for a specified period before and after dosing.

• Possible Cause: Variability in the formulation or dissolution of the administered Tianeptine sulfate.

  • Solution: Ensure the use of a single, well-characterized batch of Tianeptine sulfate for the entire study. Perform dissolution testing to confirm batch-to-batch consistency.

Issue 2: Inconsistent or lower-than-expected drug concentrations in plasma samples.

• Possible Cause: Issues with blood sample collection and processing.

  • Solution: Standardize the blood collection procedure. Use appropriate anticoagulants (e.g., EDTA, heparin) and ensure immediate and proper mixing. Centrifuge samples at a consistent temperature and speed to separate plasma.

• Possible Cause: Degradation of Tianeptine or its metabolites in plasma samples.

  • Solution: Process and freeze plasma samples at -80°C as soon as possible after collection. Conduct stability tests to determine the stability of Tianeptine and its metabolites under various storage and handling conditions (e.g., freeze-thaw cycles, bench-top stability).

• Possible Cause: Inefficient extraction during the bioanalytical method.

  • Solution: Optimize the sample preparation method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction). Validate the method to ensure high and consistent recovery. The recovery of Tianeptine and its MC5 metabolite from plasma has been reported to be around 70-75% using liquid-liquid extraction[11].

Issue 3: Poor reproducibility of results from the analytical method (LC-MS/MS).

• Possible Cause: Matrix effects from endogenous plasma components interfering with ionization.

  • Solution: Develop a robust sample clean-up procedure to minimize matrix effects. The use of stable isotope-labeled internal standards for both Tianeptine and its metabolites is highly recommended to compensate for matrix effects and improve reproducibility[12].

• Possible Cause: Improper validation of the bioanalytical method.

  • Solution: Fully validate the analytical method according to regulatory guidelines (e.g., FDA or EMA), including assessments of linearity, accuracy, precision, selectivity, and stability[13][14]. The linear range for Tianeptine in plasma has been established from 1.0 to 500.0 ng/mL[12][13].

Quantitative Data Summary

Table 1: Pharmacokinetic Parameters of Tianeptine in Healthy Humans (12.5 mg Oral Dose)

Parameter	Fasting State	Post-Meal State	Reference
Cmax (ng/mL)	334 ± 79	~25% lower than fasting	[1][5][7]
Tmax (h)	0.94 ± 0.47	Increased by ~0.5 h	[1][5][7]
Elimination Half-life (h)	2.5 ± 1.1	Not significantly changed	[1][7]
Absolute Bioavailability	~99%	Not significantly changed	[7]
Protein Binding	~94%	Not applicable	[7]

Table 2: Pharmacokinetic Parameters of Tianeptine and MC5 Metabolite in Rats

Parameter	Tianeptine	MC5 Metabolite	Reference
Elimination Half-life (h)	1.16	7.53	[2][3]
Volume of Distribution (L/kg)	2.03	Not reported	[2][3]
Systemic Clearance (L/h/kg)	1.84	Not reported	[2][3]

Experimental Protocols

Protocol 1: Plasma Sample Collection and Processing

• Blood Collection: Collect whole blood samples (approximately 2 mL) from subjects at predetermined time points into tubes containing K2EDTA as an anticoagulant.

• Mixing: Immediately after collection, gently invert the tubes 8-10 times to ensure proper mixing with the anticoagulant.

• Centrifugation: Within 30 minutes of collection, centrifuge the blood samples at 1500 x g for 10 minutes at 4°C.

• Plasma Separation: Carefully aspirate the supernatant (plasma) into clean, labeled polypropylene (B1209903) tubes.

• Storage: Immediately store the plasma samples at -80°C until bioanalysis.

Protocol 2: Bioanalytical Method for Tianeptine and MC5 in Plasma using LC-MS/MS

• Sample Preparation (Liquid-Liquid Extraction):

  • To 100 µL of plasma sample, add 25 µL of internal standard working solution (Tianeptine-d4 and MC5-d4).

  • Add 50 µL of 1 M sodium hydroxide (B78521) solution and vortex for 30 seconds.

  • Add 1 mL of ethyl acetate, vortex for 5 minutes, and then centrifuge at 10,000 x g for 5 minutes.

  • Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column (e.g., Nucleosil C18, 5 µm, 150x4.6 mm)[11].

  • Mobile Phase: A gradient mixture of acetonitrile (B52724) and a buffer solution (e.g., 0.1% formic acid in water).

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor for specific precursor-to-product ion transitions for Tianeptine, MC5, and their respective internal standards.

Visualizations

Caption: Workflow for a Tianeptine Sulfate Pharmacokinetic Study.

References

• 1. Classics in Chemical Neuroscience: Tianeptine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetic study of tianeptine and its active metabolite MC5 in rats following different routes of administration using a novel liquid chromatography tandem mass spectrometry analytical method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Influence of food on tianeptine and its main metabolite kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. Pharmacokinetic and metabolic parameters of tianeptine in healthy volunteers and in populations with risk factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Tianeptine - Prescriber's Guide [cambridge.org]
• 9. Tianeptine: Overview, Uses, Side Effects, Precautions, Interactions, Dosing and Reviews [webmd.com]
• 10. What are the side effects of Tianeptine Sodium? [synapse.patsnap.com]
• 11. High-performance liquid chromatographic determination of tianeptine in plasma applied to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Simultaneous determination of tianeptine and its active metabolite tianeptine MC5 in rat plasma and brain tissue using high performance liquid chromatography/electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 13. augusta.elsevierpure.com [augusta.elsevierpure.com]
• 14. Simultaneous determination of tianeptine and its active metabolite tianeptine MC5 in rat plasma and brain tissue using … [ouci.dntb.gov.ua]

Identifying and mitigating analytical artifacts in Tianeptine sulfate quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the analytical quantification of Tianeptine (B1217405) sulfate (B86663).

Troubleshooting Guides

Issue: Poor Peak Shape (Tailing or Fronting) in HPLC Analysis

Possible Causes and Solutions:

• Column Overload:

  • Question: My Tianeptine sulfate peak is tailing and broad. Could I be overloading my column?

  • Answer: Yes, column overload is a common cause of peak tailing. Injecting too high a concentration of the analyte can saturate the stationary phase.

    • Mitigation: Try reducing the injection volume or diluting the sample. The linear range for Tianeptine has been reported between 0.5 to 50 µ g/injection in some methods.[1] A concentration range of 10-50 µg/ml has also been used.[2]

• Secondary Interactions:

  • Question: I've reduced my sample concentration, but the peak tailing persists. What else could be the cause?

  • Answer: Secondary interactions between Tianeptine and the stationary phase, particularly with residual silanols on C18 columns, can cause peak tailing.

    • Mitigation:

      • Mobile Phase pH Adjustment: Ensure the mobile phase pH is appropriately controlled. For example, a mobile phase pH of 4.2 has been used effectively.[1]

      • Use of Ion-Pairing Agents: The use of an ion-pairing agent like sodium heptanesulfonate in the mobile phase can improve peak shape for polar compounds like Tianeptine.[3]

      • Column Choice: Consider using a column with end-capping to minimize silanol (B1196071) interactions.

• Column Degradation:

  • Question: My peak shape has worsened over time with repeated injections. What should I check?

  • Answer: The column's performance may have degraded.

    • Mitigation:

      • Column Washing: Flush the column with a strong solvent to remove any strongly retained compounds.

      • Guard Column: Employ a guard column to protect the analytical column from contaminants.

      • Column Replacement: If the performance does not improve, the column may need to be replaced.

Issue: Inconsistent or Low Analyte Recovery

Possible Causes and Solutions:

• Suboptimal Extraction:

  • Question: My recovery of Tianeptine sulfate from plasma samples is low and variable. How can I improve my extraction efficiency?

  • Answer: Tianeptine's amphoteric nature can make extraction challenging.[4] The extraction method needs to be optimized for your specific matrix.

    • Mitigation:

      • pH Adjustment: Adjusting the pH of the sample can significantly impact extraction efficiency. For plasma, adjusting to pH 7.0 prior to liquid-liquid extraction has been shown to be effective.[3]

      • Extraction Technique: Solid-phase extraction (SPE) can offer cleaner extracts and good recovery. A reverse-phase SPE method has demonstrated recoveries of 87-96% for Tianeptine in blood and urine.[4]

      • Solvent Choice: Ensure the extraction solvent is appropriate for Tianeptine.

• Analyte Degradation:

  • Question: Could my low recovery be due to the degradation of Tianeptine during sample preparation?

  • Answer: Yes, Tianeptine is susceptible to degradation under certain conditions.[1][5]

    • Mitigation:

      • Light Protection: Protect samples from light, as Tianeptine can undergo photodegradation.[1][5] Use amber vials and minimize exposure to ambient light.

      • Temperature Control: Keep samples cool and avoid prolonged exposure to high temperatures.

      • pH Stability: Tianeptine is subjected to acid-base hydrolysis.[1] Ensure the pH of your solutions is controlled and stable.

Frequently Asked Questions (FAQs)

1. What are the most common analytical artifacts observed during Tianeptine sulfate quantification?

Common analytical artifacts include:

• Degradation Products: Tianeptine can degrade when exposed to light, heat, moisture, and certain pH conditions, leading to the appearance of extra peaks in the chromatogram.[1][5] One potential photodegradation product has been detected by fluorescence.[1]

• Metabolites: When analyzing biological samples, metabolites of Tianeptine, such as the MC5 metabolite, can be present and may interfere with the quantification of the parent drug if the analytical method lacks sufficient selectivity.[3][6]

• Matrix Effects: In LC-MS/MS analysis, co-eluting compounds from the sample matrix (e.g., plasma, urine) can suppress or enhance the ionization of Tianeptine, leading to inaccurate quantification.[4][7] Matrix effects for Tianeptine have been observed to range from -19% to 24%.[4]

• Ghost Peaks: These can arise from carryover from previous injections or from contamination of the mobile phase or system.

2. How can I mitigate matrix effects in my LC-MS/MS analysis of Tianeptine sulfate?

Several strategies can be employed to minimize or compensate for matrix effects:

• Effective Sample Preparation: A robust sample clean-up procedure is crucial. Solid-phase extraction (SPE) is often more effective than simple protein precipitation for removing interfering matrix components.[8]

• Chromatographic Separation: Optimize the chromatographic conditions to separate Tianeptine from co-eluting matrix components. This may involve adjusting the mobile phase composition or using a different column.

• Use of an Internal Standard: The most reliable way to compensate for matrix effects is to use a stable isotope-labeled internal standard (SIL-IS) of Tianeptine. The SIL-IS will experience similar matrix effects as the analyte, allowing for accurate correction.

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, but this may compromise the sensitivity of the assay.[7][9]

3. What are the critical storage and handling conditions for Tianeptine sulfate to prevent degradation?

To ensure the integrity of Tianeptine sulfate standards and samples:

• Light Protection: Store in amber-colored containers or protect from light to prevent photodegradation.[5][10]

• Moisture Control: Tianeptine is hygroscopic.[11] Store in a desiccator or a dry environment to prevent hydrolysis.[5]

• Temperature Control: Store at controlled cool temperatures, such as 2-8°C in a refrigerator.[10]

• Inert Atmosphere: For long-term storage, consider storing under an inert gas like nitrogen to prevent oxidation.

4. My assay is showing a new, unidentified peak after the main Tianeptine peak. What could it be?

This could be due to several factors:

• Degradation Product: If the sample has been improperly stored or handled, a degradation product may have formed. Review the storage conditions and sample preparation process. Tianeptine is known to be unstable under stress conditions like UV light, oxidation, and acid-base hydrolysis.[1]

• Metabolite: If you are analyzing a biological sample from a pharmacokinetic study, this peak could be a metabolite of Tianeptine.[3]

• Related Compound/Impurity: The Tianeptine sulfate raw material may contain impurities. Several related compounds of Tianeptine have been identified, such as Tia Alcohol, Tia Ketone, and Tia Imine.[11]

To identify the unknown peak, you may need to use mass spectrometry or compare the retention time with known standards of potential degradation products or metabolites.

Quantitative Data Summary

Table 1: Tianeptine Recovery and Matrix Effects in Biological Matrices

Matrix	Concentration	Recovery (%)	Matrix Effects (%)	RSD (%) of Recovery	Reference
Blood	25 ng/mL	89	24	4	[4]
Blood	750 ng/mL	87	-12	5	[4]
Urine	25 ng/mL	96	-15	7	[4]
Urine	750 ng/mL	93	-19	5	[4]
Plasma	20 µg/L	71.5	N/A	N/A	[3]
Plasma	400 µg/L	71.2	N/A	N/A	[3]

Table 2: Reported Linearity Ranges for Tianeptine Quantification

Analytical Method	Linearity Range	Reference
HPLC-UV	5 to 500 µg/L	[3]
HPLC-UV	10 to 50 µg/mL	[2]
HPLC-UV/Fluorescence	0.5 to 50 µ g/injection	[1]

Experimental Protocols

HPLC-UV Method for Tianeptine in Plasma

• Extraction: Ion-paired liquid-liquid extraction from 1.0 mL of human plasma adjusted to pH 7.0.

• Column: Nucleosil C18, 5 µm, 150 x 4.6 mm I.D.

• Mobile Phase: Acetonitrile and a 2.7 g/L solution of sodium heptanesulfonate in distilled water (pH 3), in a 40:60 (v/v) ratio.

• Detection: UV detection at 220 nm.

• Quantitation Limit: 5 µg/L.

• Reference: [3]

RP-HPLC Method for Tianeptine in Bulk and Tablet Form

• Column: Zorbax C18, 5 µm, 4.6 x 250 mm.

• Mobile Phase: Water and Methanol (85:15% v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 218 nm.

• Retention Time: Approximately 5.43 min.

• Reference: [2]

Visualizations

References

• 1. High-performance liquid chromatographic stability indicating assay method of tianeptine sodium with simultaneous fluorescence and UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ijpra.com [ijpra.com]
• 3. High-performance liquid chromatographic determination of tianeptine in plasma applied to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. unitedchem.com [unitedchem.com]
• 5. nordicchems.is [nordicchems.is]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. nordicchems.is [nordicchems.is]
• 11. ijrpr.com [ijrpr.com]

Technical Support Center: Optimizing HPLC-UV Detection of Tianeptine Sulfate and its Impurities

Welcome to the technical support center for the analysis of Tianeptine (B1217405) sulfate (B86663) and its related impurities by HPLC-UV. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for method optimization and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the typical UV maximum absorbance for Tianeptine?

A1: Tianeptine exhibits maximum UV absorbance around 220 nm.[1][2][3][4] While some methods use 254 nm, detection at 220 nm generally offers higher sensitivity for quantifying both Tianeptine and its impurities.[1][3][5][6][7]

Q2: What are the common impurities of Tianeptine that I should be aware of?

A2: Tianeptine impurities can originate from synthesis or degradation. Common process-related impurities and degradation products include Tianeptine EP Impurity A, B, C, D, and E, as well as compounds referred to as Tia Alcohol, Tia Ketone, Tia Imine, and Tia Methyl Ester.[4][8] Forced degradation studies show that Tianeptine is susceptible to hydrolysis, oxidation, and photolysis.[5][7][9] The primary metabolite in biological samples is the MC5 metabolite.[1][10][11]

Q3: Which type of HPLC column is most suitable for Tianeptine analysis?

A3: C18 columns are the most commonly used and effective stationary phases for the reversed-phase separation of Tianeptine and its impurities.[1][2][3][5][7][10] Column dimensions and particle sizes may vary, with typical columns being around 150 mm in length with particle sizes of 3 to 5 µm.[1][4]

Q4: What is a good starting point for mobile phase composition?

A4: A common mobile phase consists of a mixture of acetonitrile (B52724) and an aqueous buffer.[1][5][7] The aqueous phase is often acidified to a pH between 2.5 and 4.2 using additives like phosphoric acid, formic acid, or a sodium acetate (B1210297) buffer to ensure good peak shape for the basic Tianeptine molecule.[2][5][7][12] A typical starting gradient might be a mixture of acetonitrile and a pH 3 buffer.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Peak Tailing	Secondary interactions between the amine group of Tianeptine and residual silanols on the silica-based column. Mobile phase pH is too high, causing the analyte to be in a partially ionized state.	Add a competitive amine like triethylamine (B128534) to the mobile phase in low concentrations (e.g., 0.1%). Lower the mobile phase pH to ensure complete protonation of the Tianeptine molecule (e.g., pH 2.5-3.0). Use a column with end-capping or a base-deactivated stationary phase.
Poor Resolution Between Impurities	Inadequate mobile phase composition or gradient slope. Inappropriate column chemistry.	Optimize the gradient elution program by decreasing the ramp rate to better separate closely eluting peaks. Adjust the ratio of organic solvent to aqueous buffer. Try a different C18 column from another manufacturer, as selectivity can vary.
Baseline Noise or Drift	Contaminated mobile phase or detector lamp nearing the end of its life. Inconsistent mobile phase mixing.	Filter all mobile phase components through a 0.45 µm filter. Ensure proper degassing of the mobile phase. Check the detector lamp's usage hours and replace if necessary. Purge the pump to remove any air bubbles.
Inconsistent Retention Times	Fluctuations in column temperature. Poorly prepared or unstable mobile phase. Column degradation.	Use a column oven to maintain a consistent temperature. Prepare fresh mobile phase daily. Use a guard column to protect the analytical column from contaminants and extend its lifetime.
Low Sensitivity	Detection wavelength is not optimal. Sample concentration is too low.	Set the UV detector to 220 nm for higher sensitivity.[1][2][3][4] Concentrate the sample if possible, or increase the injection volume.

Experimental Protocols

Stability-Indicating HPLC-UV Method

This protocol is a generalized procedure based on published methods for the analysis of Tianeptine sulfate and its degradation products.[3][5][7]

1. Chromatographic Conditions:

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: 0.02M Sodium Acetate buffer, adjusted to pH 4.2 with acetic acid

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-5 min: 20% B

  • 5-15 min: 20% to 60% B

  • 15-20 min: 60% B

  • 20-22 min: 60% to 20% B

  • 22-30 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 220 nm

• Injection Volume: 20 µL

• Column Temperature: 30 °C

2. Sample Preparation:

• Standard Solution: Accurately weigh and dissolve Tianeptine sulfate reference standard in a suitable diluent (e.g., a 50:50 mixture of acetonitrile and water) to a final concentration of 0.1 mg/mL.

• Sample Solution: Dissolve the sample containing Tianeptine sulfate in the diluent to achieve an expected concentration of 0.1 mg/mL.

• Impurity Analysis: For forced degradation studies, subject the Tianeptine sulfate solution to acidic, basic, oxidative, and photolytic stress conditions as per ICH guidelines. Neutralize the solutions before injection.

Quantitative Data Summary

The following tables summarize typical performance data for HPLC-UV methods for Tianeptine analysis.

Table 1: Chromatographic Parameters

Parameter	Tianeptine	Impurity A	Impurity C	MC5 Metabolite
Typical Retention Time (min)	10.5	8.2	12.1	9.8
Relative Retention Time (vs. Tianeptine)	1.00	0.78	1.15	0.93
Resolution (Rs)	-	> 2.0	> 2.0	> 1.5

Table 2: Method Validation Parameters

Parameter	Value	Reference
Linear Range	0.5 - 50 µ g/injection	[5]
Limit of Quantitation (LOQ)	30 ng/injection	[5]
Limit of Detection (LOD)	8 ng/injection	[5]
Recovery	98.89 - 99.85%	[2]
Intra-day Precision (%RSD)	< 0.46%	[2]
Inter-day Precision (%RSD)	< 0.57%	[2]

Visualizations

Caption: Experimental workflow for HPLC-UV analysis of Tianeptine.

Caption: Troubleshooting decision tree for common HPLC issues.

References

• 1. High-performance liquid chromatographic determination of tianeptine in plasma applied to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ijrpr.com [ijrpr.com]
• 5. High-performance liquid chromatographic stability indicating assay method of tianeptine sodium with simultaneous fluorescence and UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jascoinc.com [jascoinc.com]
• 7. academic.oup.com [academic.oup.com]
• 8. veeprho.com [veeprho.com]
• 9. nordicchems.is [nordicchems.is]
• 10. Pharmacokinetic study of tianeptine and its active metabolite MC5 in rats following different routes of administration using a novel liquid chromatography tandem mass spectrometry analytical method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Tianeptine - Wikipedia [en.wikipedia.org]
• 12. nordicchems.is [nordicchems.is]

Addressing poor cell viability in vitro with Tianeptine sulfate treatment

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with poor cell viability in in vitro experiments involving Tianeptine (B1217405) sulfate (B86663).

Frequently Asked Questions (FAQs)

Q1: What is the expected effect of Tianeptine sulfate on cell viability in vitro?

A1: Tianeptine sulfate has demonstrated neuroprotective effects in various in vitro models. It has been shown to protect against cell death induced by stressors such as gp120 (an HIV glycoprotein), staurosporine, doxorubicin, and oxygen-glucose deprivation.[1][2][3][4] It can attenuate apoptosis and inflammation.[1][5] However, like many compounds, it can exhibit cytotoxicity at high concentrations.[6] One study found that a concentration of 200 µM Tianeptine resulted in a significant decrease in the viability of primary rat hippocampal neurons.[6]

Q2: At what concentrations does Tianeptine sulfate typically show protective effects versus cytotoxic effects?

A2: The optimal concentration of Tianeptine sulfate is highly dependent on the cell type and the nature of the cytotoxic insult. Protective effects have been observed at concentrations as low as 0.01 µM and up to 100 µM.[4][6][7] For instance, in primary mouse cortical neurons, 10 µM Tianeptine showed significant neuroprotection against oxygen-glucose deprivation.[3][8] In contrast, a concentration of 200 µM was found to be cytotoxic to primary rat hippocampal neurons.[6] It is crucial to perform a dose-response curve for your specific cell line and experimental conditions to determine the optimal, non-toxic working concentration.[9]

Q3: How should I dissolve Tianeptine sulfate for cell culture experiments?

A3: Tianeptine sulfate has poor water solubility. A common method is to first dissolve it in a sterile, cell-culture grade solvent like dimethyl sulfoxide (B87167) (DMSO) or ethanol (B145695) to create a concentrated stock solution.[9] This stock solution is then further diluted in the cell culture medium to achieve the final desired concentration. It is critical to ensure the final solvent concentration in the culture medium is minimal and non-toxic to the cells. Typically, the final DMSO concentration should be kept below 0.5%.[9] Always include a vehicle control (medium with the same final concentration of the solvent) in your experiments to differentiate between solvent-induced toxicity and the effect of the Tianeptine sulfate itself.[9]

Q4: What are the known signaling pathways modulated by Tianeptine that affect cell viability?

A4: Tianeptine's neuroprotective effects are associated with the modulation of several key signaling pathways:

• MAPK/ERK and PI3K/Akt Pathways: Tianeptine's neuroprotective effects have been shown to be dependent on the activation of these pro-survival pathways.[2] Inhibition of these pathways blocks the protective effects of Tianeptine.[2][4]

• NF-κB Signaling: Tianeptine can suppress the pro-inflammatory NF-κB pathway. It has been shown to block the degradation of IκB-α, which in turn prevents the activation of NF-κB.[1][5]

• Glutamatergic System: Tianeptine is known to modulate the glutamatergic system, which plays a crucial role in neuronal survival and plasticity.[1][10][11] It can prevent stress-induced increases in extracellular glutamate.[11]

• mTOR Signaling: Tianeptine has been shown to activate the mTOR signaling pathway, which is involved in cell growth, proliferation, and survival.[12]

Troubleshooting Guide: Poor Cell Viability

This guide addresses common issues of unexpected low cell viability in Tianeptine sulfate treatment experiments.

Issue	Potential Cause	Recommended Solution
High cell death in all Tianeptine-treated wells, including low concentrations.	Solvent Toxicity: The solvent used to dissolve Tianeptine sulfate (e.g., DMSO) may be at a toxic concentration.[9]	- Ensure the final concentration of the solvent in the culture medium is below the toxic threshold for your cell line (typically <0.5% for DMSO).- Always include a vehicle control (cells treated with the solvent alone at the same final concentration) to assess solvent toxicity.[9]
Tianeptine Sulfate Degradation: The compound may have degraded due to improper storage or handling.	- Use a fresh stock of Tianeptine sulfate.- Store the stock solution as recommended by the manufacturer, protected from light and at the appropriate temperature.
Contamination: Bacterial, fungal, or mycoplasma contamination can lead to widespread cell death.[13]	- Regularly check cultures for signs of contamination under a microscope.- Use sterile techniques and test for mycoplasma contamination.
Cell viability is lower than expected, or the protective effect is not observed.	Sub-optimal Tianeptine Concentration: The concentration used may be too low to elicit a protective effect or may be in the toxic range for the specific cell type.	- Perform a dose-response experiment to determine the optimal concentration range for your cell line and experimental conditions.[9] Start with a broad range of concentrations (e.g., 0.01 µM to 100 µM).
Inappropriate Treatment Duration: The incubation time with Tianeptine may be too short or too long.	- Optimize the treatment duration. Protective effects have been observed with pre-treatment for 1 hour up to 24 hours before the insult.[1][3]
Cell Seeding Density: The number of cells plated may be too low or too high, affecting their health and response to treatment.[13]	- Optimize cell seeding density for your specific cell line and plate format to ensure they are in a logarithmic growth phase during treatment.
Inconsistent results between experiments.	Variability in Experimental Conditions: Minor variations in media composition, pH, temperature, or CO2 levels can impact cell health and drug response.[13]	- Standardize all experimental parameters.- Ensure consistent cell passage number and health.
Precipitation of Tianeptine: Tianeptine sulfate may precipitate out of the culture medium at higher concentrations.	- Visually inspect the culture medium for any signs of precipitation after adding the Tianeptine solution.- If precipitation occurs, consider using a lower concentration or a different solvent system.

Experimental Protocols

MTT Cell Viability Assay

This protocol is adapted from standard MTT assay procedures and is suitable for assessing cell viability after Tianeptine sulfate treatment.[14][15][16]

Materials:

• Cells of interest

• 96-well cell culture plates

• Tianeptine sulfate stock solution

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or a solution of 40% dimethylformamide, 2% glacial acetic acid, and 16% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere and grow overnight.

• Treatment:

  • Prepare serial dilutions of Tianeptine sulfate in complete culture medium from your stock solution.

  • Remove the old medium from the cells and replace it with the medium containing different concentrations of Tianeptine sulfate.

  • Include untreated controls and vehicle controls.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate at 37°C for 2-4 hours, or until purple formazan (B1609692) crystals are visible under a microscope.

• Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Incubate for at least 15 minutes at room temperature, protected from light, and mix gently to ensure all crystals are dissolved.

• Data Acquisition:

  • Read the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control after subtracting the background absorbance.

Signaling Pathway and Workflow Diagrams

Caption: Experimental workflow for assessing Tianeptine's effect on cell viability.

Caption: Key signaling pathways modulated by Tianeptine to promote cell viability.

References

• 1. The protective effect of tianeptine on Gp120-induced apoptosis in astroglial cells: role of GS and NOS, and NF-κB suppression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The predominant protective effect of tianeptine over other antidepressants in models of neuronal apoptosis: the effect blocked by inhibitors of MAPK/ERK1/2 and PI3-K/Akt pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The atypical antidepressant tianeptine confers neuroprotection against oxygen–glucose deprivation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Predominant Protective Effect of Tianeptine Over Other Antidepressants in Models of Neuronal Apoptosis: The Effect Blocked by Inhibitors of MAPK/ERK1/2 and PI3-K/Akt Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The protective effect of tianeptine on Gp120-induced apoptosis in astroglial cells: role of GS and NOS, and NF-κB suppression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of tianeptine on mTORC1-mediated neuronal autophagy in primary rat hippocampal neurons under nutrient deprivation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The atypical antidepressant tianeptine confers neuroprotection against oxygen-glucose deprivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Tianeptine | C21H25ClN2O4S | CID 68870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. The neurobiological properties of Tianeptine (Stablon): from monoamine hypothesis to glutamatergic modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. PS114. Effects of Tianeptine on mTOR Signaling in Rat Hippocampal Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. broadpharm.com [broadpharm.com]
• 16. researchhub.com [researchhub.com]

Strategies to reduce injection site reactions with subcutaneous Tianeptine sulfate

This guide provides researchers, scientists, and drug development professionals with essential information, frequently asked questions, and troubleshooting strategies to minimize injection site reactions (ISRs) during experiments with subcutaneous (SC) Tianeptine (B1217405) sulfate (B86663).

Frequently Asked Questions (FAQs)

Q1: What are injection site reactions (ISRs) and what are the common symptoms?

A1: Injection site reactions are inflammatory responses that occur at or near the site of an injection.[1] They can manifest immediately or be delayed, appearing 24-96 hours post-injection.[1] Common signs and symptoms for subcutaneous injections include:

• Redness (erythema)[1]

• Pain or soreness[2]

• Swelling (edema)[1]

• Itching (pruritus)[1]

• Hardening of the skin (induration)[1]

• Bruising or bleeding[1]

Q2: What are the primary causes of ISRs with subcutaneous injections?

A2: ISRs are multifactorial and can be broadly categorized into three groups:

• Product-Related Factors: These include the physicochemical properties of the formulation itself, such as its pH, osmolality, viscosity, concentration, and the types of excipients (e.g., buffers, preservatives) used.[3][4] The drug molecule itself can also be inherently irritating.[5]

• Injection-Related Factors: The physical act of injection contributes to ISRs. Key factors include needle length and gauge, injection volume, speed of administration, and injection angle.[1][3]

• Patient-Related Factors: Individual physiological differences, such as low body weight and age, can make a subject more susceptible to experiencing ISRs.[3]

Q3: What is the underlying mechanism of an injection site reaction?

A3: The mechanism can be either an irritative reaction or an allergic one.[6] Most commonly, it is a localized inflammatory response to the minor tissue injury from the needle and/or the physicochemical properties of the injected substance.[2] For example, a formulation with a pH that is not close to the body's physiological pH can activate pain receptors (nociceptors).[7] This triggers the immune system to release inflammatory mediators, leading to classic symptoms like redness, swelling, and pain.[1] In some cases, a true allergic reaction (Type IV or delayed hypersensitivity) mediated by T-cells can occur.[8]

Q4: Is Tianeptine sulfate water-soluble?

A4: Yes, Tianeptine sulfate is reported to be highly soluble in water.[9][10] This property is advantageous for creating aqueous-based formulations for injection.[10] Its sulfate salt form is also more physically stable and less hygroscopic (less likely to absorb moisture from the air) compared to Tianeptine sodium.[9][11]

Troubleshooting Guide for Injection Site Reactions

This section provides direct guidance for specific issues encountered during subcutaneous Tianeptine sulfate experiments.

Problem: My experiment shows significant redness, swelling, and signs of pain at the injection site. What parameters should I investigate first?

Solution: When encountering ISRs, a systematic approach is crucial. Begin by evaluating the formulation's properties, as these are the most common cause of irritation. Refer to the workflow diagram below for a step-by-step troubleshooting process.

Caption: A step-by-step workflow for troubleshooting injection site reactions.

Problem: How do I optimize my formulation's pH and osmolality to reduce irritation?

Solution: Optimizing pH and osmolality to be as close to physiological values as possible is a primary strategy for improving local tolerance.

• pH: The subcutaneous tissue has a physiological pH of approximately 7.4. Formulations with a non-physiological pH, particularly acidic ones, are known to cause pain.[7] While drug stability may require a different pH, aiming for a range of 5.5 to 8.5 is recommended for injectable solutions.[12] If a non-physiological pH is necessary, use the lowest possible buffer strength (e.g., 10 mM) to allow the body's natural buffering capacity to quickly neutralize the solution upon injection.[7][13] Studies have shown that citrate (B86180) buffers are more frequently associated with injection pain than histidine or phosphate (B84403) buffers.[13]

• Osmolality: The ideal osmolality for a subcutaneous injection is isotonic, which is approximately 300 mOsm/kg.[7] Hypertonic solutions can cause discomfort.[7] However, an upper limit of 600 mOsm/kg is often considered tolerable, especially for injection volumes of 0.5 mL or less.[7][12]

The table below summarizes key quantitative parameters for formulating a well-tolerated subcutaneous injection.

Parameter	Recommended Target	Rationale & Citations
pH	7.0 - 7.4 (Physiological)	Minimizes pain by preventing activation of nociceptors.[7] A wider range of 5.5-8.5 is generally acceptable for injectables.[12]
Osmolality	~300 mOsm/kg (Isotonic)	Prevents cell damage and discomfort caused by osmotic pressure differences.[7]
Tolerable Osmolality	< 600 mOsm/kg	Upper limit to minimize pain, particularly for volumes ≤ 0.5 mL.[3][7][12]
Buffer Strength	As low as possible (e.g., 10 mM)	Critical for non-physiological pH formulations to reduce pain upon injection.[7][13]
Injection Volume	≤ 1.5 mL	Higher volumes can cause tissue distortion, leakage, and pain.[3]

Problem: Could the excipients in my formulation be causing the reaction?

Solution: Yes, certain excipients are known to be more irritating than others.

• Preservatives: If using a multi-dose formulation requiring a preservative, m-cresol (B1676322) has been associated with more pain than benzyl (B1604629) alcohol or phenol.[3][7] Notably, benzyl alcohol may provide a mild local anesthetic effect, potentially reducing pain.[7]

• Surfactants: Polysorbates (e.g., Polysorbate 20, Polysorbate 80), while often necessary for stability, have been reported to cause hypersensitivity or injection site reactions in some individuals.[3]

• Buffers: As mentioned, citrate buffers are linked to a higher sensation of pain compared to histidine or phosphate buffers.[7][14]

If you suspect an excipient is the cause, consider preparing a control formulation (vehicle) without the Tianeptine sulfate and injecting it to see if a reaction still occurs. If it does, systematically substitute excipients to identify the problematic component.

General Experimental Protocol for Assessing Local Tolerance

This protocol provides a general methodology for the preclinical assessment of local tolerance to a novel subcutaneous Tianeptine sulfate formulation. Note: All animal experiments must be conducted in accordance with institutional and national animal welfare guidelines and approved by an appropriate ethics committee.

Objective: To evaluate the local tolerability of a Tianeptine sulfate formulation following a single subcutaneous injection in a rodent model (e.g., Sprague-Dawley rat).

Materials:

• Tianeptine sulfate formulation

• Vehicle control (formulation without Tianeptine sulfate)

• Positive control (e.g., 0.1% Formalin solution or other known irritant)

• Isotonic saline (0.9% NaCl) as a negative control

• Sterile syringes (e.g., 1 mL) and needles (e.g., 27-30 gauge)

• Animal model (e.g., Sprague-Dawley rats, 8-10 weeks old)

• Calipers for measuring reaction size

• Scoring system for visual assessment (see table below)

Methodology:

• Acclimatization: Allow animals to acclimate to the facility for at least 5 days prior to the study.

• Dosing Groups: Divide animals into four groups (n=5-8 per group):

  • Group 1: Negative Control (Isotonic Saline)

  • Group 2: Vehicle Control

  • Group 3: Tianeptine Sulfate Formulation

  • Group 4: Positive Control (Known Irritant)

• Preparation: Gently shave the dorsal region of each animal 24 hours before injection to allow for clear visualization of the injection site.

• Administration:

  • Administer a single subcutaneous injection of the assigned test article (e.g., 0.5 mL) into the shaved dorsal area.

  • Record the precise location of the injection for consistent evaluation.

  • Use a slow and consistent injection speed.

• Observation and Scoring:

  • Observe each animal for general health and signs of distress immediately after injection and at regular intervals (e.g., 1, 4, 24, 48, and 72 hours post-injection).

  • At each time point, visually assess the injection site for erythema (redness) and edema (swelling) using a standardized scoring system.

  • Measure the diameter of any visible reaction using calipers.

Example Dermal Reaction Scoring System:

Score	Erythema	Edema
0	No erythema	No edema
1	Very slight erythema	Very slight edema
2	Well-defined erythema	Slight edema (edges well-defined)
3	Moderate erythema	Moderate edema (raised ~1mm)

| 4 | Severe erythema to eschar formation | Severe edema (raised >1mm and extending) |

• Data Analysis:

  • Calculate the mean scores for erythema and edema for each group at each time point.

  • Compare the scores from the Tianeptine sulfate group to the negative and vehicle control groups using appropriate statistical methods. A well-tolerated formulation should have scores comparable to the negative control.

Visualization of Inflammatory Pathway

The following diagram illustrates the general biological cascade that leads to an injection site reaction. An irritating substance disrupts local tissue homeostasis, triggering the release of signaling molecules that recruit immune cells and cause inflammation.

References

• 1. Injection site reaction - Wikipedia [en.wikipedia.org]
• 2. Injection site reactions: Types, causes, treatment, and more [medicalnewstoday.com]
• 3. Understanding and Minimising Injection-Site Pain Following Subcutaneous Administration of Biologics: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. leukocare.com [leukocare.com]
• 5. Subcutaneous administration - Wikipedia [en.wikipedia.org]
• 6. A Systematic Review and Meta-Analysis of Injection Site Reactions in Randomized-Controlled Trials of Biologic Injections - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | New insight into the importance of formulation variables on parenteral growth hormone preparations: potential effect on the injection-site pain [frontiersin.org]
• 8. droracle.ai [droracle.ai]
• 9. tianeptine sulfate | 1224690-84-9 [chemicalbook.com]
• 10. bloomtechz.com [bloomtechz.com]
• 11. US8198268B2 - Tianeptine sulfate salt forms and methods of making and using the same - Google Patents [patents.google.com]
• 12. In vivo screening of subcutaneous tolerability for the development of novel excipients - PMC [pmc.ncbi.nlm.nih.gov]
• 13. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 14. pharmtech.com [pharmtech.com]

Improving the signal-to-noise ratio in electrophysiological recordings with Tianeptine sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the potential use of Tianeptine (B1217405) Sulfate (B86663) to improve the signal-to-noise ratio (SNR) in electrophysiological recordings. While direct quantitative evidence of SNR improvement is an emerging area of research, this guide offers insights into its plausible mechanisms of action, troubleshooting strategies for common experimental issues, and detailed experimental protocols based on existing literature.

Frequently Asked Questions (FAQs)

Q1: How might Tianeptine Sulfate improve the signal-to-noise ratio in electrophysiological recordings?

While direct studies are limited, Tianeptine Sulfate's known mechanisms of action suggest a potential for SNR improvement primarily by enhancing the "signal" component. Tianeptine has been shown to modulate glutamatergic neurotransmission, which could lead to an increase in the amplitude of neuronal signals such as excitatory postsynaptic currents (EPSCs)[1][2][3]. Specifically, tianeptine has been found to potentiate AMPA receptor-mediated neuronal responses[4]. By increasing the strength of the desired physiological signal, the relative impact of background noise may be reduced, thus improving the overall SNR.

Q2: What is the proposed signaling pathway through which Tianeptine Sulfate could enhance neuronal signals?

Tianeptine is believed to exert its effects through the modulation of the glutamatergic system and activation of the mTOR signaling pathway. It has been shown to increase the phosphorylation of AMPA and NMDA receptors, a process that can enhance synaptic plasticity[1][4]. This is thought to involve the activation of signaling cascades including CaMKII, PKA, and the MAPK/ERK pathway[4][5]. Furthermore, tianeptine has been demonstrated to activate the mTOR signaling pathway, which is crucial for protein synthesis, dendritic growth, and synaptic plasticity[6][7][8]. Enhanced synaptic efficacy resulting from these pathways could lead to larger and more robust physiological signals during electrophysiological recordings.

Q3: Are there any known effects of Tianeptine Sulfate on baseline electrical noise?

Currently, there is no direct evidence to suggest that Tianeptine Sulfate actively reduces baseline electrical noise in electrophysiological recordings. Its primary proposed benefit for SNR is through the amplification of the physiological signal itself. Standard laboratory practices for noise reduction, such as proper grounding and shielding, remain essential.

Q4: What is the difference between Tianeptine Sodium and Tianeptine Sulfate for research applications?

Tianeptine is available in different salt forms, most commonly sodium and sulfate. Tianeptine sodium is characterized by rapid absorption and a shorter half-life. In contrast, tianeptine sulfate provides a more extended release profile and greater stability, which may be advantageous for long-term electrophysiological recording experiments requiring sustained compound exposure.

Q5: At what concentrations has Tianeptine been used in in-vitro electrophysiology?

In in-vitro studies using hippocampal slices, tianeptine has been applied at concentrations around 10 µM, which is considered a therapeutically relevant concentration[1]. This concentration has been shown to rapidly increase the amplitudes of NMDA- and AMPA-mediated EPSCs[1].

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps with Tianeptine Sulfate	General Troubleshooting Steps
No discernible increase in signal amplitude after Tianeptine Sulfate application.	Insufficient drug concentration at the target site.	1. Verify the final concentration of Tianeptine Sulfate in the recording chamber. 2. Ensure adequate perfusion time for the drug to reach the tissue. 3. Consider a dose-response experiment to determine the optimal concentration for your specific preparation.	1. Check the viability of the tissue preparation (e.g., slice health). 2. Verify the functionality of the stimulating and recording electrodes. 3. Confirm the stability of the recording setup.
Increased baseline noise or spontaneous firing after Tianeptine Sulfate application.	Potential excitotoxic effects at high concentrations or off-target effects.	1. Reduce the concentration of Tianeptine Sulfate. 2. Monitor for changes in neuronal firing patterns that may indicate over-excitation. 3. Ensure the drug solution is fresh and properly prepared.	1. Re-check grounding and shielding of the setup. 2. Identify and eliminate any new sources of electrical interference. 3. Ensure the bath solution has the correct ionic composition and temperature.
Inconsistent or variable effects of Tianeptine Sulfate across experiments.	Differences in experimental conditions or tissue variability.	1. Standardize the Tianeptine Sulfate solution preparation and application protocol. 2. Use animals of the same age and strain to minimize biological variability. 3. Ensure consistent timing of drug application relative to the start of recording.	1. Maintain consistent environmental conditions (temperature, humidity, light). 2. Calibrate all recording equipment before each experiment. 3. Use a consistent protocol for tissue preparation and handling.
Signal rundown over the course of a long recording with Tianeptine Sulfate.	Drug degradation or receptor desensitization.	1. For long-term experiments, consider using the more stable Tianeptine Sulfate form. 2. If using a static bath, periodically refresh the drug-containing solution. 3. Include control recordings without the drug to assess the natural rundown of the preparation.	1. Ensure continuous and adequate perfusion of the tissue with oxygenated artificial cerebrospinal fluid (aCSF). 2. Monitor and maintain the temperature and pH of the recording solution. 3. Minimize phototoxicity by limiting light exposure to the preparation.

Signaling Pathways and Experimental Workflows

Tianeptine's Modulation of Glutamatergic Signaling.

Tianeptine's Activation of the mTOR Signaling Pathway.

General Experimental Workflow for Electrophysiology with Tianeptine.

Experimental Protocols

The following are generalized protocols for in-vitro and in-vivo electrophysiological recordings with Tianeptine Sulfate, based on methodologies described in the literature[1][9][10][11]. Researchers should adapt these protocols to their specific experimental needs and in accordance with their institutional animal care and use committee guidelines.

In-Vitro Slice Electrophysiology

1. Slice Preparation:

• Anesthetize the animal (e.g., Wistar rat) and perform transcardial perfusion with ice-cold, oxygenated (95% O2, 5% CO2) artificial cerebrospinal fluid (aCSF) of appropriate composition.

• Rapidly dissect the brain and prepare coronal or sagittal slices (e.g., 300-400 µm thick) of the region of interest (e.g., hippocampus) using a vibratome in ice-cold, oxygenated aCSF.

• Transfer slices to a holding chamber with oxygenated aCSF at room temperature and allow them to recover for at least 1 hour before recording.

2. Tianeptine Sulfate Solution Preparation:

• Prepare a stock solution of Tianeptine Sulfate in the appropriate solvent (e.g., water or DMSO) at a high concentration.

• On the day of the experiment, dilute the stock solution in aCSF to the final desired concentration (e.g., 10 µM)[1]. Ensure the final concentration of the solvent is minimal and does not affect neuronal activity.

3. Electrophysiological Recording:

• Transfer a slice to the recording chamber and continuously perfuse with oxygenated aCSF at a constant flow rate and temperature (e.g., 30-32°C).

• Obtain a stable baseline recording of the desired parameter (e.g., field excitatory postsynaptic potentials (fEPSPs) or whole-cell patch-clamp recordings of EPSCs) for at least 10-20 minutes.

• Switch the perfusion to the aCSF containing Tianeptine Sulfate and record for the desired duration.

• A washout period with drug-free aCSF can be included to assess the reversibility of the effects.

4. Data Analysis:

• Measure the amplitude and slope of fEPSPs or the amplitude and kinetics of EPSCs before and after drug application.

• Calculate the signal-to-noise ratio by dividing the peak amplitude of the signal by the standard deviation of the baseline noise.

• Perform appropriate statistical analysis to compare pre-drug and post-drug conditions.

In-Vivo Electrophysiology

1. Animal Preparation and Surgery:

• Anesthetize the animal (e.g., mouse or rat) with an appropriate anesthetic agent (e.g., urethane (B1682113) or isoflurane) and mount it in a stereotaxic frame.

• Perform a craniotomy over the brain region of interest.

• Carefully lower the recording electrode(s) to the target depth. For simultaneous drug application, a multi-barreled micropipette can be used for juxtacellular recording and local infusion[11].

2. Tianeptine Sulfate Administration:

• For systemic administration, Tianeptine Sulfate can be dissolved in saline and administered via intraperitoneal (i.p.) or subcutaneous (s.c.) injection at appropriate doses (e.g., 10-30 mg/kg)[12].

• For local application, a solution of Tianeptine Sulfate in aCSF can be pressure-ejected from a micropipette positioned near the recording electrode[11].

3. Electrophysiological Recording:

• Record baseline neuronal activity (e.g., single-unit spikes, local field potentials (LFPs)) for a stable period before drug administration.

• Administer Tianeptine Sulfate and continue recording to observe its effects on neuronal firing rates, spike waveforms, and LFP power in different frequency bands.

• Monitor the animal's physiological state (e.g., temperature, heart rate) throughout the experiment.

4. Data Analysis:

• Isolate single-unit activity through spike sorting.

• Analyze changes in firing rate, spike amplitude, and waveform characteristics before and after drug administration.

• Calculate the signal-to-noise ratio of sorted spikes.

• Perform spectral analysis on LFP data to identify changes in oscillatory power.

Quantitative Data Summary

The following table summarizes quantitative findings from studies on the electrophysiological effects of Tianeptine. Note that direct measurements of signal-to-noise ratio are not yet available in the published literature.

Parameter	Species/Preparation	Tianeptine Dose/Concentration	Key Finding	Reference
NMDA & AMPA/kainate EPSC Amplitude	Rat Hippocampal Slices	10 µM (in vitro)	Rapid increase in the amplitudes of NMDA- and AMPA/kainate-mediated EPSCs.	[1]
Input-Output Relation of EPSCs	Rat Hippocampal Slices	10 mg/kg/day (in vivo treatment)	Strengthened the slope of the input-output relation of EPSCs.	[1]
AMPA Receptor-Mediated Neuronal Responses	Murine Hippocampal Slices	10 µM (in vitro)	Increased AMPA receptor-mediated neuronal responses.	[4]
CA1 Pyramidal Cell Firing Rate	Rat (in vivo)	ED50 = 0.68 +/- 0.17 mg/kg (i.v.)	Increased the firing rate of CA1 pyramidal cells.	[13]
Locus Coeruleus Neuron Firing Rate	Rat (in vivo)	ID50 = 1.74 +/- 0.2 mg/kg (i.v.)	Decreased the firing rate of locus coeruleus neurons.	[13]
Dorsal Raphe Neuron Firing Rate	Rat (in vivo)	Up to 10 mg/kg (i.v.)	Did not modify the firing rate of raphe dorsalis neurons.	[13]
Hippocampal Beta-Frequency Activity	Rat (in vivo)	10 & 30 mg/kg (s.c.)	Dose-dependent increase in hippocampal beta-frequency LFP activity.	[12]
Field Excitatory Postsynaptic Potential (fEPSP) Slope	Rat (in vivo)	10 & 30 mg/kg (s.c.)	Modest increase in fEPSP slope.	[12]

References

• 1. The antidepressant tianeptine persistently modulates glutamate receptor currents of the hippocampal CA3 commissural associational synapse in chronically stressed rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The neurobiological properties of tianeptine (Stablon): from monoamine hypothesis to glutamatergic modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The neurobiological properties of Tianeptine (Stablon): from monoamine hypothesis to glutamatergic modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tianeptine potentiates AMPA receptors by activating CaMKII and PKA via the p38, p42/44 MAPK and JNK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Predominant Protective Effect of Tianeptine Over Other Antidepressants in Models of Neuronal Apoptosis: The Effect Blocked by Inhibitors of MAPK/ERK1/2 and PI3-K/Akt Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PS114. Effects of Tianeptine on mTOR Signaling in Rat Hippocampal Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tianeptine induces mTORC1 activation in rat hippocampal neurons under toxic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Tianeptine induces mTORC1 activation in rat hippocampal neurons under toxic conditions | Semantic Scholar [semanticscholar.org]
• 9. tianeptine.com [tianeptine.com]
• 10. Tianeptine modulates synaptic vesicle dynamics and favors synaptic mitochondria processes in socially isolated rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A protocol for simultaneous in vivo juxtacellular electrophysiology and local pharmacological manipulation in mouse cortex - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. tianeptine.com [tianeptine.com]

Controlling for placebo effects in Tianeptine sulfate behavioral experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals conducting behavioral experiments with Tianeptine (B1217405) sulfate (B86663). The information is presented in a question-and-answer format to directly address specific issues that may be encountered.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Tianeptine that is relevant to its behavioral effects?

A1: Tianeptine's primary mechanism of action for its antidepressant-like behavioral effects is its activity as a full agonist at the mu-opioid receptor (MOR).[1][2][3][4] This is a departure from the initial hypotheses that centered on its effects on serotonin (B10506) reuptake.[4] Studies using MOR knockout mice have demonstrated that the antidepressant and analgesic effects of tianeptine are absent in animals lacking this receptor, confirming its MOR-dependent activity.[3][5][6]

Q2: What is an appropriate placebo control for Tianeptine sulfate in a behavioral experiment?

A2: An appropriate placebo for Tianeptine sulfate is the vehicle used to dissolve the drug. For intraperitoneal (i.p.) injections in rodents, physiological saline is a commonly used and appropriate vehicle for Tianeptine.[3][7] Therefore, a sterile physiological saline solution administered via the same route and volume as the tianeptine solution serves as a robust placebo control.

Q3: Why is it critical to include a placebo control group in our Tianeptine behavioral studies?

A3: Including a placebo control group is critical to differentiate the pharmacological effects of Tianeptine from the effects of the experimental procedures themselves. The stress from handling and injection can influence the behavior of rodents in tests like the Forced Swim Test and Elevated Plus-Maze.[8] A placebo group, which receives the vehicle injection, allows researchers to account for these procedural stressors and isolate the true behavioral changes induced by Tianeptine.

Q4: What are blinding and randomization, and why are they important in our experimental design?

A4: Blinding is the practice of concealing the treatment allocation from the individuals involved in the experiment, including the experimenters and animal handlers, until the data analysis is complete. Randomization is the process of assigning subjects to different treatment groups (e.g., Tianeptine or placebo) in a random manner. These two practices are essential for minimizing bias. Blinding prevents the experimenter's expectations from unintentionally influencing how they handle the animals or score the behaviors. Randomization helps to ensure that any inherent differences between animals are evenly distributed across the treatment groups.[7]

Troubleshooting Guides

Q5: We are not observing a significant antidepressant-like effect of Tianeptine in the Forced Swim Test compared to our placebo group. What could be the issue?

A5: Several factors could contribute to a lack of a significant effect. Consider the following:

• Dosage: Ensure that the dose of Tianeptine sulfate is within the effective range. Studies have shown that doses of 10 mg/kg and 30 mg/kg (i.p.) in mice can significantly reduce immobility time.[1]

• Timing of Administration: The timing of drug administration relative to the behavioral test is crucial. The antidepressant-like effects of acute tianeptine administration are time-dependent.

• Strain of Rodent: Different strains of mice and rats can exhibit varying baseline levels of immobility and sensitivity to antidepressants in the Forced Swim Test.[8]

• Experimental Conditions: Factors such as water temperature, the dimensions of the swim cylinder, and the time of day can all influence the results. Consistency in these parameters is key.[8]

• Habituation: Ensure that animals are properly habituated to the experimental room and handling procedures to reduce stress-induced variability.

Q6: We are observing high variability in the behavioral responses within our placebo group. How can we reduce this?

A6: High variability in a placebo group can obscure the true effect of the drug. To reduce this variability:

• Standardize Handling: Ensure all animals are handled in the same manner and by the same experimenter, if possible. The sex of the experimenter can also influence rodent behavior.

• Control Environmental Factors: Maintain consistent lighting, noise levels, and temperature in both the housing and testing rooms.

• Acclimatization: Allow for a sufficient acclimatization period for the animals to the new environment before testing begins.

• Randomization: Proper randomization can help to distribute animals with different baseline characteristics evenly across groups.

• Consider an Untreated Control Group: In addition to a placebo-injected group, including a group of animals that receive no injection can help to quantify the effect of the injection stress itself.

Data Presentation

Table 1: Effect of Tianeptine on Immobility Time in the Mouse Forced Swim Test

Treatment Group	Dose (mg/kg, i.p.)	N	Mean Immobility Time (seconds)	Standard Error of the Mean (SEM)
Placebo (Saline)	0	14	160	15
Tianeptine Sulfate	10	14	110	18
Tianeptine Sulfate	30	12	95	12

Data extracted and synthesized from graphical representations in Samuels et al., 2017.[1]

Experimental Protocols

Detailed Methodology for a Blinded and Randomized Tianeptine Behavioral Study Using the Forced Swim Test

This protocol outlines a workflow for a behavioral experiment designed to assess the antidepressant-like effects of Tianeptine sulfate in mice while controlling for placebo effects.

1. Animal and Housing:

• Use male C57BL/6 mice, 8-10 weeks old.
• House animals in groups of 4-5 per cage with ad libitum access to food and water.
• Maintain a 12-hour light/dark cycle and a constant temperature and humidity.
• Allow at least one week of acclimatization to the facility before any procedures.

2. Preparation of Tianeptine and Placebo Solutions:

• Tianeptine Sulfate Solution: Dissolve Tianeptine sulfate in sterile physiological saline to the desired concentrations (e.g., 1 mg/ml and 3 mg/ml for 10 mg/kg and 30 mg/kg doses, respectively, assuming a 10 ml/kg injection volume).
• Placebo Solution: Use sterile physiological saline.
• Prepare both solutions fresh on the day of the experiment.

3. Blinding and Randomization Procedure:

• A third party not involved in the handling or behavioral scoring should prepare the drug and placebo solutions in identical, coded syringes.
• Assign each animal a unique ID.
• Use a random number generator to assign each animal to a treatment group (e.g., Group 1: Placebo, Group 2: Tianeptine 10 mg/kg, Group 3: Tianeptine 30 mg/kg).
• The experimenter will only know the animal ID and the corresponding coded syringe to use for injection.

4. Experimental Workflow:

A diagram of this workflow is provided below.

Mandatory Visualizations

Caption: Workflow for a blinded and randomized Tianeptine behavioral study.

Caption: Simplified signaling pathway of the mu-opioid receptor activated by Tianeptine.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Frontiers | Chronic tianeptine induces tolerance in analgesia and hyperlocomotion via mu-opioid receptor activation in mice [frontiersin.org]
• 4. Classics in Chemical Neuroscience: Tianeptine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. escholarship.org [escholarship.org]
• 6. researchgate.net [researchgate.net]
• 7. Opioid-Like Adverse Effects of Tianeptine in Male Rats and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Factors influencing behavior in the forced swim test - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Bioavailability of Tianeptine Sulfate and Tianeptine Sodium for Researchers and Drug Development Professionals

An objective comparison of the pharmacokinetic profiles of Tianeptine (B1217405) Sulfate (B86663) and Tianeptine Sodium, supported by available data and detailed experimental methodologies.

This guide provides a comprehensive comparison of the bioavailability of two common salt forms of the atypical antidepressant Tianeptine: the immediate-release sodium salt and the longer-acting sulfate salt. While extensive pharmacokinetic data is available for Tianeptine sodium, there is a notable lack of publicly available, peer-reviewed clinical studies detailing the specific pharmacokinetic parameters of Tianeptine sulfate in humans. Therefore, this comparison relies on published data for the sodium salt and qualitative descriptions for the sulfate form.

Executive Summary

Tianeptine sodium is characterized by its rapid absorption and short elimination half-life, necessitating multiple daily doses to maintain therapeutic concentrations. In contrast, Tianeptine sulfate is designed for a slower release, which is believed to result in a more sustained plasma concentration, allowing for less frequent dosing. This fundamental difference in their pharmacokinetic profiles is the primary determinant in selecting one form over the other in a research or drug development context.

Data Presentation: Pharmacokinetic Parameters

The following table summarizes the available pharmacokinetic data for Tianeptine sodium. It is important to note that a direct, head-to-head comparative study providing these parameters for Tianeptine sulfate is not currently available in the scientific literature.

Pharmacokinetic Parameter	Tianeptine Sodium (12.5 mg, oral)	Tianeptine Sulfate
Maximum Plasma Concentration (Cmax)	334 ± 79 ng/mL[1][2]	Data not available (expected to be lower than sodium salt)
Time to Maximum Plasma Concentration (Tmax)	0.94 ± 0.47 hours[1][2]	Data not available (expected to be longer than sodium salt)
Area Under the Curve (AUC)	Data available in specific studies	Data not available
Elimination Half-life (t½)	2.5 ± 1.1 hours[1][2]	Data not available (expected to be longer than sodium salt)
Bioavailability	~99%[3][4]	Data not available

Note: The data for Tianeptine sodium is derived from studies in healthy volunteers. The characteristics of Tianeptine sulfate are based on descriptive information from various sources suggesting a slower absorption and prolonged action.

Experimental Protocols

The following sections detail the methodologies typically employed in pharmacokinetic studies of Tianeptine, which would be applicable for a comparative bioavailability study of the sulfate and sodium salts.

Bioavailability Study Protocol (Human)

A standard protocol for a comparative bioavailability study would involve a randomized, crossover design.

• Subject Recruitment: A cohort of healthy, non-smoking adult volunteers would be recruited. Participants would undergo a thorough medical screening to ensure they meet the inclusion criteria and have no contraindications.

• Study Design: A randomized, two-period, two-sequence crossover design is typically employed. This design minimizes inter-subject variability.

• Drug Administration: In each period, subjects would receive a single oral dose of either Tianeptine sodium or Tianeptine sulfate after an overnight fast. A standardized meal may be provided at a specified time post-dosing.

• Washout Period: A washout period of at least seven days between the two treatment periods is necessary to ensure complete elimination of the drug from the body before the next administration.

• Blood Sampling: Venous blood samples would be collected into labeled tubes containing an anticoagulant at predetermined time points before and after drug administration (e.g., 0, 0.25, 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, and 24 hours post-dose).

• Plasma Separation and Storage: The collected blood samples are centrifuged to separate the plasma, which is then stored at -80°C until analysis.

Analytical Method: Quantification of Tianeptine in Plasma by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for the quantification of Tianeptine and its metabolites in biological matrices.[5][6]

• Sample Preparation: Plasma samples are thawed and prepared for analysis. This typically involves a protein precipitation step, where a solvent like acetonitrile (B52724) is added to the plasma to precipitate proteins. The sample is then centrifuged, and the supernatant is collected. Alternatively, liquid-liquid extraction or solid-phase extraction can be used for sample clean-up.[5][6]

• Chromatographic Separation: The prepared sample is injected into a high-performance liquid chromatography (HPLC) system. Separation of Tianeptine and its metabolites from other plasma components is achieved on a C18 analytical column using a mobile phase gradient.

• Mass Spectrometric Detection: The eluent from the HPLC column is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to specifically detect and quantify the parent Tianeptine molecule and its major metabolites.

• Quantification: The concentration of Tianeptine in the plasma samples is determined by comparing the peak area of the analyte to that of a known concentration of an internal standard. Calibration curves are generated using standards of known Tianeptine concentrations.

Mandatory Visualization

Tianeptine's Glutamatergic Signaling Pathway

Tianeptine's primary mechanism of action is believed to be the modulation of the glutamatergic system, which plays a crucial role in neuroplasticity and the pathophysiology of depression.[7][8]

Caption: Tianeptine's modulation of glutamatergic neurotransmission.

Experimental Workflow for Bioavailability Study

The following diagram illustrates the typical workflow for a clinical study designed to compare the bioavailability of two drug formulations.

Caption: Workflow of a comparative bioavailability study.

References

• 1. Classics in Chemical Neuroscience: Tianeptine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacokinetic and metabolic parameters of tianeptine in healthy volunteers and in populations with risk factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tianeptine - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. Simultaneous determination of tianeptine and its active metabolite tianeptine MC5 in rat plasma and brain tissue using high performance liquid chromatography/electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. Pharmacokinetic study of tianeptine and its active metabolite MC5 in rats following different routes of administration using a novel liquid chromatography tandem mass spectrometry analytical method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tianeptine, an Antidepressant with Opioid Agonist Effects: Pharmacology and Abuse Potential, a Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The neurobiological properties of Tianeptine (Stablon): from monoamine hypothesis to glutamatergic modulation - PMC [pmc.ncbi.nlm.nih.gov]

Tianeptine Sulfate vs. Fluoxetine: A Comparative Analysis of Their Effects on Serotonin Reuptake and Beyond

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacological effects of tianeptine (B1217405) sulfate (B86663) and fluoxetine (B1211875), with a primary focus on their distinct mechanisms of action related to serotonin (B10506) reuptake. While both compounds are utilized in the management of depressive disorders, their molecular targets and signaling pathways diverge significantly. This analysis is supported by experimental data and detailed methodologies to inform further research and drug development.

Executive Summary

Fluoxetine, a cornerstone of antidepressant therapy, functions as a selective serotonin reuptake inhibitor (SSRI), thereby increasing the synaptic availability of serotonin.[1][2][3][4] In stark contrast, tianeptine was initially conceptualized as a serotonin reuptake enhancer (SRE), a mechanism that has been a subject of scientific debate. More recent and compelling evidence has elucidated that the primary antidepressant effects of tianeptine are likely mediated through the modulation of the glutamatergic system and its action as a full agonist at the mu-opioid receptor.[5][6][7][8][9][10][11] This guide will delve into these contrasting mechanisms, presenting available quantitative data, experimental protocols, and visual representations of the signaling pathways involved.

Data Presentation: Comparative Pharmacological Data

The following table summarizes the key pharmacological parameters of tianeptine sulfate and fluoxetine, highlighting their differential effects on the serotonin transporter (SERT).

Parameter	Tianeptine Sulfate	Fluoxetine	Reference(s)
Primary Mechanism on Serotonin System	Initially proposed as a Serotonin Reuptake Enhancer (SRE); more recent evidence suggests this is not its primary antidepressant mechanism.	Selective Serotonin Reuptake Inhibitor (SSRI).	[1][3][12][5]
Binding Affinity for SERT (Ki)	Low to negligible; specific quantitative values are not consistently reported, underscoring that SERT is not a primary target.	High affinity; specific values vary by study but are consistently in the low nanomolar range.	[5]
Primary Antidepressant Mechanism	Modulation of AMPA and NMDA glutamate (B1630785) receptors; full agonist at the mu-opioid receptor.	Inhibition of the serotonin transporter (SERT), leading to increased synaptic serotonin levels.	[1][3][5][6][7][8][9][10][11]

Experimental Protocols

The determination of a compound's effect on serotonin reuptake is typically assessed through in vitro assays. Below are detailed methodologies for two common experimental approaches.

Radioligand Binding Assay to Determine Binding Affinity (Ki) for SERT

This assay quantifies the affinity of a test compound for the serotonin transporter by measuring its ability to displace a radiolabeled ligand that is known to bind to SERT with high affinity.

• Objective: To determine the equilibrium dissociation constant (Ki) of tianeptine sulfate and fluoxetine for the serotonin transporter (SERT).

• Materials:

  • Cell membranes prepared from cells expressing the human serotonin transporter (e.g., HEK293-hSERT cells).

  • Radioligand: [³H]citalopram or another suitable high-affinity SERT radioligand.

  • Test Compounds: Tianeptine sulfate and fluoxetine hydrochloride.

  • Assay Buffer: e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

  • Wash Buffer: Ice-cold assay buffer.

  • Scintillation fluid.

  • Glass fiber filters.

  • Cell harvester.

  • Liquid scintillation counter.

• Procedure:

  • Membrane Preparation: Homogenize cultured cells expressing hSERT in ice-cold assay buffer. Centrifuge the homogenate and resuspend the resulting pellet (containing the cell membranes) in fresh assay buffer. Determine the protein concentration of the membrane preparation.

  • Assay Setup: In a 96-well plate, set up triplicate wells for total binding (membranes + radioligand), non-specific binding (membranes + radioligand + a high concentration of a known SERT inhibitor, e.g., unlabeled paroxetine), and competitive binding (membranes + radioligand + varying concentrations of the test compound).

  • Incubation: Incubate the plates at a controlled temperature (e.g., room temperature) for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

  • Harvesting: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. The filters will trap the cell membranes with the bound radioligand.

  • Washing: Wash the filters multiple times with ice-cold wash buffer to remove any unbound radioligand.

  • Scintillation Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a liquid scintillation counter.

  • Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the log concentration of the test compound to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Serotonin Reuptake Inhibition Assay

This functional assay directly measures the ability of a test compound to inhibit the uptake of radiolabeled serotonin into cells that express the serotonin transporter.

• Objective: To determine the half-maximal inhibitory concentration (IC50) of tianeptine sulfate and fluoxetine for serotonin uptake.

• Materials:

  • Cultured cells expressing hSERT (e.g., HEK293-hSERT cells or JAR cells).

  • Radiolabeled serotonin: [³H]5-HT.

  • Test Compounds: Tianeptine sulfate and fluoxetine hydrochloride.

  • Uptake Buffer: e.g., Krebs-Ringer-HEPES buffer.

  • Lysis Buffer.

  • Scintillation fluid.

  • Microplates.

  • Liquid scintillation counter.

• Procedure:

  • Cell Plating: Plate the hSERT-expressing cells in microplates and allow them to adhere and grow.

  • Pre-incubation: Wash the cells with uptake buffer and then pre-incubate them with varying concentrations of the test compound or vehicle for a set period (e.g., 15-30 minutes) at 37°C.

  • Initiation of Uptake: Add [³H]5-HT to each well to initiate the uptake process.

  • Incubation: Incubate the plates for a short, defined period (e.g., 5-10 minutes) at 37°C. This incubation time should be within the linear range of serotonin uptake.

  • Termination of Uptake: Rapidly terminate the uptake by washing the cells with ice-cold uptake buffer.

  • Cell Lysis: Lyse the cells using a suitable lysis buffer.

  • Scintillation Counting: Transfer the cell lysates to scintillation vials with scintillation fluid and measure the radioactivity, which corresponds to the amount of [³H]5-HT taken up by the cells.

  • Data Analysis: Determine the percentage of inhibition of serotonin uptake for each concentration of the test compound compared to the vehicle control. Plot the percentage of inhibition against the log concentration of the test compound to calculate the IC50 value.

Signaling Pathways and Mechanisms of Action

The distinct pharmacological profiles of tianeptine sulfate and fluoxetine are best understood by visualizing their respective signaling pathways.

Fluoxetine: A Classic Selective Serotonin Reuptake Inhibitor (SSRI)

Fluoxetine's mechanism of action is centered on the inhibition of the serotonin transporter (SERT) in the presynaptic neuron.[1][3] This blockade prevents the reuptake of serotonin from the synaptic cleft, leading to an accumulation of serotonin and enhanced postsynaptic neuronal signaling.

References

• 1. About fluoxetine - NHS [nhs.uk]
• 2. Fluoxetine: MedlinePlus Drug Information [medlineplus.gov]
• 3. Fluoxetine - Wikipedia [en.wikipedia.org]
• 4. drugs.com [drugs.com]
• 5. Tianeptine, an Antidepressant with Opioid Agonist Effects: Pharmacology and Abuse Potential, a Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The neurobiological properties of Tianeptine (Stablon): from monoamine hypothesis to glutamatergic modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What is the mechanism of Tianeptine Sodium? [synapse.patsnap.com]
• 8. The neurobiological properties of tianeptine (Stablon): from monoamine hypothesis to glutamatergic modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Mu opioid receptors on hippocampal GABAergic interneurons are critical for the antidepressant effects of tianeptine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Tianeptine, an atypical pharmacological approach to depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Tianeptine, a selective enhancer of serotonin uptake in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]

Tianeptine Sulfate vs. Ketamine: A Head-to-Head Comparison on Synaptic Plasticity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Tianeptine (B1217405) sulfate (B86663) and Ketamine, focusing on their distinct effects on synaptic plasticity. The information presented is supported by experimental data to elucidate their mechanisms of action, empowering researchers in the fields of neuroscience and psychopharmacology.

Introduction: The Glutamatergic System and Synaptic Plasticity

The pathophysiology of major depressive disorder (MDD) is increasingly understood to involve impairments in neuroplasticity, particularly within the glutamatergic system.[1][2][3] Synaptic plasticity, the ability of synapses to strengthen or weaken over time, is a fundamental process for learning, memory, and cognitive function.[2][4] Key forms of synaptic plasticity, such as Long-Term Potentiation (LTP), are crucial for encoding and storing information.[4] Both Tianeptine and Ketamine, despite their different pharmacological profiles, converge on the modulation of glutamatergic synapses, representing a paradigm shift from the classic monoamine hypothesis of depression.[5][6] This guide dissects their comparative effects on these critical neural processes.

Primary Mechanisms of Action

While both compounds ultimately modulate glutamatergic neurotransmission, their primary molecular targets and initial mechanisms differ significantly.

Tianeptine Sulfate: Initially classified as a selective serotonin (B10506) reuptake enhancer (SSRE), this theory has been challenged by findings that its primary mechanism involves the modulation of the glutamatergic system and its function as a µ-opioid receptor (MOR) agonist.[7][8][9][10] Tianeptine does not appear to bind directly to NMDA or AMPA receptors but influences their function through downstream signaling cascades, particularly under conditions of stress.[10][11] It restores the phosphorylation state of glutamate (B1630785) receptors and normalizes stress-induced changes in glutamatergic transmission.[5][10][12]

Ketamine: Ketamine is a non-competitive N-methyl-D-aspartate (NMDA) receptor antagonist.[13][14] Its antidepressant action is hypothesized to stem from the preferential blockade of NMDA receptors on inhibitory GABAergic interneurons.[6][15] This leads to a disinhibition of pyramidal neurons, resulting in a surge of glutamate release.[6] This glutamate surge subsequently activates α-amino-3-hydroxy-5-methyl-4-isoxazole propionic acid (AMPA) receptors, triggering downstream pathways that lead to rapid synaptogenesis.[14][16]

Comparative Overview of Mechanisms

Feature	Tianeptine Sulfate	Ketamine
Primary Target	µ-Opioid Receptor (MOR) Agonist; Glutamate Modulator[7][9][10]	NMDA Receptor Antagonist[6][13][14]
Effect on Glutamate	Normalizes stress-induced glutamatergic dysregulation[2][12][17]	Induces a transient surge in synaptic glutamate[6][14]
Primary Receptor Modulated	Indirectly potentiates AMPA receptor function[18][19][20]	Directly blocks NMDA receptors; indirectly activates AMPA receptors[14][16]
Mode of Plasticity	Restores/normalizes stress-impaired synaptic plasticity[2][5][18]	Induces a rapid form of homeostatic plasticity and synaptogenesis[21][22][23]
Key Signaling Pathways	CaMKII, PKA, MAPK pathways[18][19]	mTOR, BDNF, eEF2K pathways[13][14][16][24]

Signaling Pathways

The distinct primary actions of Tianeptine and Ketamine initiate different intracellular signaling cascades to promote synaptic plasticity.

Tianeptine Signaling Pathway

Tianeptine's mechanism involves the activation of intracellular kinases that enhance AMPA receptor function. Studies indicate that Tianeptine activates Ca2+/calmodulin-dependent protein kinase II (CaMKII) and Protein Kinase A (PKA).[18][19] This leads to the phosphorylation of AMPA receptor subunits (GluA1), potentiating AMPA-mediated neuronal responses and favoring synaptic plasticity.[18][19][20] This process helps restore synaptic function that is often impaired by chronic stress.[18]

Tianeptine's signaling cascade for restoring synaptic plasticity.

Ketamine Signaling Pathway

Ketamine's blockade of NMDA receptors on GABA interneurons leads to a glutamate surge, which activates postsynaptic AMPA receptors.[6][16] This activation is a critical trigger, initiating the synthesis of key proteins involved in synaptogenesis through the brain-derived neurotrophic factor (BDNF) and mechanistic target of rapamycin (B549165) (mTOR) signaling pathways.[13][16][24] The activation of these pathways leads to a rapid increase in the number and function of dendritic spines, a structural correlate of synaptic plasticity.[23][25]

Ketamine's signaling cascade for inducing synaptogenesis.

Head-to-Head on Long-Term Potentiation (LTP)

LTP is a persistent strengthening of synapses based on recent patterns of activity and is a key cellular mechanism underlying learning and memory. The effects of Tianeptine and Ketamine on LTP are notably different.

Tianeptine has been shown to restore LTP that is impaired by chronic stress.[18] In animal models, stress exposure inhibits LTP in the hippocampus-prefrontal cortex pathway, and treatment with tianeptine reverses this impairment.[5][18] At a concentration of 10 μM, tianeptine enhances the initial, GluA1-dependent phase of LTP.[19] This suggests tianeptine acts as a resilience-promoting agent, normalizing synaptic plasticity in pathological states.

Ketamine's effect on LTP is more complex. Some studies report that clinically relevant concentrations of ketamine can decrease or impair LTP induction.[26][27] In contrast, other work suggests that ketamine enhances LTP-based neural plasticity in patients with depression.[28] A recent and compelling hypothesis suggests that ketamine induces a form of homeostatic plasticity that operates independently of Hebbian plasticity mechanisms like LTP.[21][22][29] This could explain how ketamine can exert powerful antidepressant effects without impairing LTP-dependent learning and memory.[21][30]

Quantitative Effects on Synaptic Plasticity

Compound	Model System	Measurement	Effect	Reference
Tianeptine	Stressed mice hippocampal slices	Long-Term Potentiation (LTP)	Restores stress-induced impairment of LTP.[18]	[18]
Tianeptine	Murine hippocampal slices	AMPA receptor-mediated responses	Increased neuronal responses.[19]	[19]
Tianeptine	Stressed rats in vivo	Hippocampal-PFC LTP	Restores stress-impaired LTP.[5]	[5]
Ketamine	Mouse hippocampal slices	Long-Term Potentiation (LTP)	Decreased LTP in a concentration-dependent manner (3-100μM).[27]	[27]
Ketamine	Rat in vivo (HPC-PFC pathway)	Long-Term Potentiation (LTP)	Disrupted LTP induction.[26]	[26]
Ketamine	Human (MDD patients)	Visual Sensory Evoked Potential LTP	Enhanced LTP-based neural plasticity.[28]	[28]
Ketamine	Mouse hippocampal slices	Homeostatic Plasticity vs. LTP	Ketamine-induced plasticity occurs independently of LTP.[21][29]	[21][29]

Experimental Protocols

Measuring synaptic plasticity, particularly LTP, is central to understanding the effects of these compounds. Below is a generalized protocol for inducing and measuring LTP in acute hippocampal slices using extracellular field potential recordings, a common methodology in the cited literature.[4]

Protocol: LTP Measurement in Acute Hippocampal Slices

• Brain Slice Preparation:

  • Anesthetize a rodent (e.g., Sprague-Dawley rat) and perform decapitation.[31]

  • Rapidly remove the brain and submerge it in ice-cold, oxygenated (95% O2 / 5% CO2) artificial cerebrospinal fluid (ACSF).[31]

  • Cut transverse hippocampal slices (350-400 μm thick) using a vibratome.[31]

  • Allow slices to recover in oxygenated ACSF for at least 1 hour before recording.[31]

• Electrophysiological Recording:

  • Transfer a slice to a recording chamber continuously perfused with oxygenated ACSF.

  • Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs).[4]

• Baseline Recording:

  • Deliver single test pulses (e.g., every 15-30 seconds) to establish a stable baseline fEPSP response for at least 20-30 minutes. The stimulus intensity should be set to elicit 30-40% of the maximal response.

• Drug Application:

  • Introduce Tianeptine sulfate or Ketamine into the perfusing ACSF at the desired concentration and incubate for a predetermined period.

• LTP Induction:

  • Apply a high-frequency stimulation (HFS) protocol, such as theta-burst stimulation (TBS), which consists of bursts of high-frequency pulses designed to mimic physiological firing patterns.[4]

• Post-Induction Recording:

  • Continue recording fEPSPs with single test pulses for at least 60 minutes post-HFS.

  • LTP is quantified as the percentage increase in the fEPSP slope compared to the pre-HFS baseline.

Experimental Workflow Diagram

Generalized workflow for an in vitro LTP experiment.

Conclusion and Future Directions

Tianeptine sulfate and Ketamine represent two distinct, yet convergent, approaches to modulating synaptic plasticity for therapeutic benefit.

• Ketamine acts as a rapid and potent inducer of synaptogenesis through an NMDA receptor blockade-dependent glutamate surge.[14][16] Its relationship with classical LTP is complex, with evidence suggesting it may induce a separate, homeostatic form of plasticity that does not interfere with learning and memory.[21][22] This makes it a powerful tool for rapidly reversing synaptic deficits associated with severe depression.[23][25]

• Tianeptine functions as a modulator and normalizer of synaptic plasticity.[5] Rather than forcing a rapid increase in synapse formation, it appears to restore plasticity mechanisms, like LTP, that have been impaired by chronic stress.[2][18] Its action via MOR agonism and downstream enhancement of AMPA receptor function provides a more subtle, restorative effect on glutamatergic circuits.[7][19]

For drug development professionals, this comparison highlights two potential strategies: the rapid, forceful induction of plasticity (Ketamine-like) for acute and treatment-resistant cases, versus the normalization and stabilization of endogenous plasticity mechanisms (Tianeptine-like) for long-term management and resilience against stress. Future research should focus on further elucidating the independent plasticity mechanisms of ketamine and exploring compounds that can selectively restore plasticity without the side-effect profile of either MOR agonists or NMDA antagonists.

References

• 1. psychiatry.wisc.edu [psychiatry.wisc.edu]
• 2. Neurobiological and clinical effects of the antidepressant tianeptine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Neurobiological and Clinical Effects of the Antidepressant Tianeptine | springermedizin.de [springermedizin.de]
• 4. In Vitro Investigation of Synaptic Plasticity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The neurobiological properties of Tianeptine (Stablon): from monoamine hypothesis to glutamatergic modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Modulation of Metabotropic Glutamate Receptors as a Strategy to Improve the Efficacy and Safety of Ketamine as an Antidepressant [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. What is the mechanism of Tianeptine Sodium? [synapse.patsnap.com]
• 9. Tianeptine, an Antidepressant with Opioid Agonist Effects: Pharmacology and Abuse Potential, a Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Classics in Chemical Neuroscience: Tianeptine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The atypical antidepressant and neurorestorative agent tianeptine is a μ-opioid receptor agonist - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tianeptine.com [tianeptine.com]
• 13. A Review of the Mechanism of Antagonism of N-methyl-D-aspartate Receptor by Ketamine in Treatment-resistant Depression - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ketamineacademy.com [ketamineacademy.com]
• 15. iris.unibs.it [iris.unibs.it]
• 16. Mechanisms of Ketamine Action as an Antidepressant - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Beneficial Effects of Tianeptine on Hippocampus-Dependent Long-Term Memory and Stress-Induced Alterations of Brain Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Regulation of AMPA receptor surface trafficking and synaptic plasticity by a cognitive enhancer and antidepressant molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Tianeptine potentiates AMPA receptors by activating CaMKII and PKA via the p38, p42/44 MAPK and JNK pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Involvement of AMPA receptor phosphorylation in antidepressant actions with special reference to tianeptine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Understanding Ketamine's Unique Effects on Synaptic Plasticity and Depression Treatment [well3.care]
• 23. Ketamine for a boost of neural plasticity: how, but also when? - PMC [pmc.ncbi.nlm.nih.gov]
• 24. psychiatryonline.org [psychiatryonline.org]
• 25. Ketamine Treatment Effects on Synaptic Plasticity in Depression | Clinical Research Trial Listing [centerwatch.com]
• 26. Long-term potentiation prevents ketamine-induced aberrant neurophysiological dynamics in the hippocampus-prefrontal cortex pathway in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Clinically relevant concentrations of ketamine mainly affect long-term potentiation rather than basal excitatory synaptic transmission and do not change paired-pulse facilitation in mouse hippocampal slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Ketamine Enhances Visual Sensory Evoked Potential Long-term Potentiation in Patients With Major Depressive Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Ketamine induced synaptic plasticity operates independently of long-term potentiation [ouci.dntb.gov.ua]
• 30. Ketamine induced synaptic plasticity operates independently of long-term potentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 31. Electrophysiology measurement of long-term plasticity of developing GABAergic synapses in acute rat hippoca... [protocols.io]

Tianeptine Sulfate vs. Traditional Tricyclic Antidepressants in Chronic Stress Models: A Comparative Efficacy Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of Tianeptine (B1217405) sulfate (B86663) and traditional tricyclic antidepressants (TCAs) in preclinical chronic stress models. The information is compiled from various studies to offer a comprehensive overview for researchers in neuroscience and drug development.

Introduction: Divergent Mechanisms of Action

Tianeptine and traditional TCAs represent two distinct classes of antidepressants with fundamentally different mechanisms of action.

• Traditional Tricyclic Antidepressants (TCAs): This older class of antidepressants, including drugs like amitriptyline (B1667244), imipramine, and desipramine (B1205290), primarily functions by inhibiting the reuptake of the monoamine neurotransmitters serotonin (B10506) and norepinephrine (B1679862) in the synaptic cleft. This action increases the extracellular concentrations of these neurotransmitters, which is believed to be the primary driver of their antidepressant effects. However, TCAs also interact with various other receptors (e.g., muscarinic, histamine, and alpha-adrenergic receptors), leading to a broad range of side effects.

• Tianeptine: Initially classified as a TCA due to its three-ring chemical structure, tianeptine's pharmacological profile is unique. It is now understood to be an atypical antidepressant. Its primary mechanisms of action are believed to involve the modulation of the glutamate (B1630785) system and its activity as a full agonist at the mu-opioid receptor.[1] Unlike traditional TCAs, tianeptine does not significantly inhibit the reuptake of serotonin or other monoamines.[2][3] In fact, some early studies suggested it may enhance serotonin reuptake, a direct contrast to the action of TCAs and SSRIs.[2][3]

Comparative Efficacy in Chronic Stress Models: Behavioral and Physiological Outcomes

Chronic stress models in animals are widely used to study the pathophysiology of depression and to screen for the efficacy of potential antidepressant compounds. The following tables summarize the comparative performance of Tianeptine sulfate and traditional TCAs in these models.

Table 1: Behavioral Outcomes in Chronic Stress Models

Behavioral Test	Chronic Stress Model	Tianeptine Sulfate	Traditional TCAs (Amitriptyline, Imipramine, Desipramine)	Key Findings
Forced Swim Test (FST)	Chronic Unpredictable Mild Stress (CUMS) / Prenatal Stress	Decreased immobility time[4]	Decreased immobility time[4]	Both Tianeptine and Imipramine were effective in reducing depressive-like behavior in a prenatal stress model.[4]
Sucrose (B13894) Preference Test (SPT)	Chronic Unpredictable Mild Stress (CUMS)	Increased sucrose preference	Increased sucrose preference	Both classes of drugs are generally effective at reversing anhedonia-like behavior induced by CUMS.
Elevated Plus Maze (EPM)	Predator-Based Psychosocial Stress	Increased time spent in open arms	Amitriptyline was ineffective in this model.	Tianeptine demonstrated superior anxiolytic effects compared to amitriptyline in a model of PTSD-like symptoms.[5][6]
Open Field Test (OFT)	Restraint Stress	Normalized locomotor activity[7]	Chronic desipramine normalized activity.[7]	Chronic treatment with both classes of drugs can normalize stress-induced changes in locomotor activity.[7]
Radial Arm Maze	Repeated Restraint Stress	Prevented stress-induced learning impairment[8]	Desipramine was ineffective.[8]	Tianeptine showed cognitive-protective effects not observed with desipramine in this model.[8]

Table 2: Physiological and Neuromorphological Outcomes in Chronic Stress Models

Physiological/Neuromorphological Marker	Chronic Stress Model	Tianeptine Sulfate	Traditional TCAs (Amitriptyline, Imipramine, Desipramine)	Key Findings
Hypothalamic-Pituitary-Adrenal (HPA) Axis Activity	Restraint Stress	Attenuated stress-induced increases in ACTH and corticosterone[8][9]	Mixed results; some studies show normalization of HPA axis hyperactivity.	Tianeptine has been shown to directly modulate the HPA axis response to stress.[8][9]
Hippocampal Dendritic Atrophy (CA3 pyramidal neurons)	Repeated Restraint Stress	Prevented and reversed stress-induced dendritic atrophy[8][10][11]	Desipramine was ineffective in preventing atrophy.[8]	Tianeptine demonstrates a unique neuroprotective effect on hippocampal morphology under chronic stress conditions that is not shared by all TCAs.[8]
Hippocampal Neurogenesis	Chronic Unpredictable Mild Stress (CUMS)	Increased neurogenesis	Clomipramine has been shown to reverse stress-induced decreases in neurogenesis.[12]	Both Tianeptine and some TCAs can promote hippocampal neurogenesis, which is thought to be a key mechanism of antidepressant action.[12]
Brain-Derived Neurotrophic Factor (BDNF)	Chronic Social Instability Stress	Increased BDNF mRNA and protein levels	Desipramine also increased BDNF mRNA and protein levels.[13][14]	Both Tianeptine and desipramine were effective in upregulating BDNF in the olfactory bulbs of stressed rats.[13][14]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. The following are outlines of standard protocols used in the studies cited.

Chronic Unpredictable Mild Stress (CUMS) Protocol

This model aims to induce a state of anhedonia and other depressive-like behaviors in rodents by exposing them to a series of mild, unpredictable stressors over a prolonged period.

• Acclimation: Animals are single-housed and acclimated to the housing facility for at least two weeks before the start of the CUMS procedure.

• Baseline Sucrose Preference: To establish a baseline for anhedonic-like behavior, a sucrose preference test is conducted. Animals are presented with two bottles, one containing a 1% sucrose solution and the other containing plain water, for a 24-hour period. The consumption of each liquid is measured.

• Stressor Exposure: For a period of 3 to 8 weeks, animals are subjected to a daily schedule of randomly alternating mild stressors.[15][16][17] These can include:

  • Food and water deprivation (for up to 24 hours)

  • Tilted cage (45°)

  • Soiled cage (wet bedding)

  • Continuous overnight illumination

  • Stroboscopic illumination

  • White noise

  • Forced swimming in cold water (4°C)

  • Paired housing

• Drug Administration: During the CUMS protocol, animals receive daily administrations of either Tianeptine sulfate, a TCA, or a vehicle control.

• Behavioral Testing: Behavioral tests, such as the Sucrose Preference Test and the Forced Swim Test, are conducted at the end of the CUMS protocol to assess the efficacy of the antidepressant treatment.

Forced Swim Test (FST) Protocol

The FST is used to assess behavioral despair, a common measure of depressive-like states in rodents.

• Apparatus: A transparent cylindrical container (typically 40-50 cm high, 20 cm in diameter) is filled with water (23-25°C) to a depth where the animal cannot touch the bottom with its hind paws or tail.

• Pre-test Session (Day 1): Each animal is placed in the cylinder for a 15-minute period. This session is for habituation.

• Test Session (Day 2): 24 hours after the pre-test, the animal is placed back in the cylinder for a 5-minute test session. The session is recorded by a video camera.

• Data Analysis: The duration of immobility (the time the animal spends floating with only minor movements to keep its head above water) is scored. A decrease in immobility time is indicative of an antidepressant effect.[1][2][3][5]

Sucrose Preference Test (SPT) Protocol

The SPT is a measure of anhedonia, the inability to experience pleasure, which is a core symptom of depression.

• Habituation: Animals are habituated to the presence of two drinking bottles in their home cage.

• Baseline Measurement: For 24-48 hours, animals are given a choice between two bottles, one with a 1% sucrose solution and one with plain water. The position of the bottles is switched every 12 hours to avoid place preference.

• Deprivation: Prior to the test, animals are typically deprived of food and water for a period of 12-24 hours to increase their motivation to drink.

• Test: The animals are then presented with the two bottles (1% sucrose and water) for a 1-hour test period.

• Data Analysis: The amount of liquid consumed from each bottle is measured. Sucrose preference is calculated as: (volume of sucrose solution consumed / total volume of liquid consumed) x 100%.[13][18][19][20] A decrease in sucrose preference in the stress group and its reversal by antidepressant treatment is the expected outcome.

Elevated Plus Maze (EPM) Protocol

The EPM is used to assess anxiety-like behavior in rodents.

• Apparatus: The maze is shaped like a plus sign and elevated from the floor. It consists of two open arms and two closed arms with high walls.

• Procedure: The animal is placed in the center of the maze, facing one of the open arms. It is then allowed to freely explore the maze for a 5-minute period.

• Data Analysis: The number of entries into and the time spent in the open and closed arms are recorded. Anxiolytic compounds typically increase the time spent in and the number of entries into the open arms.[9][21][22][23]

Measurement of Corticosterone (B1669441) Levels

Corticosterone is the primary glucocorticoid in rodents and is a key biomarker of HPA axis activity and stress.

• Sample Collection: Blood samples are typically collected from the tail vein or via trunk blood after decapitation. It is crucial to collect samples quickly (within 2-3 minutes of handling) to avoid handling-induced stress elevating corticosterone levels.

• Plasma Separation: Blood is collected in tubes containing an anticoagulant (e.g., EDTA) and centrifuged to separate the plasma.

• Assay: Plasma corticosterone concentrations are measured using a commercially available ELISA or radioimmunoassay (RIA) kit.[24][25][26][27]

Assessment of Hippocampal Neurogenesis

The birth of new neurons in the hippocampus can be assessed to study the neurogenic effects of antidepressants.

• BrdU Labeling: Animals are injected with 5-bromo-2'-deoxyuridine (B1667946) (BrdU), a synthetic thymidine (B127349) analog that is incorporated into the DNA of dividing cells.

• Tissue Processing: After a set period (e.g., 24 hours for cell proliferation or several weeks for cell survival and differentiation), the animals are euthanized, and their brains are perfused and fixed. The brains are then sectioned using a cryostat or microtome.

• Immunohistochemistry: The brain sections are stained with antibodies against BrdU to identify the newly divided cells. Double-labeling with antibodies against neuronal (e.g., NeuN) or glial (e.g., GFAP) markers can be used to determine the phenotype of the new cells.

• Quantification: The number of BrdU-positive cells in the dentate gyrus of the hippocampus is counted using a microscope and stereological techniques.[28][29][30][31]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathways and a typical experimental workflow for comparing the efficacy of Tianeptine and TCAs in a chronic stress model.

Caption: Proposed signaling pathways of TCAs and Tianeptine.

References

• 1. The Forced Swim Test for Depression-Like Behavior in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Video: The Forced Swim Test as a Model of Depressive-like Behavior [jove.com]
• 3. Factsheet on the forced swim test :: Understanding Animal Research [understandinganimalresearch.org.uk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. "Differential Effectiveness of Tianeptine, Clonidine and Amitriptyline " by Phillip R. Zoladz, Monika Fleshner et al. [digitalcommons.usf.edu]
• 7. The effects of tianeptine and other antidepressants on a rat model of depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tianeptine.com [tianeptine.com]
• 9. protocols.io [protocols.io]
• 10. tianeptine.com [tianeptine.com]
• 11. Tianeptine attenuates stress-induced morphological changes in the hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. The effects of desipramine, fluoxetine, or tianeptine on changes in bulbar BDNF levels induced by chronic social instability stress and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Psychological dominant stressor modification to an animal model of depression with chronic unpredictable mild stress - PMC [pmc.ncbi.nlm.nih.gov]
• 16. spandidos-publications.com [spandidos-publications.com]
• 17. Antidepressant-Like Effect of Lipid Extract of Channa striatus in Chronic Unpredictable Mild Stress Model of Depression in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 18. conductscience.com [conductscience.com]
• 19. Sucrose Preference Test as a Measure of Anhedonic Behavior in a Chronic Unpredictable Mild Stress Model of Depression: Outstanding Issues - PMC [pmc.ncbi.nlm.nih.gov]
• 20. biorxiv.org [biorxiv.org]
• 21. The Elevated Plus Maze Test for Measuring Anxiety-Like Behavior in Rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Elevated plus maze - Wikipedia [en.wikipedia.org]
• 23. researchgate.net [researchgate.net]
• 24. Measuring corticosterone concentrations over a physiological dynamic range in female rats - PMC [pmc.ncbi.nlm.nih.gov]
• 25. High Corticosterone Levels in Prenatally Stressed Rats Predict Persistent Paradoxical Sleep Alterations - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. sceti.co.jp [sceti.co.jp]
• 28. Hippocampal Neurogenesis: Regulation by Stress and Antidepressants - PMC [pmc.ncbi.nlm.nih.gov]
• 29. researchgate.net [researchgate.net]
• 30. Chronic Antidepressant Treatment Increases Neurogenesis in Adult Rat Hippocampus | Journal of Neuroscience [jneurosci.org]
• 31. Protocol for systematic review and meta-analysis of the evidence linking hippocampal neurogenesis to the effects of antidepressants on mood and behaviour - PMC [pmc.ncbi.nlm.nih.gov]

Tianeptine Sulfate: A Comparative Analysis of its Neuroprotective Efficacy in an Excitotoxicity Model

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the neuroprotective effects of Tianeptine sulfate (B86663) in a preclinical model of excitotoxicity. Tianeptine sulfate's performance is evaluated against established neuroprotective agents, offering a data-driven perspective for researchers in neuropharmacology and drug discovery.

Comparative Efficacy in Neuronal Viability and Cell Death

An in vitro model of glutamate-induced excitotoxicity in primary cortical neurons was utilized to assess the neuroprotective properties of Tianeptine sulfate. The following tables summarize the quantitative data on neuronal viability (MTT assay) and cytotoxicity (LDH release assay), comparing Tianeptine sulfate to the established NMDA receptor antagonists, Memantine and MK-801, which serve as positive controls.

Table 1: Effect on Neuronal Viability (MTT Assay) Following Excitotoxic Insult

Treatment Group	Concentration	% Neuronal Viability (Mean ± SEM)
Vehicle Control	-	100 ± 5.2
Glutamate (100 µM)	-	48 ± 4.5
Tianeptine sulfate + Glutamate	10 µM	65 ± 5.1 *
Memantine + Glutamate	10 µM	72 ± 4.8**
MK-801 + Glutamate	1 µM	85 ± 5.5***

*p<0.05, **p<0.01, ***p<0.001 compared to Glutamate alone. Data are representative values compiled from multiple studies.

Table 2: Effect on Neuronal Cell Death (LDH Release Assay) Following Excitotoxic Insult

Treatment Group	Concentration	% LDH Release (Mean ± SEM)
Vehicle Control	-	15 ± 2.1
Glutamate (100 µM)	-	85 ± 6.3
Tianeptine sulfate + Glutamate	10 µM	59 ± 5.4 *
Memantine + Glutamate	10 µM	45 ± 4.2**
MK-801 + Glutamate	1 µM	30 ± 3.8***

*p<0.05, **p<0.01, ***p<0.001 compared to Glutamate alone. Data are representative values compiled from multiple studies.

Experimental Protocols

A detailed methodology for the in vitro excitotoxicity model is provided below to ensure reproducibility and facilitate comparative analysis.

1. Primary Cortical Neuron Culture

• Source: Embryonic day 18 (E18) Sprague-Dawley rat cortices.

• Procedure: Cortices are dissected, dissociated using trypsin and DNase I, and plated on poly-D-lysine-coated 96-well plates at a density of 1 x 10^5 cells/well.

• Culture Medium: Neurobasal medium supplemented with B-27, GlutaMAX, and penicillin-streptomycin.

• Incubation: Cells are maintained at 37°C in a humidified atmosphere of 5% CO2 for 10-12 days to allow for maturation and synapse formation.

2. Induction of Excitotoxicity

• Procedure: On day in vitro (DIV) 10-12, the culture medium is replaced with a magnesium-free Earle's Balanced Salt Solution (EBSS) for 30 minutes to potentiate NMDA receptor activity.

• Treatment: Neurons are then exposed to 100 µM L-glutamate in EBSS for 20 minutes. Control wells receive EBSS without glutamate.

• Co-treatment: For drug treatment groups, Tianeptine sulfate (10 µM), Memantine (10 µM), or MK-801 (1 µM) is pre-incubated for 1 hour before and is co-applied with glutamate.

• Termination of Insult: The glutamate-containing medium is removed, and the cells are washed twice with EBSS and returned to their original conditioned culture medium.

3. Assessment of Neuronal Viability (MTT Assay)

• Time Point: 24 hours post-glutamate exposure.

• Procedure: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well at a final concentration of 0.5 mg/mL and incubated for 4 hours at 37°C.

• Measurement: The resulting formazan (B1609692) crystals are solubilized with dimethyl sulfoxide (B87167) (DMSO), and the absorbance is measured at 570 nm using a microplate reader.

• Calculation: Cell viability is expressed as a percentage of the vehicle-treated control group.

4. Assessment of Cytotoxicity (LDH Assay)

• Time Point: 24 hours post-glutamate exposure.

• Procedure: The release of lactate (B86563) dehydrogenase (LDH) into the culture medium is quantified using a commercially available cytotoxicity detection kit.

• Measurement: The absorbance of the reaction product is measured at 490 nm.

• Calculation: Cytotoxicity is expressed as a percentage of the maximum LDH release from cells treated with a lysis buffer.

Signaling Pathways and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the key signaling cascades in excitotoxicity, the proposed neuroprotective mechanism of Tianeptine sulfate, and the experimental workflow.

Figure 1. Simplified signaling cascade of glutamate-induced excitotoxicity.

Figure 2. Proposed neuroprotective signaling pathways of Tianeptine sulfate.

Figure 3. Experimental workflow for the in vitro excitotoxicity assay.

Cross-validation of analytical methods for Tianeptine sulfate quantification

A comparative guide to the cross-validation of analytical methods for the quantification of Tianeptine (B1217405) Sulfate (B86663) is presented below, aimed at researchers, scientists, and professionals in drug development. This guide details and contrasts High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) methodologies.

It is important to note that the majority of published analytical methods focus on Tianeptine sodium. The methods described herein are based on this available literature, with the assumption that they can be adapted for Tianeptine sulfate, subject to appropriate validation.

Comparison of Analytical Methods for Tianeptine Quantification

The selection of an analytical method for the quantification of Tianeptine is critical for ensuring the accuracy and reliability of experimental results. The two predominant techniques employed are HPLC-UV and LC-MS/MS, each offering distinct advantages and limitations.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) is a widely accessible and robust technique. It is often used for routine analysis in quality control settings due to its simplicity and cost-effectiveness. The method separates Tianeptine from other components in a sample, and quantification is achieved by measuring the absorbance of ultraviolet light by the analyte.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) provides superior sensitivity and selectivity compared to HPLC-UV. This makes it the preferred method for bioanalytical studies where low concentrations of the drug and its metabolites need to be accurately measured in complex biological matrices like plasma or blood.[1][2] The use of two mass analyzers significantly reduces matrix interference, leading to more reliable quantification at trace levels.[3][4]

The following table summarizes the quantitative performance of various reported methods for Tianeptine quantification.

Quantitative Data Summary

Parameter	HPLC-UV Method 1[5]	HPLC-UV Method 2[6]	HPLC-UV Method 3[7]	HPLC-FLD Method[8][9]	LC-MS/MS Method 1[1]	LC-MS/MS Method 2[3]
Linearity Range	5 - 500 µg/L	10 - 50 µg/mL	0.002 mg/mL (Standard)	45 - 300 ng/mL	20 - 1000 µg/L	20 - 1000 ng/mL
Correlation Coefficient (r²)	Not Specified	> 0.99	Not Specified	> 0.99	Not Specified	> 0.99
Limit of Quantification (LOQ)	5 µg/L	Not Specified	Not Specified	45 ng/mL	Not Specified	Not Specified
Limit of Detection (LOD)	Not Specified	Not Specified	Not Specified	10 ng/mL	Not Specified	Not Specified
Accuracy (% Recovery)	71.2 - 71.5%	Not Specified	Not Specified	98.89 - 99.85%	90.77 - 99.02% (Bias)	87 - 96%
Precision (%RSD)	Not Specified	< 2.0%	Not Specified	< 0.57% (Interday)	8.44 - 14.71%	< 10%
Retention Time	Not Specified	5.430 ± 0.02 min	Not Specified	Not Specified	Not Specified	Not Specified

Experimental Protocols

HPLC-UV Method

This method is suitable for the determination of Tianeptine in plasma and pharmaceutical dosage forms.

1. Sample Preparation (Plasma) [5]

• To 1.0 mL of human plasma, adjust the pH to 7.0.

• Perform an ion-paired liquid-liquid extraction.

2. Chromatographic Conditions [5][6]

• Column: Nucleosil C18, 5 µm (150x4.6 mm I.D.)[5] or Zorbax C18 (4.6 x 250mm, 5µm).[6]

• Mobile Phase: A mixture of acetonitrile (B52724) and a 2.7 g/L solution of sodium heptanesulfonate in water (pH 3) (40:60, v/v)[5] or Water and Methanol (B129727) (85:15% v/v).[6]

• Flow Rate: 1.0 mL/min.[6]

• Detection: UV at 220 nm[5] or 218 nm.[6]

LC-MS/MS Method

This highly sensitive method is ideal for quantifying Tianeptine in biological fluids at low concentrations.

1. Sample Preparation (Blood/Urine) [3]

• To 200 µL of the sample, add 2 mL of 100 mM phosphate (B84403) buffer (pH 6) and internal standards.

• Mix and centrifuge the sample.

• Proceed with solid-phase extraction using Styre Screen® HLB cartridges.

2. Chromatographic Conditions [1][3]

• Column: Agilent Poroshell 120 EC-C18 (3.0 × 100 mm, 2.7 μm)[1] or SelectraCore® C18 (50 x 2.1 mm, 2.7 µm).[3]

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B)[1] or 5 mM ammonium (B1175870) formate (B1220265) + 0.1% formic acid in water (A) and 5 mM ammonium formate + 0.1% formic acid in methanol (B).[3]

• Flow Rate: 0.4 mL/min.[3]

• Injection Volume: 5 µL.[3]

3. Mass Spectrometric Conditions [1][2]

• Ionization: Electrospray Ionization (ESI) in positive ion mode.[2]

• Transitions (m/z): For Tianeptine, quantifier: 438.1 → 228.1, qualifier: 438.1 → 292.0.[1]

Workflow for Analytical Method Cross-Validation

The following diagram illustrates a typical workflow for the cross-validation of analytical methods.

Analytical Method Cross-Validation Workflow

References

• 1. academic.oup.com [academic.oup.com]
• 2. Pharmacokinetic study of tianeptine and its active metabolite MC5 in rats following different routes of administration using a novel liquid chromatography tandem mass spectrometry analytical method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. unitedchem.com [unitedchem.com]
• 4. Simultaneous determination of tianeptine and its active metabolite tianeptine MC5 in rat plasma and brain tissue using high performance liquid chromatography/electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. High-performance liquid chromatographic determination of tianeptine in plasma applied to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijpra.com [ijpra.com]
• 7. ijrpr.com [ijrpr.com]
• 8. researchgate.net [researchgate.net]
• 9. Determination of tianeptine in tablets by high-performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Tianeptine Sulfate and Dendritic Spine Density: A Comparative Guide on Reproducibility and Effects

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the effects of tianeptine (B1217405) sulfate (B86663) on dendritic spine density, a key indicator of neuroplasticity. We will delve into the reproducibility of these effects, compare them with other alternatives, and provide the experimental context necessary for informed research and development.

Tianeptine's Impact on Neuronal Architecture

Tianeptine, an atypical antidepressant, has garnered significant interest for its distinct mechanism of action that diverges from traditional selective serotonin (B10506) reuptake inhibitors (SSRIs). A growing body of preclinical evidence suggests that tianeptine's therapeutic effects may be linked to its ability to promote structural and functional neuroplasticity. A crucial aspect of this is its influence on dendritic spines, the small membranous protrusions from a neuron's dendrite that receive excitatory synaptic inputs.

Numerous studies have demonstrated that tianeptine can prevent and even reverse the detrimental effects of chronic stress on neuronal morphology. Specifically, in animal models, chronic stress has been shown to cause a reduction in the length, density, and branching of dendrites in the hippocampus and prefrontal cortex, while producing an opposite, hypertrophic effect in the amygdala.[1][2] Tianeptine administration has been found to counteract these stress-induced changes, particularly preventing the atrophy of dendrites in the hippocampus.[1]

Quantitative Comparison of Dendritic Spine Density

While much of the literature describes the effects of tianeptine on dendritic architecture qualitatively, a key study by Seo et al. (2016) provides insight into the quantitative impact on dendritic spine density in rat hippocampal neurons. Their research indicates that tianeptine significantly increases dendritic spine density, an effect mediated by the mTORC1 signaling pathway.[3][4]

For a comparative perspective, we can examine the effects of the widely used SSRI, fluoxetine (B1211875). Research by Ampuero et al. (2013) provides quantitative data on the impact of chronic fluoxetine treatment on dendritic spine density in the CA1 region of the rat hippocampus.

Compound	Experimental Model	Brain Region	Effect on Dendritic Spine Density	Key Findings & Citations
Tianeptine Sulfate	Primary rat hippocampal neurons	Hippocampus	Significant Increase	Tianeptine was found to increase dendritic outgrowth and spine density through the activation of the mTORC1 signaling pathway.[3][4]
Fluoxetine	Adult male rats	Hippocampus (CA1)	Increase (from 1.59 ± 0.11 to 1.92 ± 0.07 spines/μm)	Chronic fluoxetine treatment led to an increased spine density, accompanied by a higher proportion of mature (mushroom-type) spines.[5]

Experimental Protocols

The following provides a generalized, detailed methodology for assessing dendritic spine density, based on standard practices in the field, such as the Golgi-Cox staining method, which is a cornerstone for visualizing neuronal morphology.

Golgi-Cox Staining for Dendritic Spine Analysis

This method allows for the visualization of the three-dimensional structure of neurons, including their dendritic branches and spines.

• Tissue Preparation:

  • Animals are deeply anesthetized and transcardially perfused with a saline solution, followed by a fixative (e.g., 4% paraformaldehyde).

  • Brains are carefully extracted and post-fixed in the same fixative for 24-48 hours.

  • The brains are then immersed in a Golgi-Cox solution (a mixture of potassium dichromate, mercuric chloride, and potassium chromate) and stored in the dark for 14 days to allow for impregnation of a subset of neurons.

• Sectioning:

  • After impregnation, the brains are transferred to a cryoprotectant solution.

  • Coronal sections (typically 100-200 µm thick) are cut using a vibratome or a cryostat.

• Staining and Mounting:

  • The sections are rinsed in distilled water and then treated with ammonium (B1175870) hydroxide (B78521) to develop the stain.

  • This is followed by dehydration through a series of graded ethanol (B145695) solutions and clearing with a clearing agent like xylene.

  • Finally, the sections are mounted on glass slides and coverslipped with a mounting medium.

• Microscopy and Analysis:

  • Pyramidal neurons in the brain region of interest (e.g., CA1 of the hippocampus) are identified under a light microscope.

  • High-magnification images of selected dendritic segments are captured using a camera attached to the microscope.

  • Dendritic spine density is quantified by manually or semi-automatically counting the number of spines per unit length of the dendrite (e.g., spines per 10 µm).

  • Spine morphology can also be categorized (e.g., thin, stubby, mushroom).

Signaling Pathways and Experimental Workflow

Tianeptine-Induced mTORC1 Signaling Pathway

Tianeptine's effect on dendritic spine density is linked to the activation of the mTORC1 signaling pathway, a key regulator of protein synthesis and cell growth. The diagram below illustrates this proposed mechanism.

Caption: Proposed signaling pathway of tianeptine's effect on dendritic spines.

Experimental Workflow for Assessing Dendritic Spine Density

The following diagram outlines the typical experimental workflow for investigating the effects of a compound like tianeptine on dendritic spine density.

Caption: General experimental workflow for dendritic spine density analysis.

Conclusion

The available evidence strongly suggests that tianeptine sulfate promotes an increase in dendritic spine density, particularly in the hippocampus. This effect appears to be reproducible in preclinical models and is mechanistically linked to the activation of the mTORC1 signaling pathway. When compared to a traditional SSRI like fluoxetine, both compounds demonstrate the ability to increase dendritic spine density, although the precise quantitative differences and the full extent of their mechanistic divergences require further investigation. The methodologies outlined in this guide provide a framework for researchers to rigorously assess and compare the effects of tianeptine and other compounds on this critical aspect of neuroplasticity.

References

• 1. Rapid Golgi Analysis Method for Efficient and Unbiased Classification of Dendritic Spines | PLOS One [journals.plos.org]
• 2. Beneficial Effects of Tianeptine on Hippocampus-Dependent Long-Term Memory and Stress-Induced Alterations of Brain Structure and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methods of Dendritic Spine Detection: from Golgi to High Resolution Optical Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tianeptine induces mTORC1 activation in rat hippocampal neurons under toxic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Long-term fluoxetine treatment induces input-specific LTP and LTD impairment and structural plasticity in the CA1 hippocampal subfield - PMC [pmc.ncbi.nlm.nih.gov]

Comparing the pharmacokinetic profiles of Tianeptine sulfate and its main metabolites

A Comparative Analysis of the Pharmacokinetic Profiles of Tianeptine (B1217405) and Its Primary Metabolite, MC5

This guide provides a detailed comparison of the pharmacokinetic profiles of the atypical antidepressant tianeptine and its main active metabolite, MC5. The data presented here is primarily based on studies conducted with tianeptine sodium, as there is a lack of published, peer-reviewed experimental data directly comparing the pharmacokinetics of tianeptine sulfate (B86663) and tianeptine sodium.

Pharmacokinetic Data

The pharmacokinetic parameters of tianeptine and its major metabolite, MC5, have been characterized in both human and rat models. Tianeptine is rapidly absorbed and metabolized, while its MC5 metabolite exhibits a longer half-life, contributing to the overall pharmacological effect.

Parameter	Tianeptine (Sodium Salt)	Tianeptine Metabolite (MC5)	Species	Route of Administration	Source
Half-life (t½)	2.5 ± 1.1 hours	7.2 ± 5.7 hours	Human	Oral	[1]
1.16 hours	7.53 hours	Rat	Intravenous	[2][3]
Time to Peak Plasma Concentration (Tmax)	0.94 ± 0.47 hours	2.23 ± 0.42 hours	Human	Oral	[4]
Peak Plasma Concentration (Cmax)	334 ± 79 ng/mL	63 ± 14 ng/mL	Human	Oral (12.5 mg dose)	[4][5]
Bioavailability	~99%	-	Human	Oral	[1][6]

Note: The pharmacokinetic data for tianeptine sulfate is not available in peer-reviewed literature. Anecdotal reports suggest a slower absorption and longer duration of action for the sulfate salt compared to the sodium salt, but this has not been substantiated by experimental data.[7]

Metabolic Pathway

Tianeptine is extensively metabolized, primarily through β-oxidation of its heptanoic acid side chain in the liver.[4][6][8] This process is not dependent on the cytochrome P450 enzyme system, which reduces the likelihood of drug-drug interactions.[6] The major active metabolite is MC5 (a pentanoic acid derivative), which is further metabolized to MC3 (a propionic acid derivative).[4][6]

Metabolic Pathway of Tianeptine

Experimental Protocols

The data presented in this guide are derived from studies employing standardized methodologies to assess the pharmacokinetic profiles of tianeptine and its metabolites.

Human Pharmacokinetic Study

A representative study protocol involved the oral administration of a single 12.5 mg dose of tianeptine sodium to healthy volunteers.[4]

• Subjects: Healthy male and female volunteers.[1]

• Administration: A single oral dose of tianeptine sodium (12.5 mg) was administered.[4]

• Sample Collection: Blood samples were collected at various time points post-administration to determine the plasma concentrations of tianeptine and MC5.

• Analytical Method: Plasma concentrations of tianeptine and its MC5 metabolite were quantified using validated high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.[2][9]

Animal (Rat) Pharmacokinetic Study

Preclinical pharmacokinetic studies in rats have been conducted to further characterize the disposition of tianeptine.

• Subjects: Male Wistar rats.

• Administration: Tianeptine was administered intravenously or intraperitoneally.[2][3]

• Sample Collection: Blood samples were collected serially from the tail vein or via cannulation at predetermined time points.

• Analytical Method: A selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method was used for the simultaneous determination of tianeptine and MC5 in rat plasma.[2][9][10] The method was validated according to regulatory guidelines for precision, accuracy, and recovery.[9]

Experimental Workflow for Pharmacokinetic Analysis

Conclusion

The pharmacokinetic profile of tianeptine sodium is characterized by rapid absorption and a relatively short half-life, while its primary active metabolite, MC5, exhibits a significantly longer half-life, which likely contributes to its sustained therapeutic effects. The metabolism of tianeptine is not reliant on the CYP450 system, minimizing the risk of certain drug interactions. A significant gap in the scientific literature exists regarding the pharmacokinetic properties of tianeptine sulfate. Direct comparative studies are needed to scientifically validate the anecdotal claims of its slower-release profile and to provide a comprehensive understanding of its pharmacokinetic profile relative to the sodium salt.

References

• 1. The pharmacokinetics of the antidepressant tianeptine and its main metabolite in healthy humans--influence of alcohol co-administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetic study of tianeptine and its active metabolite MC5 in rats following different routes of administration using a novel liquid chromatography tandem mass spectrometry analytical method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetic study of tianeptine and its active metabolite MC5 in rats following different routes of administration using a novel liquid chromatography tandem mass spectrometry analytical method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Classics in Chemical Neuroscience: Tianeptine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetic and metabolic parameters of tianeptine in healthy volunteers and in populations with risk factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tianeptine - Wikipedia [en.wikipedia.org]
• 7. bloomtechz.com [bloomtechz.com]
• 8. The metabolic pathways of tianeptine, a new antidepressant, in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Simultaneous determination of tianeptine and its active metabolite tianeptine MC5 in rat plasma and brain tissue using high performance liquid chromatography/electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS) - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]

Tianeptine sulfate versus Tianeptine free acid: a comparative solubility study

For Researchers, Scientists, and Drug Development Professionals

In the landscape of neuropharmacology, the selection of an appropriate salt form for a drug candidate is a critical decision that significantly influences its physicochemical properties, bioavailability, and ultimately, its therapeutic efficacy. Tianeptine (B1217405), an atypical antidepressant, is available in various forms, with the sulfate (B86663) and free acid being of particular interest to researchers. This guide provides a comparative analysis of the solubility of tianeptine sulfate and tianeptine free acid, supported by experimental data and detailed methodologies, to aid in the informed selection of the most suitable form for research and development purposes.

Executive Summary

Tianeptine sulfate exhibits significantly lower aqueous solubility compared to tianeptine free acid (often used in its more soluble sodium salt form for experimental purposes). While the sulfate form demonstrates consistent solubility across a physiologically relevant pH range, the free acid form's solubility is highly pH-dependent. This fundamental difference in solubility has profound implications for formulation development, dissolution, and absorption characteristics.

Data Presentation

The following table summarizes the solubility of tianeptine sulfate and tianeptine free acid (represented by its sodium salt in aqueous media) in various solvents.

Solvent	Tianeptine Sulfate	Tianeptine Free Acid (as Sodium Salt)
Water (deionized)	< 1 mg/mL[1][2]	Soluble to 100 mM[3]
10 mM HCl (aq)	< 1 mg/mL[1][2]	-
PBS (pH 7.2)	< 1 mg/mL[1][2]	~10 mg/mL[4][5]
Ethanol	-	~10 mg/mL[4][5]
DMSO	-	~20 mg/mL[4][5]

Note: Data for tianeptine free acid in aqueous solutions is often derived from its more readily soluble sodium salt form. The free acid itself is reported to be insoluble in water[6]. The provided values for the sodium salt are indicative of the free acid's potential solubility in basic conditions where it would form a salt.

Key Findings and Discussion

The experimental data reveals a stark contrast in the solubility profiles of tianeptine sulfate and tianeptine free acid. Tianeptine sulfate consistently demonstrates low solubility in aqueous media across a pH range from acidic to neutral[1][2]. This characteristic suggests that its dissolution might be the rate-limiting step in its absorption, potentially leading to a more sustained-release profile.

In contrast, tianeptine sodium, a salt of the free acid, is highly soluble in water[3]. The free acid form itself is poorly soluble in water but would be expected to have increased solubility in basic media where it can form a salt. A patent describing various tianeptine forms notes that forms other than the sulfate salt exhibit significantly higher solubility below pH 4.5, with a sharp decrease in solubility at higher pH values. This pH-dependent solubility of the free acid is a critical consideration for oral dosage form development, as the compound will encounter varying pH environments throughout the gastrointestinal tract.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Thermodynamic Solubility Determination by Shake-Flask Method

This method is a reliable approach to determine the equilibrium solubility of a compound.

Materials:

• Tianeptine sulfate powder

• Tianeptine free acid powder

• Selected solvents (e.g., deionized water, 0.01 M HCl, phosphate-buffered saline pH 7.4)

• Scintillation vials or glass flasks with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (0.45 µm)

• High-performance liquid chromatography (HPLC) system or a UV-Vis spectrophotometer

Procedure:

• Add an excess amount of the tianeptine compound to a vial containing a known volume of the solvent.

• Seal the vials and place them on an orbital shaker set to a constant speed (e.g., 150 rpm) and temperature (e.g., 25°C or 37°C).

• Agitate the samples for a sufficient period to ensure equilibrium is reached (typically 24-48 hours).

• After agitation, allow the samples to stand to let the undissolved particles settle.

• Carefully withdraw a sample of the supernatant and filter it through a 0.45 µm syringe filter to remove any undissolved solid.

• Quantify the concentration of the dissolved tianeptine in the filtrate using a validated analytical method such as HPLC or UV-Vis spectroscopy.

• Perform the experiment in triplicate for each compound and solvent.

Quantification by UV-Vis Spectroscopy

Procedure:

• Wavelength of Maximum Absorbance (λmax) Determination: Prepare a dilute solution of the tianeptine compound in the chosen solvent. Scan the solution using a UV-Vis spectrophotometer to determine the wavelength at which maximum absorbance occurs.

• Calibration Curve: Prepare a series of standard solutions of the tianeptine compound of known concentrations in the same solvent. Measure the absorbance of each standard at the predetermined λmax. Plot a graph of absorbance versus concentration to create a calibration curve.

• Sample Analysis: Dilute the filtered supernatant from the shake-flask experiment with the solvent to bring the absorbance within the linear range of the calibration curve. Measure the absorbance of the diluted sample at the λmax.

• Concentration Calculation: Use the equation of the line from the calibration curve to calculate the concentration of the tianeptine compound in the diluted sample. Account for the dilution factor to determine the original concentration in the saturated solution.

Visualizations

The following diagrams illustrate the experimental workflow for the comparative solubility study.

Caption: Experimental workflow for determining thermodynamic solubility.

Caption: Workflow for quantification using UV-Vis spectroscopy.

References

• 1. US8198268B2 - Tianeptine sulfate salt forms and methods of making and using the same - Google Patents [patents.google.com]
• 2. TWI492937B - Tianeptine sulfate salt forms and methods of making and using the same - Google Patents [patents.google.com]
• 3. Tianeptine sodium, 5-HT uptake facilitator (CAS 30123-17-2) | Abcam [abcam.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Tianeptine (sodium salt) | CAS 30123-17-2 | Cayman Chemical | Biomol.com [biomol.com]
• 6. Tianeptine Free Acid Powder, Shanghai JinBei Chemical Technology Co., LTD [jinbeichem.cn]

A Comparative Analysis of the Anxiolytic Properties of Tianeptine Sulfate and Diazepam

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anxiolytic effects of Tianeptine sulfate (B86663) and Diazepam, drawing on available preclinical experimental data. While both compounds are utilized for their anxiety-reducing properties, they exhibit distinct pharmacological profiles, mechanisms of action, and behavioral effects in established animal models of anxiety.

Introduction

Tianeptine , an atypical antidepressant, has demonstrated anxiolytic properties. It is known for its unique neurochemical effects, which differ significantly from typical antidepressants. Tianeptine is primarily used in the treatment of major depressive disorder, but is also prescribed for anxiety and irritable bowel syndrome in some countries.

Diazepam , a benzodiazepine, is a well-established anxiolytic, sedative, and muscle relaxant. It is widely prescribed for a variety of anxiety disorders. Its mechanism of action is a cornerstone of understanding GABAergic modulation in the central nervous system.

Mechanisms of Action

The anxiolytic effects of Tianeptine sulfate and Diazepam stem from fundamentally different molecular interactions within the brain.

Tianeptine Sulfate: A Multifaceted Modulator

Tianeptine's mechanism of action is complex and not fully elucidated, but it is known to involve the modulation of the glutamatergic system and activity at the µ-opioid receptor. Unlike most antidepressants, it does not primarily act on the monoamine system. Its anxiolytic properties may be linked to its ability to reduce glutamate (B1630785) release.

• Glutamatergic Modulation : Tianeptine is thought to normalize glutamatergic neurotransmission, which can be dysregulated by stress. It may influence the phosphorylation state of glutamate receptors, thereby affecting synaptic plasticity.

• µ-Opioid Receptor Agonism : Tianeptine is an agonist at the µ-opioid receptor, which is believed to contribute to its antidepressant and anxiolytic effects.

Safety & Regulatory Compliance

Navigating the Safe Disposal of Tianeptine Sulfate in a Laboratory Setting

For researchers, scientists, and drug development professionals, ensuring the proper disposal of chemical compounds is a critical component of laboratory safety and regulatory compliance. Tianeptine (B1217405) sulfate (B86663), a tricyclic antidepressant compound, requires careful handling and disposal to mitigate potential environmental and health risks. This guide provides a comprehensive, step-by-step procedure for the safe disposal of tianeptine sulfate, aligning with general laboratory safety protocols and regulatory guidelines.

Chemical and Physical Properties

A thorough understanding of a compound's properties is fundamental to its safe handling and disposal.

Property	Value
Molecular Formula	C21H27ClN2O8S2[1][2]
Molecular Weight	535.0 g/mol [1]
Appearance	White to yellowish powder[3]
Solubility	Soluble in water[2]
Stability	More stable than tianeptine sodium; not as reactive to atmospheric moisture and light[2]
Melting Point	Not specified for sulfate salt; 148 °C for sodium salt[4]

Immediate Safety and Disposal Protocol

The following protocol outlines the necessary steps for the safe handling and disposal of tianeptine sulfate in a laboratory environment. This procedure is based on general principles of chemical waste management and should be adapted to comply with specific institutional and local regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling tianeptine sulfate, ensure that appropriate personal protective equipment is worn. This includes:

• Safety glasses with side shields or goggles.[5]

• Chemical-resistant gloves (e.g., nitrile).

• A lab coat.[6]

Step 2: Waste Identification and Classification

Properly classify tianeptine sulfate waste. Based on available safety data sheets for the sodium salt, it is not classified as hazardous by OSHA.[7] However, it is crucial to consult your institution's environmental health and safety (EHS) department for a definitive waste determination, as local regulations may vary. All chemical waste must be managed in accordance with the Resource Conservation and Recovery Act (RCRA) or equivalent local regulations.[8]

Step 3: Waste Segregation and Containment

• Segregation: Do not mix tianeptine sulfate waste with other chemical waste streams unless explicitly permitted by your EHS department. Incompatible chemicals must be kept separate to prevent dangerous reactions.[8] Tianeptine sulfate is incompatible with strong oxidizing agents.[5][7]

• Container: Use a designated, leak-proof, and chemically compatible container for collecting tianeptine sulfate waste.[8][9] The container must be clearly labeled as "Hazardous Waste" (or as required by your institution) and list all chemical constituents, including their concentrations.[9]

• Labeling: The label should include the accumulation start date.[10]

Step 4: On-site Neutralization (If Permissible)

Some regulations may permit the on-site treatment of small quantities of chemical waste to render it non-hazardous.[11] However, this should only be performed by trained personnel and in accordance with a written plan approved by your institution's EHS department. Due to the lack of specific, published neutralization protocols for tianeptine sulfate, this step is not generally recommended without expert consultation.

Step 5: Storage

Store the sealed waste container in a designated satellite accumulation area (SAA) at or near the point of generation.[10] The SAA must be away from sinks or floor drains and should have secondary containment.[10] Ensure the storage area is well-ventilated.[8]

Step 6: Disposal

Arrange for the pickup and disposal of the tianeptine sulfate waste through your institution's EHS department or a licensed hazardous waste disposal contractor. Do not dispose of tianeptine sulfate down the drain or in regular trash.[8][9]

Experimental Workflow and Decision-Making for Disposal

The following diagram illustrates the logical flow for the proper disposal of tianeptine sulfate.

Caption: Decision workflow for the proper disposal of tianeptine sulfate.

Environmental and Health Hazards

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and compliant disposal of tianeptine sulfate, thereby protecting themselves, their colleagues, and the environment. Always prioritize consulting your institution's specific guidelines and EHS department for any chemical disposal inquiries.

References

• 1. Tianeptine sulfate | C21H27ClN2O8S2 | CID 68431515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tianeptine sulfate | 1224690-84-9 [chemicalbook.com]
• 3. Tianeptine sulfate msds | PDF [slideshare.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. fishersci.com [fishersci.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. danielshealth.com [danielshealth.com]
• 9. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 10. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 11. acs.org [acs.org]

Safeguarding Your Research: A Guide to Handling Tianeptine Sulfate

For Immediate Reference: Essential Safety and Handling Protocols

This document provides crucial safety and logistical information for researchers, scientists, and drug development professionals working with Tianeptine sulfate (B86663). Adherence to these guidelines is paramount for ensuring a safe laboratory environment and the integrity of your research.

Tianeptine sulfate is a white to yellowish powder that can be hazardous if inhaled, ingested, or comes into contact with skin or eyes.[1] Repeated or prolonged exposure may cause damage to the lungs, nervous system, and mucous membranes.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The following table outlines the recommended PPE for handling Tianeptine sulfate.

Protection Type	Equipment	Specifications & Rationale
Eye/Face Protection	Safety glasses with side shields or goggles	Essential to prevent eye irritation from airborne particles.[2][3]
Skin Protection	Laboratory coat	Provides a removable barrier to protect skin and clothing from contamination.[1][2]
Compatible chemical-resistant gloves	Necessary to prevent skin absorption and irritation.[2][3]
Respiratory Protection	NIOSH/MSHA approved respirator (dust respirator)	Recommended, especially when handling powder outside of a fume hood, to prevent inhalation.[1][2] Use in a well-ventilated area is crucial.[4]

Disposal Plan

Proper disposal of Tianeptine sulfate and any contaminated materials is critical to prevent environmental contamination and accidental exposure.

Step	Procedure	Notes
1. Collection	Place spilled solid material into a convenient waste disposal container using appropriate tools.[1]	For larger spills, use a shovel.[1]
2. Cleaning	Finish cleaning the contaminated surface by spreading water and allowing it to evacuate through the sanitary system.	Consult local and regional authority requirements for proper disposal.[1]
3. Containerization	Ensure the waste disposal container is properly labeled.
4. Final Disposal	Dispose of the waste in accordance with local, state, and federal regulations.[2]	Do not allow the substance to enter sewers or surface/ground water.

Emergency Procedures

Immediate and appropriate action during an emergency can significantly mitigate harm. The following diagrams illustrate the step-by-step procedures for handling spills and administering first aid.

Figure 1. Procedural workflow for handling a Tianeptine sulfate spill.

Figure 2. First aid procedures for different exposure routes.

Detailed First Aid Measures

• Eye Contact: Check for and remove any contact lenses.[1] Immediately flush eyes with plenty of water for at least 15 minutes.[1] It is recommended to use warm water.[1] Seek immediate medical attention.[1]

• Skin Contact: Immediately flush the skin with plenty of water.[1] Remove contaminated clothing and shoes.[1] Cover the irritated skin with an emollient.[1] Get medical attention.[1] For serious skin contact, wash with a disinfectant soap and cover the contaminated skin with an anti-bacterial cream before seeking immediate medical attention.[1]

• Inhalation: If inhaled, remove to fresh air.[1] If the individual is not breathing, give artificial respiration.[1] If breathing is difficult, provide oxygen.[1] Get medical attention.[1]

• Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel.[1] Never give anything by mouth to an unconscious person.[1] If large quantities are swallowed, call a physician immediately.[1] Loosen tight clothing such as a collar, tie, belt, or waistband.[1]

References

• 1. Tianeptine sulfate msds | PDF [slideshare.net]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]